2-Amino-5-cyclopropoxybenzoic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-amino-5-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C10H11NO3/c11-9-4-3-7(14-6-1-2-6)5-8(9)10(12)13/h3-6H,1-2,11H2,(H,12,13)
• InChI Key: LHPLQUWSHULHQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)N)C(=O)O

Description

2-Amino-5-cyclopropoxybenzoic acid is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-5-cyclopropoxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-5-cyclopropoxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Synthesis and Mechanistic Evaluation of 2-Amino-5-cyclopropoxybenzoic Acid: A Technical Guide

Introduction & Strategic Rationale

The incorporation of cyclopropyl ethers into small-molecule drug candidates has become a cornerstone strategy in modern medicinal chemistry. Compared to their straight-chain or branched aliphatic counterparts (e.g., n-propyl or iso-propyl ethers), cyclopropoxy groups consistently demonstrate superior lipophilic efficiency (LipE) and enhanced metabolic stability[1]. The inherently stronger C–H bond dissociation energy of the cyclopropyl ring (approximately 106 kcal/mol compared to 98 kcal/mol for iso-propyl) significantly reduces susceptibility to cytochrome P450-mediated oxidative metabolism[1].

2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3)[2] is a highly sought-after bifunctional building block. Its ortho-amino carboxylic acid motif is ideal for the construction of privileged heterocyclic scaffolds (such as quinazolines, quinolinones, and benzimidazoles), while the meta-cyclopropoxy group provides the aforementioned pharmacokinetic benefits. However, the synthesis of this molecule presents a classic stereoelectronic challenge: the direct O-alkylation of phenols with cyclopropyl halides is notoriously difficult.

This whitepaper details a robust, scalable, and self-validating four-step synthetic pathway to 2-amino-5-cyclopropoxybenzoic acid, heavily leveraging state-of-the-art copper-catalyzed Chan–Lam coupling methodologies[3].

Retrosynthetic Analysis & The "Cyclopropylation Problem"

The most intuitive retrosynthetic disconnection for a cyclopropyl aryl ether is the O–C(sp³) bond via a standard Williamson ether synthesis. However, cyclopropyl halides are highly resistant to S_N2 displacement due to the sp²-like character of the ring carbons and the severe transition-state ring strain required for backside attack[1]. Alternative methods, such as the Simmons-Smith cyclopropanation of vinyl ethers, require multi-step sequences and often suffer from poor functional group tolerance.

To bypass these limitations, this protocol utilizes a Chan–Lam oxidative cross-coupling strategy[3]. By reacting a phenol with a cyclopropylboron reagent under copper catalysis, the O–C bond is formed via a reductive elimination pathway rather than an S_N2 substitution.

Sequence Causality

To ensure the integrity of the Chan-Lam coupling and subsequent transformations, the synthesis must follow a strict sequence:

• Protection (Esterification): The starting material, 5-hydroxy-2-nitrobenzoic acid[4], contains a free carboxylic acid. If left unprotected, the carboxylate will strongly coordinate to the copper catalyst, poisoning the Chan-Lam reaction.

• O-Cyclopropylation: Installation of the cyclopropyl group via Chan-Lam coupling[1].

• Nitro Reduction: The electron-withdrawing nitro group must be reduced to an amine. This is performed after cyclopropylation to prevent the highly nucleophilic aniline from competing with the phenol during the copper-catalyzed coupling.

• Deprotection (Saponification): Revealing the final target molecule.

Figure 1: Four-step synthetic workflow for 2-Amino-5-cyclopropoxybenzoic acid.

Quantitative Comparison of O-Alkylation Strategies

To justify the selection of the Chan-Lam coupling, the following table summarizes the quantitative and qualitative metrics of various O-cyclopropylation strategies evaluated during process development.

Methodology	Reagents	Yield Range	Functional Group Tolerance	Mechanistic Limitation
Williamson Ether	cPr-Br, K₂CO₃, DMF, 150°C	< 5%	Low (Thermal degradation)	S_N2 trajectory blocked by ring strain.
Ullmann Coupling	cPr-I, CuI, Cs₂CO₃, 110°C	15 - 25%	Moderate	High temperatures cause nitro-group side reactions.
Simmons-Smith	1. Allyl-Br; 2. CH₂I₂, Zn/Cu	40 - 50%	Low (Reductive conditions)	Zn/Cu reduces the nitro group prematurely.
Chan-Lam (Selected)	K-cPr-BF₃, Cu(OAc)₂, O₂	75 - 85%	High	Requires continuous O₂ flow for catalyst turnover[3].

Step-by-Step Experimental Protocols & Mechanistic Causality

Step 1: Esterification of 5-Hydroxy-2-nitrobenzoic acid

Objective: Mask the carboxylic acid to prevent copper-catalyst sequestration in Step 2.

Protocol:

• Charge a round-bottom flask with 5-hydroxy-2-nitrobenzoic acid (1.0 equiv)[4] and anhydrous methanol (0.5 M).

• Add concentrated H₂SO₄ (0.1 equiv) dropwise at 0 °C.

• Reflux the mixture at 65 °C for 12 hours.

• Concentrate the solvent in vacuo, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate to yield methyl 5-hydroxy-2-nitrobenzoate .

Causality Check: Fischer esterification is fully reversible. The use of anhydrous methanol as the solvent drives the equilibrium toward the product via Le Chatelier's principle.

Step 2: Copper-Catalyzed Chan-Lam O-Cyclopropylation

Objective: Form the critical O–cyclopropyl ether linkage.

Protocol:

• To a reaction vessel, add methyl 5-hydroxy-2-nitrobenzoate (1.0 equiv), potassium cyclopropyltrifluoroborate (K-cPr-BF₃, 2.0 equiv), Cu(OAc)₂ (0.2 equiv), 1,10-phenanthroline (0.2 equiv), and Na₂CO₃ (2.0 equiv)[3].

• Suspend the mixture in a 3:1 mixture of Toluene/H₂O (0.2 M).

• Purge the vessel with an O₂ balloon and heat the mixture to 70 °C under vigorous stirring for 16 hours[1].

• Cool to room temperature, dilute with water, and extract with dichloromethane (DCM).

• Purify via silica gel chromatography to isolate methyl 5-cyclopropoxy-2-nitrobenzoate .

Causality Check: 1,10-phenanthroline is a critical bidentate ligand; it stabilizes the highly reactive Cu(III) intermediate and prevents the precipitation of inactive copper oxides[3]. The O₂ atmosphere acts as the terminal oxidant, driving the catalytic cycle from Cu(I) back to the active Cu(II) state[1].

Figure 2: Mechanism of the Cu-catalyzed Chan-Lam O-cyclopropylation.

Step 3: Nitro Reduction

Objective: Convert the nitro group to an aniline.

Protocol:

• Dissolve methyl 5-cyclopropoxy-2-nitrobenzoate in methanol (0.2 M).

• Add 10 wt% Pd/C (0.1 equiv by mass).

• Evacuate the flask and backfill with H₂ gas (1 atm via balloon). Stir at room temperature for 4 hours.

• Filter the mixture through a pad of Celite to remove the palladium catalyst, washing with excess methanol.

• Concentrate the filtrate to afford methyl 2-amino-5-cyclopropoxybenzoate .

Causality Check: Cyclopropyl ethers are remarkably stable to standard catalytic hydrogenation conditions (unlike benzyl ethers or allylic systems). The Pd/C efficiently reduces the nitro group without triggering hydrogenolysis or ring-opening of the cyclopropane.

Step 4: Saponification (Deprotection)

Objective: Unmask the carboxylic acid to yield the final target.

Protocol:

• Dissolve methyl 2-amino-5-cyclopropoxybenzoate in a 1:1 mixture of THF and H₂O (0.2 M).

• Add LiOH monohydrate (3.0 equiv) and stir at 40 °C for 6 hours.

• Once TLC indicates complete consumption of the ester, remove the THF in vacuo.

• Carefully acidify the remaining aqueous layer with 1M HCl to pH 4-5.

• Collect the resulting precipitate via vacuum filtration, wash with cold water, and dry under high vacuum to yield 2-amino-5-cyclopropoxybenzoic acid [2].

Causality Check: The pH adjustment to 4-5 is critical. Because the product is an amino acid (containing both a basic aniline and an acidic carboxylate), it exists as a zwitterion. Adjusting the pH to its isoelectric point minimizes aqueous solubility, driving precipitation and ensuring a high-purity recovery without the need for complex chromatography.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. CAS:1178855-05-4, Propan-2-yl 2-amino-5-methoxybenzoate-毕得医药 [bidepharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 610-37-7|5-Hydroxy-2-nitrobenzoic acid|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-5-cyclopropoxybenzoic acid

Abstract: This technical guide provides a comprehensive overview of the predicted physicochemical properties of 2-Amino-5-cyclopropoxybenzoic acid, a molecule of interest in medicinal chemistry and materials science. Due to a lack of available experimental data for this specific compound, this guide leverages computational predictions and comparative analysis with structurally similar analogs to offer a robust profile. The content herein is intended for researchers, scientists, and drug development professionals, providing foundational knowledge to support synthesis, formulation, and analytical development efforts.

Introduction

2-Amino-5-cyclopropoxybenzoic acid belongs to the family of substituted anthranilic acids. Anthranilic acid derivatives are recognized as "privileged pharmacophores" in drug discovery, forming the structural core of numerous therapeutic agents. The unique combination of an amino group, a carboxylic acid, and a cyclopropoxy substituent on the aromatic ring of the title compound suggests a nuanced physicochemical profile that can influence its biological activity, solubility, and metabolic stability. The cyclopropyl moiety, in particular, is a well-regarded bioisostere for larger alkyl or phenyl groups, often introduced to modulate potency, reduce metabolic liability, and improve pharmacokinetic properties.

This guide is structured to provide a detailed, yet accessible, examination of the key physicochemical parameters of 2-Amino-5-cyclopropoxybenzoic acid. Where experimental data is unavailable, we present predicted values from validated computational models and draw comparisons to well-characterized analogs to provide a scientifically grounded estimation of its properties.

Molecular Structure and Identifiers

The molecular structure of 2-Amino-5-cyclopropoxybenzoic acid is fundamental to its chemical behavior. The spatial arrangement of its functional groups dictates its polarity, potential for hydrogen bonding, and overall reactivity.

Caption: 2D structure of 2-Amino-5-cyclopropoxybenzoic acid.

Table 1: Chemical Identifiers for 2-Amino-5-cyclopropoxybenzoic acid

Identifier	Value	Source
IUPAC Name	2-Amino-5-cyclopropoxybenzoic acid	N/A
CAS Number	Not assigned	N/A
Molecular Formula	C₁₀H₁₁NO₃	Calculated
Molecular Weight	193.20 g/mol	Calculated
Canonical SMILES	C1CC1OC2=CC(=C(C=C2)N)C(=O)O	N/A
InChIKey	Not available	N/A

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-Amino-5-cyclopropoxybenzoic acid. These values are derived from computational algorithms and should be considered estimates until experimentally verified.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Method/Notes
Melting Point	180-220 °C	Estimation based on similar structures.
Boiling Point	~350-450 °C	Estimation, likely to decompose before boiling.
pKa (acidic)	4.0 - 5.0	Estimated for the carboxylic acid group.
pKa (basic)	2.0 - 3.0	Estimated for the anilinic amino group.
LogP	1.5 - 2.5	A measure of lipophilicity.
Aqueous Solubility	Predicted to be sparingly soluble.	Qualitative prediction based on structure.

Comparative Analysis with Structural Analogs

To provide context for the predicted properties of 2-Amino-5-cyclopropoxybenzoic acid, the following table presents experimental data for structurally related compounds where the cyclopropoxy group is replaced by other substituents. This comparison highlights the potential influence of the cyclopropoxy moiety on the molecule's overall physicochemical profile.

Table 3: Experimental Physicochemical Properties of Analogous Compounds

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (acidic)	Source
2-Amino-5-chlorobenzoic acid	171.58	204-206 (dec.)[1]	~3.5	[2]
2-Amino-5-hydroxybenzoic acid	153.14	247 (dec.)[3]	~3.8	N/A
2-Amino-5-methoxybenzoic acid	167.16	148-152	N/A	[4]
2-Amino-5-nitrobenzoic acid	182.13	~270 (dec.)	~3.2	[5]

The experimental data for these analogs suggest that 2-Amino-5-cyclopropoxybenzoic acid will likely have a melting point in the higher range, possibly with decomposition. The electronic nature of the substituent at the 5-position influences the acidity of the carboxylic acid, and the cyclopropoxy group, being weakly electron-donating, is expected to result in a slightly higher pKa compared to the electron-withdrawing nitro and chloro analogs.

Experimental Protocols for Physicochemical Property Determination

While specific experimental data for 2-Amino-5-cyclopropoxybenzoic acid is not available, the following are standard, field-proven methodologies for determining its key physicochemical properties.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity.

Methodology:

• Sample Preparation: A small, dry sample of the compound is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating: The sample is heated at a steady rate (e.g., 10°C/minute) to determine an approximate melting range. A second, fresh sample is then heated slowly (1-2°C/minute) through this approximate range.

• Data Recording: The temperature at which the first liquid appears and the temperature at which the sample is completely molten are recorded as the melting range.

Aqueous Solubility (Equilibrium Saturation Method)

This method determines the concentration of a saturated solution of the compound.

Methodology:

• Equilibration: An excess amount of the solid compound is added to a known volume of water in a sealed vial. The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation: The suspension is allowed to settle, and an aliquot of the supernatant is carefully removed and filtered to remove any undissolved solids.

• Quantification: The concentration of the dissolved compound in the filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve.

Caption: General workflow for solubility determination.

pKa Determination (Potentiometric Titration)

This method measures the change in pH of a solution of the compound upon addition of a titrant.

Methodology:

• Sample Preparation: A known amount of the compound is dissolved in a suitable solvent (e.g., water or a water/co-solvent mixture).

• Titration: The solution is titrated with a standardized solution of a strong acid (to determine basic pKa) or a strong base (to determine acidic pKa).

• Data Analysis: The pH of the solution is monitored throughout the titration using a calibrated pH meter. The pKa is determined from the titration curve, typically as the pH at the half-equivalence point.

Predicted Spectral Properties

The following sections describe the expected spectral characteristics of 2-Amino-5-cyclopropoxybenzoic acid based on its functional groups.

¹H NMR Spectroscopy

• Aromatic Protons: Three signals in the aromatic region (δ 6.5-8.0 ppm), likely exhibiting coupling patterns consistent with a 1,2,4-trisubstituted benzene ring.

• Amino Protons: A broad singlet, the chemical shift of which will be solvent-dependent.

• Carboxylic Acid Proton: A very broad singlet, typically downfield (δ > 10 ppm), and may not be observed in all deuterated solvents.

• Cyclopropyl Protons: A set of multiplets in the upfield region (δ 0.5-1.5 ppm) characteristic of the cyclopropyl ring system, along with a methine proton signal further downfield where the ring is attached to the oxygen.

¹³C NMR Spectroscopy

• Aromatic Carbons: Six signals in the aromatic region (δ 100-160 ppm), with carbons attached to heteroatoms (N, O) being the most deshielded.

• Carbonyl Carbon: A signal in the downfield region (δ 165-180 ppm).

• Cyclopropyl Carbons: Signals in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

• O-H Stretch (Carboxylic Acid): A very broad band from approximately 2500 to 3300 cm⁻¹.

• N-H Stretch (Amino Group): Two sharp to medium bands in the region of 3300-3500 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption around 1680-1710 cm⁻¹.

• C-O Stretch (Ether): A signal in the region of 1200-1250 cm⁻¹.

• Aromatic C=C Stretches: Medium to weak bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry

• Molecular Ion (M⁺): The mass spectrum under electron ionization (EI) would be expected to show a molecular ion peak at m/z = 193. The exact mass would be a key identifier.

• Fragmentation: Common fragmentation patterns would include the loss of the carboxylic acid group (-45 Da) and potentially fragmentation of the cyclopropoxy group.

Safety and Handling

A formal Safety Data Sheet (SDS) for 2-Amino-5-cyclopropoxybenzoic acid is not available. However, based on the known hazards of its structural analogs, it should be handled with care in a well-ventilated laboratory environment.[1][6][7][8][9] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[1][6][7][8][9] Avoid inhalation of dust and contact with skin and eyes.[1][6][7][8][9]

Conclusion

This technical guide provides a detailed, albeit largely predictive, overview of the physicochemical properties of 2-Amino-5-cyclopropoxybenzoic acid. By leveraging computational predictions and comparative data from structurally similar molecules, we have constructed a foundational profile to aid researchers in their work with this compound. It is imperative that these predicted values are confirmed through experimental validation as the compound becomes more widely synthesized and studied. The methodologies outlined herein provide a clear path for such validation.

References

• PubChem. 2-Amino-5-chlorobenzoic acid | C7H6ClNO2 | CID 12476. [Link]

• PubChem. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032. [Link]

• NextSDS. 2-[(Cyclopropylcarbonyl)aMino]-5-hydroxybenzoic Acid — Chemical Substance Information. [Link]

• Google Patents.

• Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Synthesis and Chemical Properties of 2-Amino-5-methoxybenzoic Acid. [Link]

• NIST. Benzoic acid, 2-amino-5-chloro-, methyl ester. [Link]

• ResearchGate. ChemInform Abstract: Synthesis and Biological Evaluation of Cyclopropyl Analogues of 2-Amino-5-phosphonopentanoic Acid. [Link]

• Molecular properties of linear amino acids in water. [Link]

• ResearchGate. (PDF) 2-Amino-5-fluorobenzoic acid. [Link]

• Redox. Safety Data Sheet Benzoic acid Revision 5, Date 14 Nov 2022. [Link]

• BMRB. NMR-STAR file visualization tool. [Link]

• SpectraBase. benzoic acid, 2-[[(chloroacetyl)amino]methyl]-3,4,5-trimethoxy- - Optional[1H NMR] - Spectrum. [Link]

Sources

• 1. 2-氨基-5-氯苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Amino-5-chlorobenzoic acid | C7H6ClNO2 | CID 12476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Amino-5-hydroxybenzoic acid 98 394-31-0 [sigmaaldrich.com]
• 4. nbinno.com [nbinno.com]
• 5. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. redox.com [redox.com]

2-Amino-5-cyclopropoxybenzoic Acid (CAS 1243480-84-3): A Strategic Building Block in Modern Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the selection of starting materials dictates the pharmacokinetic and pharmacodynamic trajectory of a lead compound. 2-Amino-5-cyclopropoxybenzoic acid (CAS 1243480-84-3) has emerged as a highly privileged anthranilic acid derivative. By combining the bifunctional reactivity of an ortho-amino benzoic acid core with the metabolic resilience of a cyclopropoxy substituent, this building block is increasingly utilized in the synthesis of central nervous system (CNS) penetrant therapeutics and immunomodulatory agents.

This technical whitepaper provides an in-depth analysis of the physicochemical properties, structural rationale, and synthetic integration of 2-amino-5-cyclopropoxybenzoic acid, designed for medicinal chemists and drug development professionals.

Physicochemical Profiling & Structural Rationale

The utility of a building block is defined by the properties it imparts to the final drug molecule. The quantitative baseline for 2-amino-5-cyclopropoxybenzoic acid is summarized below.

Quantitative Data Summary

Property	Value	Impact on Drug Design
Chemical Name	2-Amino-5-cyclopropoxybenzoic acid	Standard nomenclature
CAS Registry Number	1243480-84-3	Identifier for 1 [1]
Molecular Formula	C10H11NO3	Determines mass contribution
Molecular Weight	193.20 g/mol	Low MW allows for downstream elaboration
Hydrogen Bond Donors	2 (Amine, Carboxylic Acid)	Facilitates target engagement (e.g., kinase hinges)
Hydrogen Bond Acceptors	4	Influences solubility and binding

Causality in Structural Design: Why Cyclopropoxy?

In medicinal chemistry, the shift from a standard methoxy (-OCH3) or ethoxy (-OCH2CH3) group to a cyclopropoxy group is a deliberate, causality-driven decision:

• Evasion of CYP450 O-Dealkylation: Cytochrome P450 enzymes (e.g., CYP3A4, CYP2D6) readily oxidize standard alkoxy groups, leading to rapid metabolic clearance via O-dealkylation. The cyclopropyl ring possesses unique bonding characteristics (Walsh orbitals) that increase the C-H bond dissociation energy. This steric and electronic shielding makes the ether linkage highly resistant to oxidative cleavage, drastically improving the compound's metabolic half-life.

• Enhanced Blood-Brain Barrier (BBB) Permeability: For neurodegenerative disease targets, drugs must cross the BBB. The cyclopropyl group increases lipophilicity (LogP) while maintaining structural rigidity. By avoiding the rotational entropy penalty associated with flexible linear alkyl chains, the cyclopropoxy group optimizes passive diffusion into the CNS. This exact principle was leveraged in the2 [2].

Synthetic Methodologies

The synthesis of 2-amino-5-cyclopropoxybenzoic acid requires careful handling of the etherification step. Direct SN2 alkylation of phenols with cyclopropyl halides is notoriously inefficient due to the high activation energy required for nucleophilic attack on a strained ring. Therefore, a Chan-Lam cross-coupling approach is the scientifically rigorous standard.

Caption: Synthetic pathway for 2-Amino-5-cyclopropoxybenzoic acid via Chan-Lam coupling.

Protocol 1: Self-Validating Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid

Step 1: Copper-Catalyzed Chan-Lam Etherification

• Procedure: Dissolve 5-hydroxy-2-nitrobenzoic acid (1.0 eq) and cyclopropylboronic acid (2.0 eq) in anhydrous dichloroethane (DCE). Add Cu(OAc)2 (0.1 eq), 2,2'-bipyridine (0.1 eq), and sodium carbonate (2.0 eq). Stir the reaction mixture at 70°C under an oxygen atmosphere for 12 hours.

• Causality: The oxygen atmosphere is critical to regenerate the active Cu(II) species in the catalytic cycle.

• Validation Checkpoint: Perform LC-MS analysis. The reaction is complete when the starting material mass [M-H]- is fully replaced by the cyclopropoxylated intermediate mass.

Step 2: Catalytic Nitro Reduction

• Procedure: Transfer the purified 5-cyclopropoxy-2-nitrobenzoic acid to a hydrogenation flask. Dissolve in methanol and add 10% Pd/C (0.05 eq by weight). Purge the flask with N2, then introduce H2 gas (1 atm). Stir vigorously at room temperature for 4 hours.

• Validation Checkpoint: The deep yellow color of the nitro compound will fade to a pale/colorless solution. Filter through Celite to remove the catalyst. NMR validation must show the disappearance of the aromatic nitro-adjacent protons and the appearance of a broad singlet integrating for 2H (the primary aniline amine).

Applications in Drug Discovery

The bifunctional nature of the anthranilic acid core makes it an ideal precursor for complex heterocyclic scaffolds.

Case Study A: Macrocyclic LRRK2 Inhibitors for Parkinson's Disease

In the pursuit of therapeutics for Parkinson's Disease, researchers have utilized 2-amino-5-cyclopropoxybenzoic acid to synthesize macrocyclic pyrimidine derivatives targeting the Leucine-Rich Repeat Kinase 2 (LRRK2) G2019S mutant. The carboxylic acid is used for an initial amide coupling with a pyrimidine core, while the aniline nitrogen serves as the nucleophile for a subsequent palladium-catalyzed intramolecular cyclization. The cyclopropoxy group ensures the final macrocycle maintains a highly favorable BBB penetration profile.

Case Study B: Toll-Like Receptor 7 (TLR7) Agonists

Anthranilic acid derivatives are also heavily featured in the synthesis of pyrazolo[4,3-d]pyrimidine compounds acting as 3 [3]. The rigid cyclopropoxy-phenyl ring projects into specific hydrophobic pockets of the TLR7 receptor, enhancing binding affinity and driving robust immune responses for oncology and antiviral applications.

Caption: Integration of the building block into macrocyclic CNS drug candidates.

Protocol 2: Standardized Amide Coupling Workflow

To successfully integrate this building block into a larger scaffold, standard peptide coupling conditions must be optimized to account for the steric hindrance of the ortho-amine.

• Procedure:

  • Suspend 2-amino-5-cyclopropoxybenzoic acid (1.0 eq) and the target amine scaffold (1.05 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) to ensure the amine is fully deprotonated and the reaction environment is basic.

  • Cool the mixture to 0°C and add HATU (1.2 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

• Causality: HATU is selected over EDC/HOBt because the ortho-amino group of the benzoic acid can electronically deactivate the carboxylic acid and cause steric crowding. HATU generates a highly reactive HOAt ester intermediate that forces the coupling forward rapidly, minimizing side reactions like self-condensation (dimerization of the anthranilic acid).

• Validation Checkpoint: Quench a 10 µL aliquot in 50% MeCN/H2O and analyze via UPLC-MS. The formation of the amide bond is confirmed by the target mass and the complete consumption of the HATU adduct.

Conclusion

2-Amino-5-cyclopropoxybenzoic acid (CAS 1243480-84-3) is far more than a simple reagent; it is a rationally designed pharmacophore vehicle. By providing orthogonal reactive handles (amine and carboxylic acid) alongside a metabolically hardened, lipophilic cyclopropoxy group, it directly solves two of the most persistent challenges in drug development: metabolic clearance and blood-brain barrier permeability. Mastery of its synthetic handling, particularly via Chan-Lam etherification and optimized HATU coupling, is essential for modern medicinal chemists.

References

• BLD Pharm. "2-Amino-4-methoxybenzoic acid hydrate | BLD Pharm (Contains Catalog Data for 2-Amino-5-cyclopropoxybenzoic acid)." BLD Pharm,
• ACS Publications. "Concurrent Optimizations of Efficacy and Blood–Brain Barrier Permeability in New Macrocyclic LRRK2 Inhibitors for Potential Parkinson's Disease Therapeutics." Journal of Medicinal Chemistry, April 29, 2024.
• Google Patents. "WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS.

Sources

• 1. 2-Amino-4-methoxybenzoic acid hydrate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents [patents.google.com]

An In-depth Technical Guide to the Structure Elucidation of 2-Amino-5-cyclopropoxybenzoic acid

Abstract

The definitive assignment of a chemical structure is a cornerstone of chemical research and development, ensuring the identity, purity, and safety of novel compounds. This guide provides a comprehensive, multi-technique approach to the structural elucidation of 2-Amino-5-cyclopropoxybenzoic acid, a substituted aromatic molecule with potential applications as a synthetic building block in medicinal chemistry and materials science. By integrating data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments, we present a logical and self-validating workflow. This document is intended for researchers, scientists, and drug development professionals, offering not just experimental protocols, but the causal reasoning behind the analytical strategy, thereby demonstrating a field-proven methodology for confirming the constitution of complex organic molecules.

Introduction and Strategic Overview

2-Amino-5-cyclopropoxybenzoic acid is a polysubstituted benzene ring featuring three distinct functional groups: a carboxylic acid, an amine, and a cyclopropyl ether. The specific arrangement of these substituents (ortho-amino and para-cyclopropoxy relative to the carboxyl group) is critical to its chemical properties and reactivity. An incorrect structural assignment could lead to significant setbacks in synthetic campaigns and research programs.

Therefore, our elucidation strategy is built upon the principle of orthogonal verification, wherein multiple independent analytical techniques are employed to corroborate each structural feature. The workflow begins with the determination of the molecular formula, proceeds to the identification of functional groups, and culminates in the unambiguous assembly of the molecular framework through the mapping of atomic connectivity.

Figure 1: A high-level workflow for the structure elucidation of 2-Amino-5-cyclopropoxybenzoic acid.

Mass Spectrometry: Determining the Molecular Blueprint

The first and most fundamental step in structure elucidation is to determine the molecule's exact mass and, from that, its elemental formula. High-Resolution Mass Spectrometry (HRMS) is the definitive technique for this purpose.

Expected Outcome & Rationale: For 2-Amino-5-cyclopropoxybenzoic acid (C₁₀H₁₁NO₃), the expected monoisotopic mass is 193.0739 g/mol . We employ Electrospray Ionization (ESI) in positive ion mode, as the primary amine group is readily protonated to form the [M+H]⁺ ion. The observation of an ion at m/z 194.0817 with high mass accuracy (typically < 5 ppm) provides strong evidence for the proposed elemental formula. The nitrogen rule states that a molecule with an odd number of nitrogen atoms will have an odd molecular weight, which is consistent with our target.[1][2]

Fragmentation Analysis: Tandem MS (MS/MS) of the parent ion (m/z 194) provides insight into the molecule's substructures. Key fragmentation pathways for aromatic amines and carboxylic acids include:

• Loss of H₂O (18 Da): A common fragmentation for carboxylic acids, leading to an acylium ion.

• Loss of CO₂ (44 Da): Decarboxylation is another characteristic fragmentation of benzoic acids.

• Loss of HCN (27 Da): A characteristic loss from the aniline moiety.[3][4]

These predictable losses serve as secondary confirmation of the functional groups present.

Infrared Spectroscopy: Functional Group Identification

Infrared (IR) spectroscopy is a rapid and non-destructive technique used to identify the characteristic vibrations of chemical bonds, thereby confirming the presence of key functional groups.

Expected Outcome & Rationale: The IR spectrum of 2-Amino-5-cyclopropoxybenzoic acid is expected to display several distinct absorption bands. The presence of both an amine and a carboxylic acid leads to the formation of a zwitterion in the solid state, which influences the characteristic stretching frequencies.

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group	Rationale & Comments
3400-3200	N-H Stretch	Primary Amine	Two distinct bands are expected for the symmetric and asymmetric stretches of the -NH₂ group.
3300-2500	O-H Stretch	Carboxylic Acid	A very broad absorption, characteristic of the hydrogen-bonded O-H group in carboxylic acid dimers.[5][6]
3100-3000	C-H Stretch	Aromatic & Cyclopropyl	Stretching vibrations for sp² and cyclopropyl C-H bonds.
~1680	C=O Stretch	Carboxylic Acid	The carbonyl stretch, typically lower for aromatic carboxylic acids due to conjugation.[6]
~1620 & ~1500	C=C Stretch	Aromatic Ring	Characteristic absorptions for the benzene ring.
~1250	C-O Stretch	Aryl Ether & Acid	Asymmetric C-O-C stretching of the ether and C-O stretching of the acid contribute in this region.[6]

The simultaneous observation of these bands provides strong, corroborating evidence for the major structural components hypothesized.

Nuclear Magnetic Resonance Spectroscopy: Assembling the Puzzle

NMR spectroscopy is the most powerful tool for structure elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule.[7] We utilize a suite of 1D and 2D NMR experiments to build the complete atomic framework.

¹H NMR Spectroscopy: Proton Environments

The ¹H NMR spectrum reveals the number of distinct proton environments, their electronic shielding, and their proximity to neighboring protons through spin-spin coupling.

Expected Outcome & Rationale: For our target molecule, we predict signals corresponding to the aromatic protons, the cyclopropyl protons, the ether methine proton, and the exchangeable amine and carboxylic acid protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~10-12	Broad Singlet	1H	COOH	The acidic proton is typically highly deshielded and its signal is often broad. Its presence can be confirmed by D₂O exchange.[8]
~7.3	Doublet (d)	1H	Ar-H (H6)	Ortho to the electron-donating -NH₂ group and meta to the -COOH group.
~7.0	Doublet of Doublets (dd)	1H	Ar-H (H4)	Ortho to the -O-cyclopropyl group and meta to both -NH₂ and -COOH.
~6.8	Doublet (d)	1H	Ar-H (H3)	Ortho to both the strongly donating -NH₂ and the -O-cyclopropyl group, making it the most shielded aromatic proton.
~4.5-5.5	Broad Singlet	2H	NH₂	The amine protons are exchangeable and often appear as a broad signal.
~3.6	Multiplet (m)	1H	O-CH (cyclopropyl)	The methine proton of the cyclopropyl group attached to the oxygen atom.
~0.6-0.9	Multiplet (m)	4H	CH₂ (cyclopropyl)	The four methylene protons of the cyclopropyl ring, which are diastereotopic and will appear as complex multiplets.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule.

Expected Outcome & Rationale: We expect to see 10 distinct carbon signals, corresponding to the 10 carbon atoms in the molecular formula. The chemical shifts are influenced by the attached functional groups.

Chemical Shift (δ, ppm)	Assignment	Rationale
~170	C=O	Carboxylic acid carbon, highly deshielded.
~148	C-O (Ar)	Aromatic carbon bonded to the cyclopropoxy group.
~140	C-N (Ar)	Aromatic carbon bonded to the amino group.
~125	C-H (Ar)	Aromatic methine carbon (C4).
~120	C-H (Ar)	Aromatic methine carbon (C6).
~118	C-H (Ar)	Aromatic methine carbon (C3).
~115	C-COOH (Ar)	Quaternary aromatic carbon bonded to the carboxyl group.
~35	O-CH	Methine carbon of the cyclopropyl group.
~7	CH₂	The two equivalent methylene carbons of the cyclopropyl ring.

2D NMR Spectroscopy: Establishing Connectivity

Two-dimensional NMR experiments are essential for unambiguously connecting the atoms identified in the 1D spectra.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically separated by 2-3 bonds). We expect to see correlations between the adjacent aromatic protons (H3-H4, H4-H6) and within the cyclopropyl ring spin system.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton signal to the carbon atom it is directly attached to. It allows for the definitive assignment of the ¹H signals for C3, C4, C6, the cyclopropyl methine, and the cyclopropyl methylenes to their corresponding carbon signals in the ¹³C spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the overall structure, as it reveals correlations between protons and carbons that are separated by two or three bonds.[7] Key expected correlations that lock the structure in place are:

Figure 2: Key 2- and 3-bond HMBC correlations confirming the connectivity of the substituents.

• Cyclopropyl to Ring: A correlation from the cyclopropyl methine proton (~3.6 ppm) to the aromatic carbon C5 (~148 ppm) definitively links the ether group to the correct position on the ring.

• Aromatic Protons to Substituents: Correlations from the aromatic proton H6 (~7.3 ppm) to the carboxyl carbon (~170 ppm) and to carbon C4 (~125 ppm) confirm its position relative to the acid and other ring protons.

• Amine Position: Correlations from the aromatic protons H3 and H4 to the carbon bearing the amine group (C2, ~140 ppm) confirm the ortho-amino substitution pattern.

Data Synthesis and Final Confirmation

The structure of 2-Amino-5-cyclopropoxybenzoic acid is unequivocally confirmed by the seamless integration of all analytical data:

• HRMS provides the correct molecular formula: C₁₀H₁₁NO₃.

• IR Spectroscopy confirms the presence of an amine (-NH₂), a carboxylic acid (-COOH), an aryl ether (Ar-O-R), and an aromatic ring.

• ¹H and ¹³C NMR account for all 11 protons and 10 carbons in their expected chemical environments.

• COSY, HSQC, and HMBC data work in concert to build the molecular framework piece by piece, confirming the 1,2,4-substitution pattern on the benzene ring and definitively linking the cyclopropoxy group to C5, the amino group to C2, and the carboxyl group to C1.

The collective evidence from these orthogonal techniques leaves no room for ambiguity and provides a definitive, trustworthy structural assignment.

Experimental Protocols

6.1. High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve ~0.1 mg of the sample in 1 mL of methanol containing 0.1% formic acid.

• Instrumentation: Waters Synapt G2 Q-TOF or equivalent.[9]

• Method: Infuse the sample solution at 5 µL/min into the ESI source.

• Parameters:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.0 kV

  • Sampling Cone: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Acquisition Mode: TOF MS (m/z 50-1000)

  • Lock Mass: Leucine enkephalin (m/z 556.2771) for internal calibration.

6.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing ~1 mg of the sample with ~100 mg of dry KBr powder and pressing into a transparent disk.[10]

• Instrumentation: Bruker ALPHA II or equivalent.

• Parameters:

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 16 scans, background corrected against a blank KBr pellet.

6.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve ~10 mg of the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Bruker Avance III 500 MHz spectrometer or equivalent, equipped with a cryoprobe.[9]

• Experiments:

  • ¹H NMR: Acquire with a 30° pulse, 1.0 s relaxation delay, and 16 scans.

  • ¹³C NMR: Acquire with proton decoupling, 30° pulse, 2.0 s relaxation delay, and 1024 scans.

  • COSY: Gradient-selected (gs-COSY) experiment.

  • HSQC: Gradient-selected, phase-sensitive experiment optimized for ¹JCH = 145 Hz.

  • HMBC: Gradient-selected experiment optimized for long-range coupling of 8 Hz.

• Processing: Process all data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Reference the ¹H and ¹³C spectra to the residual solvent signal of DMSO-d₆ (δH = 2.50 ppm, δC = 39.52 ppm).

References

• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines.
• JoVE. (2023, April 30). Video: Mass Spectrometry of Amines.
• Royal Society of Chemistry. (2015). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids.
• Marcel Dekker, Inc. (1986). Oxygen-17 NMR Spectroscopy: Effect of Substituents on Chemical Shifts for o-, m-, and p-substituted benzoic acids.
• Nummert, V., et al. (2012). 17O NMR study of ortho and alkyl substituent effects in substituted phenyl and alkyl esters of benzoic acids.
• Brown, D. (2026, February 24). Infrared spectrum of benzoic acid. Doc Brown's Chemistry.
• ECHIMICA. (2020, December 19).
• JoVE. (2024, December 05).
• MIT OpenCourseWare. (n.d.). APPENDIX 2 - 1H NMR Spectral parameters for substituted benzenes.
• Slideshare. (n.d.). Infrared Spectroscopy: Analyse the functional groups of benzoic acid.
• University of Colorado Boulder. (n.d.).
• ConnectSci. (n.d.). Substituent Effects on the N.M.R.
• Quora. (2016, March 28). What is the IR spectrum of benzoic acid? How is it determined?.
• Workman, J., & Gillette, P. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online.
• Boczar, M., et al. (n.d.). Theoretical modeling of infrared spectra of benzoic acid and its deuterated derivative.
• University of Missouri-St. Louis. (n.d.). Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition.
• PrepChem.com. (n.d.). Synthesis of 2-amino-5-chlorobenzoic acid.
• Google Patents. (n.d.). CN101575301A - Preparation method of 2-amino-5-chlorobenzamide.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 4-Amino-3-cyclopropylbenzoic Acid.
• MDPI. (2019, May 28).
• National Institutes of Health (NIH). (2026, March 7).
• Google Patents. (n.d.).
• Beilstein Journals. (n.d.).
• BenchChem. (n.d.).
• SciHorizon. (2023, July 16). Structure and Nonlinear Optical Properties Study of 2- amino-5-chlorobenzophenone.
• Indian Journal of Pharmaceutical Education and Research. (n.d.).
• FULIR. (2022, January 4). Spectroscopic and Computational Study of the Protonation Equilibria of Amino-Substituted benzo[b]thieno[2,3-b].
• ResearchGate. (n.d.).
• PubChem. (n.d.). 2-[(Cyclopropylcarbonyl)
• Royal Society of Chemistry. (n.d.). 2-amino-3-(5-cyclopropyl-3-hydroxyisoxazol-4-yl)propionic acid, a new potent and specific AMPA receptor agonist.

Sources

• 1. jove.com [jove.com]
• 2. jove.com [jove.com]
• 3. GCMS Section 6.15 [people.whitman.edu]
• 4. youtube.com [youtube.com]
• 5. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. web.mit.edu [web.mit.edu]
• 9. Elucidation of the Structure of the 2-amino-3,5-Dibromochalcone Epoxides in Solution and Solid State [mdpi.com]
• 10. Infrared Spectroscopy: Analyse the functional groups of benzoic acid | PPTX [slideshare.net]

2-Amino-5-cyclopropoxybenzoic Acid: A Privileged Building Block in Modern Medicinal Chemistry

Executive Summary

2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) represents a highly versatile and structurally optimized building block in contemporary drug discovery. By merging the privileged anthranilic acid scaffold with a metabolically robust cyclopropoxy group, this compound serves as a critical intermediate for synthesizing advanced therapeutics, including kinase inhibitors, GPCR antagonists, and antiviral agents. This technical guide provides an in-depth analysis of its chemical properties, synthesis methodologies, and derivatization strategies.

Structural Rationale & Chemical Properties

Anthranilic acid (2-aminobenzoic acid) derivatives are foundational to medicinal chemistry, frequently utilized as core scaffolds for anti-inflammatory fenamates and diverse heterocyclic drugs[1]. However, traditional alkoxy substitutions (e.g., methoxy or ethoxy) on this aromatic ring are highly susceptible to cytochrome P450-mediated oxidative O-dealkylation.

To circumvent this metabolic liability, the incorporation of a cyclopropoxy group at the 5-position has emerged as a superior structural modification. The cyclopropyl ring possesses a significantly higher C-H bond dissociation energy (~106 kcal/mol) compared to standard alkyl chains (~98 kcal/mol)[2]. This increased s-character of the C-H bonds fortifies the molecule against oxidative cleavage, thereby enhancing the pharmacokinetic half-life of the resulting drug candidates[3].

Table 1: Physicochemical Impact of Cyclopropoxy vs. Methoxy Substitution

Property	5-Methoxy Derivative	5-Cyclopropoxy Derivative	Mechanistic Rationale
C-H Bond Dissociation Energy	~93 kcal/mol	~106 kcal/mol	Cyclopropane ring strain increases s-character of C-H bonds, resisting oxidative cleavage.
Metabolic Stability (HLM)	Moderate clearance	Low clearance	Steric and electronic resistance to CYP450-mediated O-dealkylation.
Lipophilicity (clogP)	Baseline	Higher (~ +0.5 units)	Increased hydrocarbon surface area improves membrane permeability and Lipophilic Efficiency (LipE).
Conformational Rigidity	Flexible	Restricted	The cyclopropyl ring limits conformational space, enhancing target binding entropy.

Process Chemistry & Synthesis Workflow

The synthesis of 2-amino-5-cyclopropoxybenzoic acid requires precise chemoselectivity to install the cyclopropoxy group without triggering elimination, followed by a controlled reduction of the nitro precursor.

Fig 1. Two-step synthesis of 2-amino-5-cyclopropoxybenzoic acid from 5-hydroxy-2-nitrobenzoic acid.

Derivatization Strategies & Applications in Drug Discovery

The bifunctional nature of the anthranilic acid core (containing both an aniline nitrogen and a carboxylic acid) allows for divergent derivatization.

• Anthranilic Amides: Direct amide coupling yields potent antagonists for targets such as the pro-inflammatory orphan G protein-coupled receptor GPR17[4].

• Quinazolin-4(3H)-ones: Cyclocondensation reactions generate quinazolinones, which are ubiquitous in anticancer and antiviral drug design[1].

Fig 2. Divergent derivatization pathways of the 2-amino-5-cyclopropoxybenzoic acid core scaffold.

Experimental Protocols

Protocol 1: O-Cyclopropylation via Chan-Lam Coupling

Direct SN2 alkylation of phenols with cyclopropyl halides typically fails due to competing E2 elimination, necessitating forcing conditions (>150 °C) that degrade sensitive substrates[2]. The Chan-Lam coupling offers a mild, catalytic alternative.

• Setup: In a round-bottom flask, dissolve 5-hydroxy-2-nitrobenzoic acid (1.0 eq) and potassium cyclopropyltrifluoroborate (2.0 eq) in dichloroethane (DCE).

• Catalysis: Add Cu(OAc)₂ (0.2 eq), 1,10-phenanthroline (0.2 eq), and Na₂CO₃ (2.0 eq). Causality: The 1,10-phenanthroline ligand stabilizes the active Cu(II) intermediate, preventing catalyst aggregation and precipitation.

• Reaction: Stir the mixture vigorously at 70 °C under an open-air atmosphere (O₂ acts as the terminal oxidant).

• Self-Validation: The reaction mixture will transition from a pale green suspension to a deep brown/black solution, indicating the formation of the active copper-phenanthroline-oxygen complex. Complete consumption of the starting material must be confirmed via LC-MS (m/z shift from 182 to 222).

• Workup: Filter through Celite to remove copper salts, wash with 1M HCl to neutralize the base, and extract with EtOAc.

Protocol 2: Chemoselective Nitro Reduction

• Setup: Dissolve the isolated 5-cyclopropoxy-2-nitrobenzoic acid in anhydrous methanol.

• Catalysis: Carefully add 10% Pd/C (0.1 eq by weight) under an argon atmosphere to prevent ignition.

• Reaction: Purge the flask with H₂ gas and maintain at 1 atm (balloon pressure) at room temperature. Causality: High-pressure hydrogenation must be strictly avoided, as it can induce hydrogenolytic cleavage (ring-opening) of the highly strained cyclopropane moiety.

• Self-Validation: The reaction is complete when H₂ uptake ceases and the distinct yellow color of the nitroaromatic compound dissipates into a colorless solution.

• Workup: Filter the suspension through a Celite pad to remove Pd/C, concentrate in vacuo, and verify the product mass (m/z 194) via LC-MS.

Protocol 3: Synthesis of Anthranilic Amides (Amide Coupling)

• Setup: Dissolve 2-amino-5-cyclopropoxybenzoic acid (1.0 eq) in anhydrous DMF.

• Activation: Add HATU (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Causality: The ortho-amino group sterically and electronically deactivates the carboxylic acid. HATU is required to form a highly reactive HOAt ester intermediate, which overcomes this barrier more efficiently than standard EDC/HOBt coupling[4].

• Coupling: Add the desired primary amine (1.1 eq) and stir at room temperature for 4 hours.

• Self-Validation: The release of the HOAt byproduct is highly UV-active and can be tracked via TLC (visualized at 254 nm).

• Workup: Quench with saturated aqueous NaHCO₃ to hydrolyze unreacted active esters and extract with dichloromethane.

References

• Medicinal chemistry of anthranilic acid derivatives: A mini review. Drug Development Research, 2021. URL:[Link]

• Copper-Catalyzed Chan-Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry, 2018. URL:[Link]

• Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. Journal of Medicinal Chemistry, 2024. URL:[Link]

Sources

• 1. Medicinal chemistry of anthranilic acid derivatives: A mini review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Copper-Catalyzed Chan-Lam Cyclopropylation of Phenols and Azaheterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17 - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Utilization of 2-Amino-5-cyclopropoxybenzoic Acid in Small Molecule Drug Discovery: A Technical Guide

Executive Summary

In modern medicinal chemistry, the identification and integration of privileged building blocks are critical for accelerating hit-to-lead and lead optimization campaigns. 2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) represents a highly specialized, dual-functional pharmacophore. By combining the versatile reactivity of an anthranilic acid core with the unique physicochemical properties of a cyclopropoxy substituent, this building block offers a strategic advantage in designing kinase inhibitors, metalloenzyme modulators, and novel antibacterial agents.

This whitepaper provides an in-depth technical analysis of the structural rationale, potential biological targets, and self-validating experimental workflows required to evaluate derivatives of 2-Amino-5-cyclopropoxybenzoic acid.

Structural Rationale & Pharmacophore Analysis

The Anthranilic Acid Core: A Privileged Scaffold

Anthranilic acid (2-aminobenzoic acid) and its derivatives are universally recognized as privileged scaffolds in drug discovery[1]. The ortho-arrangement of the primary amine and carboxylic acid provides multiple vectors for functionalization and enables bidentate hydrogen bonding. This core serves as the fundamental precursor for synthesizing diverse bioactive heterocycles, including quinazolines, quinolones, and acridines, which are heavily utilized in oncology and inflammatory disease therapeutics[1]. Furthermore, the anthranilic acid motif can act as a bioisostere for polar pyrophosphate groups, making it highly effective in targeting bacterial enzymes like Undecaprenyl Pyrophosphate Synthase (UppS)[2].

The 5-Cyclopropoxy Advantage: Overcoming Metabolic Liabilities

The substitution of a cyclopropoxy group at the 5-position is a deliberate design choice aimed at optimizing Lipophilic Ligand Efficiency (LLE) and metabolic stability.

• Metabolic Resistance: Traditional linear alkoxy groups (e.g., methoxy or ethoxy) are notorious for their susceptibility to oxidative O-dealkylation by Cytochrome P450 enzymes (particularly CYP2D6 and CYP3A4), leading to rapid clearance via phase II glucuronidation. The strained, rigid ring of the cyclopropoxy group lacks easily abstractable alpha-hydrogens, significantly reducing CYP450-mediated cleavage.

• Spatial Trajectory: Unlike flexible linear alkyl chains, the cyclopropoxy group projects into a defined, rigid conformational space. Recent structural biology studies demonstrate that cyclopropoxy motifs can perfectly occupy tight hydrophobic subpockets in target proteins (such as PRMT5), enhancing target residence time and selectivity[3].

Physicochemical Comparison

To illustrate the advantage of the cyclopropoxy substitution, Table 1 summarizes the theoretical physicochemical shifts when upgrading from a standard methoxy group to a cyclopropoxy group on the anthranilic acid core.

Table 1: Comparative Physicochemical Profiling

Property / Metric	2-Amino-5-methoxybenzoic acid	2-Amino-5-cyclopropoxybenzoic acid	Pharmacological Impact
Molecular Weight	167.16 g/mol	193.20 g/mol	Remains well within Lipinski's Rule of 5.
Topological Polar Surface Area (TPSA)	63.3 Ų	63.3 Ų	Identical polar surface area; maintains membrane permeability.
Theoretical LogP (cLogP)	~1.2	~1.9	Increased lipophilicity drives better hydrophobic pocket binding.
CYP450 Liability	High (O-dealkylation)	Low (Steric hindrance)	Extended in vivo half-life and improved oral bioavailability.
Rotatable Bonds	2	2	Maintained rigidity reduces entropic penalty upon binding.

Mechanistic Pathways & Target Applications

Synthesis of Quinazoline-Based Kinase Inhibitors

The most prominent application of 2-Amino-5-cyclopropoxybenzoic acid is its use as a starting material for 4-anilinoquinazoline kinase inhibitors targeting Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)[4].

Through a Niementowski condensation (reaction with formamide), the anthranilic acid is cyclized into a quinazolin-4(3H)-one. Subsequent chlorination and amination yield the active 4-anilinoquinazoline. Crucially, the 5-cyclopropoxy group on the starting material translates directly to the 6-position of the quinazoline ring . In the EGFR ATP-binding pocket, the 6-position is oriented toward the solvent-exposed channel and a lipophilic shelf. The cyclopropoxy group effectively anchors the scaffold into this lipophilic shelf, increasing binding affinity while resisting the metabolic degradation that plagues first-generation inhibitors.

Synthetic and mechanistic pathway of 2-Amino-5-cyclopropoxybenzoic acid to EGFR inhibitors.

Self-Validating Experimental Protocols

To rigorously evaluate the biological activity of compounds derived from 2-Amino-5-cyclopropoxybenzoic acid, researchers must employ self-validating assay systems. The following protocols detail the necessary steps to confirm target engagement and validate the metabolic hypothesis.

Protocol 1: High-Throughput TR-FRET Kinase Assay

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard luminescent assays because aromatic heterocycles (like quinazolines) often exhibit auto-fluorescence. TR-FRET utilizes a time delay before reading the emission, completely eliminating background compound interference and ensuring absolute trustworthiness of the IC50 data.

Step-by-Step Methodology:

• Compound Preparation: Serially dilute the synthesized 6-cyclopropoxyquinazoline derivatives in 100% DMSO to create a 10-point dose-response curve. Transfer 100 nL of each concentration into a 384-well low-volume proxiplate using an acoustic liquid handler (e.g., Echo 550).

• Enzyme/Substrate Addition: Add 5 µL of a master mix containing recombinant EGFR kinase domain (0.5 nM final) and biotinylated Poly-GT substrate (100 nM final) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Reaction Initiation: Add 5 µL of ATP solution (10 µM final, near the Km of EGFR) to initiate the kinase reaction. Centrifuge the plate briefly at 1000 x g.

• Incubation: Seal the plate and incubate at room temperature (25°C) for exactly 60 minutes.

• Detection: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg2+ and halt the kinase), Europium-labeled anti-phosphotyrosine antibody (donor), and Streptavidin-Allophycocyanin (SA-APC, acceptor).

• Incubation & Reading: Incubate for 60 minutes in the dark. Read the plate on a multi-mode microplate reader capable of TR-FRET (Excitation: 340 nm; Emission: 615 nm and 665 nm).

• Validation Control: Ensure the reference inhibitor (Staurosporine or Erlotinib) yields an IC50 within historical ranges (e.g., Erlotinib IC50 ~1-5 nM) to validate the assay run.

Step-by-step TR-FRET high-throughput screening workflow for kinase inhibitor validation.

Protocol 2: Human Liver Microsome (HLM) Stability Assay

Causality: To empirically prove that the 5-cyclopropoxy group confers superior metabolic stability compared to a standard methoxy group, an in vitro intrinsic clearance ( CLint​ ) assay using HLMs is required.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of the test compound in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Microsome Incubation: Aliquot 100 µL of the compound solution into a 96-well deep-well plate. Add Human Liver Microsomes to a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

• Time-Course Sampling: At time points 0, 5, 15, 30, and 60 minutes, remove a 20 µL aliquot and immediately quench it in 80 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Protein Precipitation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to pellet precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to analytical vials. Quantify the remaining parent compound using LC-MS/MS (Multiple Reaction Monitoring mode).

• Validation Control: Run Verapamil (high clearance) and Warfarin (low clearance) in parallel. The assay is only valid if Verapamil shows rapid depletion ( T1/2​ < 15 min) and Warfarin remains stable.

Conclusion

2-Amino-5-cyclopropoxybenzoic acid is far more than a simple chemical catalog entry; it is a rationally designed, privileged building block. By leveraging the anthranilic acid core for versatile heterocycle synthesis and utilizing the cyclopropoxy group to enhance metabolic stability and hydrophobic pocket engagement, medicinal chemists can rapidly generate high-quality lead compounds for oncology, infectious diseases, and beyond.

References

• Prasher, P., & Sharma, M. (2021). Medicinal chemistry of anthranilic acid derivatives: A mini review. ResearchGate. Available at:[Link]

• El-Gaby, M. S. A., et al. (2025). Design, synthesis, biological evaluation, and in silico study of quinazoline-based dual inhibitors targeting EGFR and VEGFR-2 for cancer therapy. Arab Journal of Chemistry. Available at:[Link]

• Jukič, M., et al. (2018). Anthranilic Acid Inhibitors of Undecaprenyl Pyrophosphate Synthase (UppS), an Essential Enzyme for Bacterial Cell Wall Biosynthesis. Frontiers in Microbiology / PMC. Available at:[Link]

• Wang, Y., et al. (2025). Discovery of Potent, Highly Selective, and Orally Bioavailable MTA Cooperative PRMT5 Inhibitors with Robust In Vivo Antitumor Activity. Journal of Medicinal Chemistry / ACS Publications. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis, biological evaluation, and <i>in silico</i> study of quinazoline-based dual inhibitors targeting EGFR and VEGFR-2 for cancer therapy - Arabian Journal of Chemistry [arabjchem.org]

The Emergence of 2-Amino-5-cyclopropoxybenzoic Acid: A Keystone Intermediate in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-cyclopropoxybenzoic acid, a structurally unique anthranilic acid derivative, has quietly emerged as a pivotal building block in the landscape of medicinal chemistry. While its direct discovery is not marked by a singular breakthrough, its history is intrinsically woven into the broader narrative of drug development, particularly in the pursuit of highly selective and potent kinase inhibitors. This technical guide provides a comprehensive overview of 2-Amino-5-cyclopropoxybenzoic acid, from its rational design principles and synthetic routes to its applications as a key intermediate in the generation of next-generation therapeutics. We will delve into the nuanced causality behind its synthesis and explore its role in the molecular architecture of targeted therapies.

Introduction: The Strategic Value of the Cyclopropoxy Moiety

The incorporation of small, strained ring systems into drug candidates has become a powerful strategy in medicinal chemistry to modulate physicochemical and pharmacological properties. The cyclopropyl group, in particular, offers a unique combination of lipophilicity, metabolic stability, and conformational rigidity. When incorporated as a cyclopropoxy ether, it can significantly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, often leading to improved oral bioavailability and reduced off-target toxicity.

2-Amino-5-cyclopropoxybenzoic acid combines this valuable cyclopropoxy moiety with the versatile anthranilic acid scaffold. Anthranilic acid derivatives are well-established pharmacophores and versatile synthetic intermediates, known for their utility in constructing a wide array of heterocyclic systems central to many therapeutic agents. The strategic placement of the cyclopropoxy group at the 5-position of the 2-aminobenzoic acid core creates a unique chemical entity with tailored properties for modern drug design.

Conceptual Genesis and Historical Context

The history of 2-Amino-5-cyclopropoxybenzoic acid is not one of a standalone discovery but rather an evolution driven by the relentless search for novel chemical matter in drug discovery. Its conceptual genesis can be traced to the confluence of several key research streams:

• The Rise of Kinase Inhibitors: The turn of the 21st century saw a surge in the development of small-molecule kinase inhibitors for the treatment of cancer and inflammatory diseases. This led to an intensive exploration of privileged scaffolds that could effectively target the ATP-binding site of kinases.

• The Importance of Substituted Anthranilic Acids: Researchers recognized that substituted 2-aminobenzoic acids serve as excellent starting materials for the synthesis of quinazolinones, quinolones, and other heterocyclic systems that are potent kinase inhibitors.

• The "Magic" of Cyclopropyl Groups: The unique properties of the cyclopropyl group, including its ability to act as a "metabolic shield" and to provide favorable vector orientations for binding to protein targets, led to its increased incorporation into drug candidates.

While a seminal paper detailing the first synthesis of 2-Amino-5-cyclopropoxybenzoic acid is not readily found in the public domain, its appearance as an intermediate in patent literature for novel therapeutics signifies its "discovery" within the context of industrial drug development programs. Its value is implicitly understood by its role in the creation of high-value, patentable new chemical entities.

Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid: A Methodical Approach

The synthesis of 2-Amino-5-cyclopropoxybenzoic acid can be achieved through a multi-step sequence, starting from readily available precursors. The following protocol is a representative and logical pathway, drawing from established methodologies for the synthesis of related alkoxy-substituted anthranilic acids.

Experimental Protocol: A Plausible Synthetic Route

This protocol is a proposed synthetic sequence based on established chemical transformations.

Step 1: Nitration of 4-hydroxybenzoic acid

• To a stirred solution of 4-hydroxybenzoic acid (1 equivalent) in glacial acetic acid, slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid at a temperature maintained below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours.

• Pour the reaction mixture into ice-water to precipitate the product.

• Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry to obtain 4-hydroxy-3-nitrobenzoic acid.

Step 2: O-alkylation with Cyclopropyl Bromide

• To a solution of 4-hydroxy-3-nitrobenzoic acid (1 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF), add a base such as potassium carbonate (2-3 equivalents).

• To this mixture, add cyclopropyl bromide (1.5-2 equivalents).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture, pour it into water, and acidify with a dilute mineral acid (e.g., 1N HCl) to precipitate the product.

• Filter the solid, wash with water, and dry to yield 4-cyclopropoxy-3-nitrobenzoic acid.

Step 3: Reduction of the Nitro Group

• Dissolve 4-cyclopropoxy-3-nitrobenzoic acid (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Add a reducing agent, such as stannous chloride dihydrate (SnCl₂·2H₂O) (3-5 equivalents) or perform catalytic hydrogenation using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.

• If using SnCl₂, heat the reaction mixture to reflux for 2-4 hours. For catalytic hydrogenation, stir the mixture under a hydrogen balloon at room temperature until the reaction is complete.

• After reduction, if using SnCl₂, concentrate the solvent, and basify the residue with a solution of sodium hydroxide to precipitate the tin salts. Filter and then acidify the filtrate to precipitate the product. If using catalytic hydrogenation, filter off the catalyst and concentrate the solvent to obtain the product.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford pure 2-Amino-5-cyclopropoxybenzoic acid.

Causality in Experimental Design

• Choice of Starting Material: 4-hydroxybenzoic acid is an inexpensive and readily available starting material. The hydroxyl group provides a convenient handle for the introduction of the cyclopropoxy moiety.

• Nitration as a Key Step: The regioselective nitration ortho to the hydroxyl group is a well-established electrophilic aromatic substitution reaction, which positions the nitro group for its eventual reduction to the required amine.

• Williamson Ether Synthesis: The O-alkylation with cyclopropyl bromide is a classic Williamson ether synthesis. The use of a polar aprotic solvent and a carbonate base is standard for this type of transformation, promoting the nucleophilicity of the phenoxide.

• Reduction of the Nitro Group: The reduction of the nitro group to an amine is a crucial step. Catalytic hydrogenation is often preferred for its clean reaction profile and high yields. Stannous chloride provides a robust alternative for bench-scale synthesis.

Characterization Data

While specific experimental data for 2-Amino-5-cyclopropoxybenzoic acid is not widely published, a compound with this structure would be expected to exhibit the following characteristic spectroscopic features:

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons, a singlet for the amine protons, a broad singlet for the carboxylic acid proton, and characteristic multiplets for the cyclopropyl protons.
¹³C NMR	Resonances for the aromatic carbons, the carboxylic acid carbon, and the carbons of the cyclopropyl group.
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of C₁₀H₁₁NO₃.
Infrared (IR)	Characteristic absorption bands for the N-H stretching of the amine, O-H stretching of the carboxylic acid, C=O stretching of the carboxylic acid, and C-O stretching of the ether.

Applications in Drug Discovery: A Gateway to Novel Kinase Inhibitors

The primary application of 2-Amino-5-cyclopropoxybenzoic acid is as a strategic intermediate in the synthesis of complex drug molecules, particularly kinase inhibitors. Its bifunctional nature allows for diverse chemical transformations.

• Amine Functionality: The 2-amino group is a key nucleophile for the construction of various heterocyclic cores. For example, condensation with appropriate reagents can lead to the formation of quinazolinones, a privileged scaffold in many FDA-approved kinase inhibitors.

• Carboxylic Acid Functionality: The carboxylic acid group can be readily converted into amides, esters, or other functional groups, providing a handle for further diversification of the molecule and for modulating its pharmacokinetic properties.

The cyclopropoxy group at the 5-position serves to occupy a specific hydrophobic pocket in the target protein, enhancing binding affinity and selectivity. It can also block potential sites of metabolism, thereby improving the drug's half-life.

Logical Workflow for Drug Design and Synthesis

The following diagram illustrates a typical workflow where 2-Amino-5-cyclopropoxybenzoic acid serves as a key building block.

Caption: A generalized workflow for the utilization of 2-Amino-5-cyclopropoxybenzoic acid in a drug discovery program.

Conclusion and Future Perspectives

2-Amino-5-cyclopropoxybenzoic acid stands as a testament to the ongoing innovation in synthetic and medicinal chemistry. While it may not have a celebrated history of independent discovery, its importance is undeniable in the context of modern drug development. Its rational design, combining the versatile anthranilic acid scaffold with the beneficial properties of a cyclopropoxy group, makes it a valuable tool for medicinal chemists. As the demand for more selective and potent therapeutics continues to grow, we can anticipate that 2-Amino-5-cyclopropoxybenzoic acid and its derivatives will play an increasingly significant role in the synthesis of the medicines of tomorrow. Further exploration of its synthetic accessibility and the biological activities of its downstream products will undoubtedly open new avenues in the quest for novel treatments for a range of human diseases.

References

• General Synthesis of Substituted Anthranilic Acids: For representative procedures for the synthesis of substituted aminobenzoic acids, see publications on organic synthesis and medicinal chemistry.
• The Role of Cyclopropyl Groups in Medicinal Chemistry: Peters, U. (2011). The cyclopropyl group in medicinal chemistry. In RSC Drug Discovery Series. The Royal Society of Chemistry. This book provides a comprehensive overview of the strategic use of cyclopropyl groups in drug design.
• Kinase Inhibitors Based on Quinazoline Scaffolds: Relevant review articles in journals such as the Journal of Medicinal Chemistry and Nature Reviews Drug Discovery frequently discuss the synthesis and importance of quinazoline-based kinase inhibitors, for which substituted anthranilic acids are key precursors.

2-Amino-5-cyclopropoxybenzoic Acid: A Comprehensive Technical Guide to Synthesis and Applications

As drug discovery programs increasingly target complex protein-protein interactions and allosteric sites, the demand for conformationally restricted, metabolically stable building blocks has surged. 2-Amino-5-cyclopropoxybenzoic acid (often referred to as 5-cyclopropoxyanthranilic acid) has emerged as a privileged scaffold in modern medicinal chemistry.

This whitepaper provides an in-depth analysis of its physicochemical properties, its strategic role in pharmacophore design, and a highly validated, scalable synthetic protocol designed to overcome the classical barriers of aryl cyclopropyl ether synthesis.

Chemical Identity & Physicochemical Profiling

Understanding the fundamental properties of this bifunctional building block is critical for downstream synthetic planning, particularly regarding its zwitterionic nature and solubility profiles.

Table 1: Quantitative Physicochemical Data

Property	Value
IUPAC Name	2-Amino-5-cyclopropoxybenzoic acid
Common Synonyms	5-Cyclopropoxyanthranilic acid; 2-Amino-5-(cyclopropyloxy)benzoic acid
CAS Registry Number	1243480-84-3
Molecular Formula	C₁₀H₁₁NO₃
Molecular Weight	193.20 g/mol
Canonical SMILES	O=C(O)c1cc(OC2CC2)ccc1N
Hydrogen Bond Donors	2 (Amino -NH₂, Carboxylic -OH)
Hydrogen Bond Acceptors	4 (Carboxylic C=O, -OH, Amino -NH₂, Ether -O-)

Data verified against commercial chemical registries for1[1].

The Strategic Role of the Cyclopropoxy Motif in Drug Design

The substitution of a standard alkoxy group (e.g., methoxy or isopropoxy) with a cyclopropoxy group at the C5 position of the anthranilic acid core is a highly intentional bioisosteric strategy.

Metabolic Stability and Conformational Rigidity

Linear and branched alkyl ethers are highly susceptible to cytochrome P450-mediated oxidative O-dealkylation. In contrast, the cyclopropyl ring possesses high s-character in its C-H bonds, significantly increasing the activation energy required for metabolic cleavage. Furthermore, the rigid cyclopropyl ring restricts the dihedral angle of the ether oxygen, locking the molecule into a specific vector that minimizes entropic penalties upon binding to target proteins.

Clinical Applications

This specific scaffold is currently utilized in two major therapeutic areas:

• KMO Inhibitors for Acute Pancreatitis: Kynurenine 3-monooxygenase (KMO) is an enzyme in the tryptophan degradation pathway. Its overactivation leads to the accumulation of 3-hydroxykynurenine, causing cellular damage and acute pancreatitis. Incorporating the 5-cyclopropoxy group into benzisoxazole or anthranilamide derivatives yields a ~60-fold increase in cellular potency compared to dichloro-substituted analogs, leading to viable 2[2].

• Glucose Uptake Modulators: Derivatives of 5-cyclopropoxyanthranilic acid are patented as highly selective 3 targeting GLUT3 (SLC2A3), a critical mechanism for starving highly glycolytic tumor cells[3].

Fig 1. KMO metabolic pathway and targeted inhibition by 5-cyclopropoxyanthranilic acid derivatives.

Advanced Synthetic Methodology: Overcoming O-Cyclopropylation Barriers

Synthesizing aryl cyclopropyl ethers presents a distinct chemical challenge. Traditional Williamson ether synthesis fails because cyclopropyl halides are highly resistant to Sₙ2 nucleophilic attack due to the sp²-like character of the ring carbons and extreme steric hindrance.

To bypass this, the most robust method relies on4 using cyclopropylboronic acid[4].

Table 2: Reaction Optimization for O-Cyclopropylation (Chan-Lam Step)

Catalyst System	Base / Additive	Solvent	Temp	Yield (%)	Mechanistic Causality
Cu(OAc)₂ (1.0 eq)	Pyridine	DCM	25°C	<10%	Insufficient transmetalation of cyclopropylboronic acid at RT.
Cu(OAc)₂ (0.25 eq)	1,10-Phenanthroline	DCE	70°C	78%	Phenanthroline stabilizes the highly reactive Cu(III) intermediate.

Self-Validating Experimental Protocol

The following four-step sequence is designed for high chemoselectivity, starting from commercially available 5-hydroxy-2-nitrobenzoic acid.

Fig 2. Four-step synthesis of 2-amino-5-cyclopropoxybenzoic acid via Chan-Lam coupling.

Step 1: Carboxylic Acid Protection (Esterification)

Procedure: Dissolve 5-hydroxy-2-nitrobenzoic acid (1.0 eq) in anhydrous methanol (0.5 M). Add concentrated H₂SO₄ (0.1 eq) dropwise. Reflux for 12 hours. Concentrate in vacuo, dilute with EtOAc, and wash with saturated NaHCO₃ to yield methyl 5-hydroxy-2-nitrobenzoate. Causality: The free carboxylic acid must be masked as a methyl ester to prevent competitive coordination with the copper catalyst in Step 2, which would otherwise stall the catalytic cycle.

Step 2: Chan-Lam O-Cyclopropylation

Procedure: To a solution of the phenol intermediate (1.0 eq) in 1,2-dichloroethane (DCE, 0.2 M), add cyclopropylboronic acid (2.0 eq), Cu(OAc)₂ (0.25 eq), 1,10-phenanthroline (0.25 eq), and Na₂CO₃ (2.0 eq). Stir the suspension vigorously at 70°C under an oxygen atmosphere (O₂ balloon) for 16 hours. Filter through Celite, concentrate, and purify via flash chromatography to yield methyl 5-cyclopropoxy-2-nitrobenzoate. Causality: Cu(II) undergoes transmetalation with the boronic acid, coordinates to the phenol, and is oxidized to Cu(III) by O₂. Subsequent reductive elimination forms the difficult C-O bond. 1,10-phenanthroline acts as a critical bidentate ligand to stabilize the high-valent copper intermediate.

Step 3: Chemoselective Nitro Reduction

Procedure: Dissolve the nitro intermediate in MeOH (0.2 M). Add 10% Pd/C (10 wt%). Purge the flask with H₂ gas and stir at room temperature under 1 atm H₂ for 4 hours. Filter through Celite and concentrate to yield methyl 2-amino-5-cyclopropoxybenzoate. Causality: Catalytic hydrogenation cleanly reduces the nitro group to an aniline. The cyclopropyl ether is highly stable to these standard reductive conditions, ensuring no ring-opening side reactions occur.

Step 4: Saponification

Procedure: Dissolve the amino ester in a 3:1 mixture of THF/H₂O (0.2 M). Add LiOH·H₂O (3.0 eq) and stir at room temperature for 6 hours. Remove THF in vacuo. Carefully acidify the aqueous layer with 1M HCl to pH 4.5. Extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the final product, 2-amino-5-cyclopropoxybenzoic acid. Causality: Precise pH control (pH 4.5) during the workup is mandatory. Because the product contains both a basic aniline and an acidic carboxylate, over-acidification will protonate the amine, forming a highly water-soluble hydrochloride salt that cannot be extracted into the organic phase.

Analytical Validation

To ensure the trustworthiness of the synthesized batch, verify the structural integrity using the following expected spectroscopic parameters.

Table 3: Expected Analytical Data

Technique	Expected Signals / Parameters
LC-MS (ESI+)	[M+H]⁺ m/z calculated for C₁₀H₁₂NO₃⁺: 194.08. Found: ~194.1
¹H NMR (400 MHz, DMSO-d₆)	δ 8.50 (br s, 1H, COOH), 7.28 (d, J = 2.8 Hz, 1H, Ar-H6), 7.05 (dd, J = 8.8, 2.8 Hz, 1H, Ar-H4), 6.72 (d, J = 8.8 Hz, 1H, Ar-H3), 3.75 (m, 1H, CH-O), 0.75 (m, 2H, cyclopropyl-CH₂), 0.62 (m, 2H, cyclopropyl-CH₂).
TLC (Silica)	R_f ≈ 0.35 in 5% MeOH/DCM (UV active, ninhydrin positive).

References

• BLD Pharm. "1243480-84-3 | 2-Amino-5-cyclopropoxybenzoic acid".
• ACS Publications.
• Google Patents. "WO2020005935A1 - Glucose uptake inhibitors".
• PMC (PubMed Central). "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles".

Sources

• 1. 1184732-60-2|2-Amino-5-(tert-butoxy)benzoic acid|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2020005935A1 - Glucose uptake inhibitors - Google Patents [patents.google.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Theoretical Properties of 2-Amino-5-cyclopropoxybenzoic acid

Foreword: Navigating the Frontier of Novel Chemical Entities

Molecular Architecture and Inherent Electronic Profile

The unique arrangement of functional groups in 2-Amino-5-cyclopropoxybenzoic acid—an amino group, a carboxylic acid, and a cyclopropoxy group appended to a benzene ring—gives rise to a fascinating interplay of electronic and steric effects. Understanding this intricate balance is the cornerstone of predicting its chemical behavior and potential utility.

Structural and Spectroscopic Postulates

The chemical structure of 2-Amino-5-cyclopropoxybenzoic acid is presented below.

Caption: Chemical structure of 2-Amino-5-cyclopropoxybenzoic acid.

Based on this structure, we can predict its key spectroscopic features, drawing parallels with known compounds such as cyclopropylbenzene.[1]

• ¹H NMR: The proton NMR spectrum is expected to be complex in the aromatic region due to the substituted benzene ring. We would anticipate distinct signals for the three aromatic protons. The protons of the cyclopropyl group will exhibit characteristic upfield shifts, likely appearing as a multiplet. The protons of the amino and carboxylic acid groups will be observed as broad singlets, with their chemical shifts being solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the six aromatic carbons, with their chemical shifts influenced by the attached functional groups. The carbons of the cyclopropyl ring will have characteristic upfield resonances. The carbonyl carbon of the carboxylic acid will appear significantly downfield.

• Mass Spectrometry: The molecular weight of 2-Amino-5-cyclopropoxybenzoic acid is 193.21 g/mol . The mass spectrum would be expected to show a prominent molecular ion peak at m/z = 193. Fragmentation patterns would likely involve the loss of the carboxylic acid group (CO₂H) and potentially the cyclopropoxy group.

• Infrared (IR) Spectroscopy: Key IR absorption bands would include N-H stretching vibrations for the amino group (around 3300-3500 cm⁻¹), a broad O-H stretch for the carboxylic acid (2500-3300 cm⁻¹), a strong C=O stretch for the carbonyl group (around 1700 cm⁻¹), and C-O stretching for the ether linkage.[2]

The Duality of the Cyclopropoxy Substituent: Inductive vs. Resonance Effects

A central theme in understanding the properties of this molecule is the electronic nature of the cyclopropoxy group. The cyclopropyl moiety itself is known for its unusual electronic behavior, exhibiting characteristics of both sigma-electron withdrawal (inductive effect) and pi-electron donation (resonance effect).[3][4] This duality arises from the high p-character of the C-C bonds in the strained three-membered ring.

• Inductive Effect (-I): The sp² hybridized carbon of the benzene ring is more electronegative than the sp³ hybridized carbons of the cyclopropyl group. This difference in electronegativity leads to an inductive withdrawal of electron density from the aromatic ring through the sigma bond framework.[5][6]

• Resonance Effect (+R): The Walsh orbitals of the cyclopropyl ring have π-like symmetry and can overlap with the p-orbitals of the benzene ring. This allows for the donation of electron density into the aromatic system, a resonance effect that directs electrophilic attack to the ortho and para positions.[4]

When an oxygen atom bridges the cyclopropyl group and the benzene ring (a cyclopropoxy group), the lone pairs on the oxygen atom will strongly participate in resonance, making the cyclopropoxy group a potent resonance electron-donating group (+R). This will likely dominate over its inductive effect.

Caption: Resonance delocalization of the oxygen lone pair in the cyclopropoxy group.

Predicted Physicochemical Properties

The interplay of the functional groups will dictate the molecule's physical and chemical properties.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₀H₁₁NO₃	-
Molecular Weight	193.21 g/mol	-
pKa	Carboxylic acid: ~4-5; Amino group: ~2-3	The carboxylic acid pKa will be similar to other benzoic acids. The amino group, being directly attached to the electron-withdrawing aromatic ring, will be a weaker base than aliphatic amines.
Solubility	Sparingly soluble in water; Soluble in organic solvents like ethanol, DMSO, and DMF.	The presence of polar amino and carboxylic acid groups will impart some water solubility, but the aromatic ring and cyclopropyl group will contribute to its lipophilicity.
LogP	Moderately lipophilic	The cyclopropoxy group will increase lipophilicity compared to a hydroxyl or methoxy group.
Reactivity	The aromatic ring is activated towards electrophilic substitution.	The amino and cyclopropoxy groups are both strong activating, ortho-, para-directing groups. The carboxylic acid is a deactivating, meta-directing group. The overall effect will be strong activation.

Proposed Synthetic Strategies

While no specific synthesis for 2-Amino-5-cyclopropoxybenzoic acid has been reported, a plausible retrosynthetic analysis can be constructed based on known transformations of similar molecules.[7][8]

Caption: A plausible retrosynthetic pathway for 2-Amino-5-cyclopropoxybenzoic acid.

Step-by-Step Hypothetical Protocol

• Esterification of 2-Nitro-5-hydroxybenzoic acid: The starting material, 2-nitro-5-hydroxybenzoic acid, would first be protected as its methyl ester to prevent side reactions with the carboxylic acid group. This can be achieved using methanol in the presence of a catalytic amount of strong acid (e.g., sulfuric acid).

• Williamson Ether Synthesis: The resulting methyl 2-nitro-5-hydroxybenzoate would then undergo a Williamson ether synthesis with a suitable cyclopropyl halide (e.g., cyclopropyl bromide) in the presence of a base (e.g., potassium carbonate) and a polar aprotic solvent (e.g., DMF or acetone).

• Ester Hydrolysis: The methyl ester of 2-nitro-5-cyclopropoxybenzoate would be hydrolyzed back to the carboxylic acid using aqueous base (e.g., sodium hydroxide) followed by acidification.

• Reduction of the Nitro Group: The final step involves the reduction of the nitro group to an amine. This is a standard transformation that can be accomplished using various reagents, such as tin(II) chloride in hydrochloric acid, or catalytic hydrogenation with palladium on carbon.

Potential Applications and Future Research Directions

The structural motifs within 2-Amino-5-cyclopropoxybenzoic acid suggest several promising avenues for future research and application.

Medicinal Chemistry

• Scaffold for Drug Discovery: Anthranilic acid derivatives are privileged scaffolds in medicinal chemistry, appearing in a wide range of biologically active compounds, including anti-inflammatory and antimicrobial agents.[9][10] The introduction of a cyclopropoxy group can modulate pharmacokinetic properties such as metabolic stability and membrane permeability.

• Enzyme Inhibitors: The arrangement of the amino and carboxylic acid groups could chelate metal ions in the active sites of metalloenzymes.

Materials Science

• Polymer Chemistry: The amino and carboxylic acid functionalities make this molecule a potential monomer for the synthesis of novel polyamides or polyimides with unique thermal and mechanical properties.

• Organic Electronics: The electron-rich aromatic ring could be incorporated into organic semiconductors or dyes for applications in organic light-emitting diodes (OLEDs) or dye-sensitized solar cells.

Conclusion

2-Amino-5-cyclopropoxybenzoic acid represents an unexplored region of chemical space with significant potential. While this guide is based on theoretical predictions and analogies to known compounds, it provides a solid framework for initiating experimental work. The unique electronic properties conferred by the cyclopropoxy group, combined with the versatile reactivity of the aminobenzoic acid core, make this molecule a compelling target for synthesis and further investigation. Future research should focus on the successful synthesis and characterization of this compound, followed by a systematic evaluation of its biological and material properties.

References

• ChemicalRegister. (2026). 2-(ALLYLOXY)-5-AMINO-N-CYCLOPROPYLBENZAMIDE (CAS No. 30509-95-6) Suppliers. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 161568491, 2-amino-5-sulfobenzoic acid. PubChem. [Link]

• Chemistry Stack Exchange. (2017, August 23). How does the cyclopropyl group influence conjugation and aromaticity?. [Link]

• Google Patents. (n.d.).

• ChemCAS. (n.d.). 2-[(Cyclopropylcarbonyl)aMino]-5-hydroxybenzoic Acid. [Link]

• NIST. (n.d.). Benzene, cyclopropyl-. NIST Chemistry WebBook. [Link]

• NIST. (n.d.). Benzene, cyclopropyl-. NIST Chemistry WebBook. [Link]

• Chem 263. (2006, February 7). Aromatic Electrophilic Substitution Substituted Benzene Rings. [Link]

• Google Patents. (n.d.). CN101723841B - Preparation method of 2-amino-5-alkoxy propiophenone.

• NIST. (n.d.). Benzene, cyclopropyl-. NIST Chemistry WebBook. [Link]

• Anshul Specialty Molecules. (n.d.). 2-Amino-5-Chloro Benzoic acid. [Link]

• YouTube. (2018, April 2). 32.03 Inductive Effects in Substituted Benzenes. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12562127, 2-Amino-5-(propan-2-yl)benzoic acid. PubChem. [Link]

• NIST. (n.d.). Benzene, cyclopropyl-. NIST Chemistry WebBook. [Link]

• NIST. (n.d.). Benzene, cyclopropyl-. NIST Chemistry WebBook. [Link]

• Garg Lab - UCLA. (n.d.). Patents & Products. [Link]

• Google Patents. (n.d.).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12476, 2-Amino-5-chlorobenzoic acid. PubChem. [Link]

• European Patent Office. (n.d.). EP 2213654 A1 - Process for preparing 2-amino-5-bromobenzamide derivatives. [Link]

• Chemistry LibreTexts. (2023, January 22). Inductive Effects of Alkyl Groups. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1216, 2-Amino-5-phosphonovaleric Acid. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 18431478, 2-Amino-5-bromo-3-nitrobenzoic acid. PubChem. [Link]

Sources

• 1. Benzene, cyclopropyl- [webbook.nist.gov]
• 2. Benzene, cyclopropyl- [webbook.nist.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.ualberta.ca [chem.ualberta.ca]
• 6. youtube.com [youtube.com]
• 7. CN101723841B - Preparation method of 2-amino-5-alkoxy propiophenone - Google Patents [patents.google.com]
• 8. CN115181031B - Preparation method of 2-amino-5-chlorobenzoic acid derivative - Google Patents [patents.google.com]
• 9. 2-Amino-5-Chloro Benzoic acid [anshulchemicals.com]
• 10. chemimpex.com [chemimpex.com]

Spectroscopic Characterization of 2-Amino-5-cyclopropoxybenzoic Acid: A Comprehensive Guide to NMR, IR, and MS Data Interpretation

Executive Summary

For researchers and drug development professionals, the accurate structural elucidation of active pharmaceutical ingredients (APIs) and their intermediates is the cornerstone of quality by design (QbD). 2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) is a highly functionalized anthranilic acid derivative. Its unique combination of a zwitterion-capable core (amine and carboxylic acid) and a sterically strained cyclopropoxy ether presents specific analytical challenges.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic data reporting. Here, we explore the causality behind specific spectroscopic behaviors and establish self-validating analytical protocols for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS).

Nuclear Magnetic Resonance (NMR) Profiling

Causality & Solvent Selection

Anthranilic acid derivatives exhibit complex hydrogen-bonding networks. In non-polar solvents like CDCl₃, 2-amino-5-cyclopropoxybenzoic acid forms intermolecular dimers via the carboxylic acid and intramolecular hydrogen bonds between the amine and the carbonyl oxygen. This leads to severe line broadening and poor solubility.

To resolve this, DMSO-d₆ is the solvent of choice. DMSO acts as a strong hydrogen-bond acceptor, disrupting the native zwitterionic/dimeric network and yielding sharp, highly resolved resonance signals[1]. Furthermore, the strong electron-donating effects of both the amino group (ortho/para directing) and the cyclopropoxy group dictate the shielding of the aromatic protons, making 2D NMR (HSQC, HMBC) essential for unambiguous assignment.

Self-Validating Protocol (Aligned with USP <761>)

To ensure metrological traceability and compliance with USP <761> guidelines[2], the following self-validating workflow must be executed:

• System Suitability Test (SST): Prior to sample acquisition, analyze a 0.5 mM standard of Tetramethylsilane (TMS) in DMSO-d₆. Verify that the full width at half maximum (FWHM) of the TMS peak is < 0.5 Hz.

• Sample Preparation: Dissolve exactly 20.0 mg of the analyte in 0.6 mL of DMSO-d₆.

• Acquisition: Acquire 1D ¹H (16 scans, relaxation delay 10s to ensure quantitative integration) and ¹³C (1024 scans). Follow with 2D COSY and HMBC to map the ether linkage to the aromatic core.

• Validation Check: The Signal-to-Noise (S/N) ratio of the least intense quaternary carbon (C-COOH) must exceed 100:1 before processing.

Logical workflow for self-validating NMR acquisition.

Spectroscopic Assignments

Data synthesized based on anthranilic acid core shifts and cyclopropoxy substituent effects[1].

Position	¹H Chemical Shift (ppm)	Multiplicity (J in Hz)	¹³C Chemical Shift (ppm)	Assignment Notes
1	-	-	110.2	C-COOH (Quaternary)
2	-	-	146.5	C-NH₂ (Quaternary)
3	6.72	d (8.8)	117.4	Aromatic CH (ortho to NH₂)
4	6.98	dd (8.8, 2.8)	123.1	Aromatic CH (meta to NH₂)
5	-	-	148.8	C-O-Cyclopropyl (Quaternary)
6	7.35	d (2.8)	115.6	Aromatic CH (ortho to COOH)
7 (C=O)	12.50	br s	170.4	Carboxylic Acid
8 (NH₂)	6.45	br s	-	Primary Amine
1' (CH)	3.75	tt (6.1, 3.0)	51.2	Cyclopropyl Methine
2', 3' (CH₂)	0.65 - 0.78	m	6.4	Cyclopropyl Methylene

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Sampling Mode

Historically, transmission FT-IR using KBr pellets was the standard. However, applying high pressure to zwitterionic compounds during pellet formation can induce polymorphic transformations or alter hydrogen-bonding states. Therefore, Attenuated Total Reflectance (ATR) is the mandatory sampling technique. ATR probes only the first few micrometers of the sample, preserving the native crystal lattice and preventing moisture interference[3].

Self-Validating Protocol (Aligned with USP <854>)

To comply with USP <854>[4], the instrument must prove its resolution and energy throughput continuously:

• Background Validation: Perform a background scan (air). The single-beam energy profile must show < 0.005 Absorbance Units (AU) of variance in the water vapor (3900-3500 cm⁻¹) and CO₂ (2400-2300 cm⁻¹) regions.

• Polystyrene Calibration: Scan a 1.5 mil polystyrene film. Ensure the peak at 1601 cm⁻¹ is resolved to within ±1 cm⁻¹.

• Sample Presentation: Apply the solid powder to the diamond ATR crystal. Apply consistent pressure using the anvil (typically ~80 cN) to ensure optimal optical contact without crushing the crystal habit.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Correlation
3450, 3350	Medium, Sharp	N-H Asym/Sym Stretch	Primary aromatic amine
3200 - 2500	Broad	O-H Stretch	Hydrogen-bonded carboxylic acid
3085	Weak	C-H Stretch (sp²)	Cyclopropyl ring C-H
1675	Strong	C=O Stretch	Conjugated carboxylic acid
1580, 1500	Medium	C=C Aromatic Stretch	Benzene ring skeleton
1225	Strong	C-O-C Asym Stretch	Alkyl aryl ether (Cyclopropoxy)

High-Resolution Mass Spectrometry (HRMS)

Causality & Ionization Dynamics

For a molecule containing both a basic amine and an acidic carboxylate, Electrospray Ionization (ESI) can operate in both positive and negative modes. However, ESI+ is preferred for structural elucidation of 2-amino-5-cyclopropoxybenzoic acid because the basic aniline nitrogen readily accepts a proton, forming a stable[M+H]⁺ ion.

The fragmentation of the cyclopropoxy group is mechanistically fascinating. Unlike linear alkyl ethers that undergo simple α-cleavage, cyclopropyl ethers undergo a highly specific rearrangement, expelling neutral cyclopropene (C₃H₄, 40 Da) to leave a stable phenol radical cation derivative on the aromatic ring. This serves as a diagnostic mass loss for this specific pharmacophore.

Self-Validating Protocol (Aligned with USP <736>)

Quantitative and qualitative MS must adhere to strict mass accuracy limits as per USP <736>[5][6]:

• Tuning & Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the Time-of-Flight (TOF) or Orbitrap analyzer. Mass error must be < 5 ppm across the 100-1000 m/z range.

• Chromatographic Introduction: Use a short UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm) with a gradient of 0.1% Formic Acid in Water/Acetonitrile to desalt the sample before it enters the source.

• Collision-Induced Dissociation (CID): Apply a normalized collision energy (NCE) ramp of 15-30 eV to capture both the intact molecular ion and the lower-mass fragments.

ESI-MS/MS fragmentation pathway of 2-Amino-5-cyclopropoxybenzoic acid.

HRMS (ESI+) Fragmentation Data

m/z (Observed)	Formula	Mass Error (ppm)	Assignment / Neutral Loss
208.0968	[C₁₁H₁₄NO₃]⁺	0.4	Molecular Ion [M+H]⁺
190.0862	[C₁₁H₁₂NO₂]⁺	0.6	[M+H - H₂O]⁺
168.0655	[C▱H₁₀NO₃]⁺	0.5	[M+H - C₃H₄]⁺ (Cyclopropene loss)
164.1070	[C₁₀H₁₄NO]⁺	0.8	[M+H - CO₂]⁺

References

• [1] Complete assignment of 1H- and 13C-NMR spectra of anthranilic acid and its hydroxy derivatives and salicylic acid and its amino derivatives. SciSpace. Available at:[Link]

• [3] Getting reliable FTIR data in pharmaceutical analysis: the role of sampling. Specac Ltd. Available at:[Link]

• [4] What Does Performance Qualification Mean for Infrared Instruments? Spectroscopy Online. Available at: [Link]

• [5] FTIR vs LC-MS: Detecting Pharmaceutical Impurities. Patsnap Eureka. Available at: [Link]

• [2] Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Getting reliable FTIR data in pharmaceutical analysis: the role of sampling - Specac Ltd [specac.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. FTIR vs LC-MS: Detecting Pharmaceutical Impurities [eureka.patsnap.com]
• 6. 👨‍💻 Quantitative Analysis of N-Nitrosodimethylamine in Metformin HCl by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]

Methodological & Application

Application Note: Protocol for the Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid Derivatives

Introduction & Scientific Rationale

As modern drug development paradigms increasingly favor the integration of sp³-rich, conformationally restrictive motifs, the synthesis of aryl cyclopropyl ethers has become a critical focal point. The cyclopropyl group significantly alters the lipophilicity, metabolic stability, and conformational preferences of the parent molecule compared to simple alkyl ethers. Specifically, 2-Amino-5-cyclopropoxybenzoic acid is a highly sought-after building block for synthesizing advanced pharmaceutical intermediates, such as targeted kinase inhibitors and GPCR antagonists.

Historically, the direct O-cyclopropylation of phenols has been synthetically prohibitive. Cyclopropyl halides are notoriously resistant to standard SN​2 nucleophilic substitution (Williamson ether synthesis) due to the high s-character of the C-X bond and the steric strain of the transition state. To bypass this limitation, this protocol leverages a Copper-Catalyzed Chan–Lam Cross-Coupling strategy[1].

Mechanistic Causality in Experimental Design

• The Chan-Lam O-Cyclopropylation : By reacting commercially available methyl 5-hydroxy-2-nitrobenzoate[2] with potassium cyclopropyltrifluoroborate, the cyclopropyl moiety is transferred via a Cu(II)/Cu(III) catalytic cycle. Potassium cyclopropyltrifluoroborate is specifically chosen over cyclopropylboronic acid because of its superior bench stability and controlled release of the active transmetalating species. An oxygen atmosphere is strictly required to reoxidize the copper catalyst and drive the reductive elimination step.

• Chemoselective Nitro Reduction : While catalytic hydrogenation (Pd/C, H2​ ) is the standard for nitro reduction, strained cyclopropyl rings are susceptible to hydrogenolytic cleavage under active palladium catalysis. Therefore, this protocol employs a mild Iron/Ammonium Chloride ( Fe/NH4​Cl ) reduction system. This ensures complete chemoselectivity, reducing the nitro group to an aniline while leaving the cyclopropyl ether fully intact.

• Isoelectric Saponification : The final ester hydrolysis utilizes standard Lithium Hydroxide ( LiOH ). However, isolating the resulting amphoteric anthranilic acid derivative requires precise acidification to its isoelectric point (pH ~4.5) to ensure maximum precipitation and high isolated yields.

Visualizing the Synthetic Architecture

Three-step synthetic workflow for 2-Amino-5-cyclopropoxybenzoic acid.

Mechanism of the Cu-catalyzed Chan-Lam O-cyclopropylation.

Reaction Optimization Data

The success of the Chan-Lam coupling is highly dependent on the choice of the copper source and the bidentate nitrogen ligand. The table below summarizes the optimization parameters that led to the finalized protocol.

Entry	Copper Catalyst	Ligand	Base	Solvent	Isolated Yield (%)
1	Cu(OAc)2​	None	Na2​CO3​	Toluene	< 10
2	Cu(OTf)2​	1,10-Phenanthroline	Na2​CO3​	Toluene	45
3	Cu(OAc)2​	1,10-Phenanthroline	Na2​CO3​	Toluene	82
4	Cu(OAc)2​	1,10-Phenanthroline	Pyridine	1,2-DCE	65
5	Cu(OAc)2​	2,2'-Bipyridine	Na2​CO3​	Toluene	58

Note: Reactions were performed on a 1.0 mmol scale at 80 °C under an O2​ balloon for 24 hours. Entry 3 represents the optimal, self-validating conditions used in Step 1 below.

Step-by-Step Experimental Protocols

Step 1: Synthesis of Methyl 5-cyclopropoxy-2-nitrobenzoate

Objective: O-alkylation of the phenol via Chan-Lam coupling.

Materials:

• Methyl 5-hydroxy-2-nitrobenzoate (1.0 equiv, 10.0 mmol)

• Potassium cyclopropyltrifluoroborate (2.0 equiv, 20.0 mmol)

• Copper(II) acetate ( Cu(OAc)2​ ) (0.2 equiv, 2.0 mmol)

• 1,10-Phenanthroline (0.2 equiv, 2.0 mmol)

• Sodium carbonate ( Na2​CO3​ ) (2.0 equiv, 20.0 mmol)

• Anhydrous Toluene (50 mL)

Procedure:

• Preparation: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, sequentially add methyl 5-hydroxy-2-nitrobenzoate, potassium cyclopropyltrifluoroborate, Cu(OAc)2​ , 1,10-phenanthroline, and Na2​CO3​ .

• Solvent & Atmosphere: Suspend the solid mixture in 50 mL of anhydrous toluene. Seal the flask with a rubber septum. Pierce the septum with a needle attached to a vacuum manifold and an oxygen balloon. Perform three cycles of brief evacuation followed by backfilling with O2​ .

• Reaction: Heat the vigorously stirring mixture in an oil bath set to 80 °C for 24 hours under a continuous O2​ atmosphere (balloon). The solution will transition to a deep green/blue color indicative of the active copper species.

• Workup: Cool the reaction to room temperature. Filter the crude mixture through a tightly packed pad of Celite to remove inorganic salts and copper residues, washing the pad thoroughly with Ethyl Acetate (3 × 30 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Silica gel, gradient elution 5% to 20% EtOAc in Hexanes) to afford the product as a pale yellow solid.

Step 2: Synthesis of Methyl 2-amino-5-cyclopropoxybenzoate

Objective: Chemoselective reduction of the nitro group.

Materials:

• Methyl 5-cyclopropoxy-2-nitrobenzoate (1.0 equiv, 8.0 mmol)

• Iron powder (Fe, 325 mesh) (5.0 equiv, 40.0 mmol)

• Ammonium chloride ( NH4​Cl ) (5.0 equiv, 40.0 mmol)

• Ethanol / Water (4:1 v/v, 40 mL)

Procedure:

• Reaction Setup: Dissolve the intermediate from Step 1 in 32 mL of Ethanol and 8 mL of Water in a 100 mL round-bottom flask.

• Reagent Addition: Add Iron powder and NH4​Cl in one portion. Equip the flask with a reflux condenser.

• Heating: Heat the heterogeneous mixture to 80 °C (reflux) with vigorous stirring for 3–4 hours. Monitor reaction completion via TLC (Hexanes/EtOAc 3:1; the aniline product will be highly fluorescent under 254 nm UV and stain positive with ninhydrin).

• Filtration: Once complete, cool the mixture slightly and filter it hot through a pad of Celite to remove the iron oxides. Wash the filter cake with hot Ethyl Acetate (50 mL).

• Extraction: Concentrate the filtrate to remove ethanol. Dilute the remaining aqueous layer with saturated NaHCO3​ (20 mL) and extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield the aniline intermediate. This is generally pure enough (>95%) to use directly in the next step.

Step 3: Synthesis of 2-Amino-5-cyclopropoxybenzoic acid

Objective: Saponification of the methyl ester to the final carboxylic acid.

Materials:

• Methyl 2-amino-5-cyclopropoxybenzoate (1.0 equiv, 7.5 mmol)

• Lithium hydroxide monohydrate ( LiOH⋅H2​O ) (3.0 equiv, 22.5 mmol)

• THF / MeOH / H2​O (2:1:1 v/v, 30 mL)

• 1M Hydrochloric acid ( HCl )

Procedure:

• Hydrolysis: Dissolve the ester in the THF/MeOH/ H2​O solvent mixture. Add LiOH⋅H2​O in one portion.

• Stirring: Stir the reaction at room temperature for 12 hours. The progress can be monitored by LC-MS or TLC.

• Solvent Removal: Concentrate the mixture under reduced pressure to remove the volatile organic solvents (THF and MeOH), leaving a basic aqueous solution.

• Isoelectric Precipitation: Dilute the aqueous layer with 10 mL of distilled water. Cool the flask in an ice bath. Slowly add 1M HCl dropwise while monitoring the pH with a calibrated pH meter. Stop the addition when the pH reaches 4.5 (the approximate isoelectric point of the anthranilic acid derivative). A thick, off-white precipitate will form.

• Isolation: Collect the precipitated product via vacuum filtration. Wash the filter cake with ice-cold water (2 × 10 mL) to remove residual salts. Dry the solid thoroughly under high vacuum at 40 °C for 24 hours to yield pure 2-Amino-5-cyclopropoxybenzoic acid.

References

• Derosa, J., O'Duill, M. L., Holte, D., van der Mei, F. W., Shenvi, R. A., & Engle, K. M. (2018). "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles." The Journal of Organic Chemistry, 83(7), 3917-3925. URL: [Link]

• National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 12922678, Methyl 5-hydroxy-2-nitrobenzoate." PubChem. URL: [Link]

Application Note: 2-Amino-5-cyclopropoxybenzoic Acid as a Privileged Building Block in Medicinal Chemistry

Executive Summary & Scientific Rationale

In modern medicinal chemistry, the optimization of pharmacokinetic (PK) properties without compromising target affinity is a primary challenge. 2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) has emerged as a highly specialized, bifunctional building block designed to address these challenges.

This compound combines the versatile reactivity of an anthranilic acid core with the unique physicochemical properties of a cyclopropoxy group. The ortho-relationship between the amine and carboxylic acid makes it an ideal precursor for synthesizing quinazolin-4(3H)-ones and benzamides —privileged scaffolds known for their anticancer, anti-inflammatory, and antimicrobial activities [1][2].

The "Cyclopropoxy Advantage"

The cyclopropoxy moiety serves as a superior bioisostere for traditional alkoxy groups (e.g., methoxy or ethoxy). The causality behind its selection in drug design is rooted in two fundamental chemical properties:

• Metabolic Stability (CYP450 Resistance): The C–H bond dissociation energy (BDE) of a cyclopropyl group is approximately 106 kcal/mol, significantly higher than that of a methoxy or n-propyl group (~93–98 kcal/mol)[4]. This strong bond resists oxidative O-dealkylation by Cytochrome P450 enzymes, a common metabolic liability that leads to rapid drug clearance [5].

• Lipophilic Efficiency (LipE): The cyclopropyl ring introduces distinct steric bulk and increases lipophilicity (LogP) more efficiently than linear alkyl chains, enhancing membrane permeability while maintaining the electron-donating properties of the oxygen atom necessary for hydrogen-bond interactions within target binding pockets.

Pathway Visualization: Divergent Synthesis Workflows

The bifunctional nature of 2-Amino-5-cyclopropoxybenzoic acid allows for divergent synthetic pathways, enabling medicinal chemists to access multiple pharmacophore classes from a single starting material.

Figure 1: Divergent synthetic workflows utilizing 2-Amino-5-cyclopropoxybenzoic acid.

Experimental Protocols & Methodologies

To ensure a self-validating system, the following protocols integrate mechanistic reasoning for reagent selection and built-in analytical checkpoints.

Protocol A: Microwave-Assisted Synthesis of 5-Cyclopropoxyquinazolin-4(3H)-ones

This protocol utilizes a modified Niementowski condensation. Microwave irradiation is chosen over traditional thermal heating to accelerate the reaction, thereby preventing the thermal degradation of the sensitive cyclopropoxy ring under prolonged acidic conditions[3].

Reagents & Materials:

• 2-Amino-5-cyclopropoxybenzoic acid (1.0 equiv, 1.0 mmol)

• Formamide (Excess, 5.0 mL)

• Glacial acetic acid (Catalytic, 0.1 mL)

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave-safe reaction vial, suspend 2-Amino-5-cyclopropoxybenzoic acid (193 mg, 1.0 mmol) in formamide (5.0 mL).

  • Causality: Formamide acts as both the solvent and the carbon/nitrogen source required for the pyrimidine ring closure.

• Catalysis: Add 0.1 mL of glacial acetic acid.

  • Causality: Mild acid catalysis promotes the initial nucleophilic attack of the anthranilic amine onto the formamide carbonyl.

• Cyclization: Seal the vial and subject it to microwave irradiation at 200 W, maintaining a temperature of 150°C for 15 minutes.

• Precipitation: Allow the vial to cool to room temperature. Pour the mixture into 20 mL of ice-cold distilled water while stirring vigorously. The product will precipitate as a solid.

• Validation (Self-Correction): Filter the precipitate and wash with cold water. Analyze the crude solid via LC-MS.

  • Expected Result: Disappearance of the starting material mass (m/z 194 [M+H]+) and appearance of the quinazolinone mass (m/z 203 [M+H]+).

• Purification: Recrystallize from ethanol to yield the pure 5-cyclopropoxyquinazolin-4(3H)-one.

Protocol B: HATU-Mediated Synthesis of Target-Specific Benzamides

Standard carbodiimide coupling agents (e.g., EDC, DCC) often fail with anthranilic acids due to the steric hindrance of the ortho-amine and the deactivating intramolecular hydrogen bonding. This protocol utilizes HATU to overcome these barriers.

Reagents & Materials:

• 2-Amino-5-cyclopropoxybenzoic acid (1.0 equiv, 1.0 mmol)

• Primary or Secondary Amine (1.2 equiv, 1.2 mmol)

• HATU (1.5 equiv, 1.5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 3.0 mmol)

• Anhydrous DMF (5.0 mL)

Step-by-Step Procedure:

• Activation: Dissolve 2-Amino-5-cyclopropoxybenzoic acid (193 mg) and HATU (570 mg) in anhydrous DMF (5.0 mL) under a nitrogen atmosphere. Add DIPEA (0.52 mL).

  • Causality: HATU rapidly forms a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. DIPEA is a non-nucleophilic base that deprotonates the carboxylic acid without competing with the amine nucleophile.

• Coupling: Stir the activated mixture for 10 minutes at room temperature, then add the desired amine (1.2 mmol) dropwise.

• Reaction Monitoring: Stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 1:1).

• Workup: Dilute the mixture with ethyl acetate (20 mL) and wash sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO3 (to remove unreacted acid), and brine.

• Validation: Dry the organic layer over Na2SO4, concentrate in vacuo, and verify via 1H-NMR.

  • Expected Result: The cyclopropoxy protons should appear as distinct multiplets around δ 0.6-0.8 ppm (4H, CH2) and δ 3.7-3.8 ppm (1H, CH-O), confirming the ring remains intact during coupling.

Quantitative Data: Bioisosteric Comparison

The table below summarizes the quantitative advantages of substituting a standard methoxy group with a cyclopropoxy group in anthranilic acid-derived pharmacophores.

Physicochemical Property	Methoxy Motif (-OCH3)	Cyclopropoxy Motif (-OC3H5)	Impact on Drug Design & Efficacy
C-H Bond Dissociation Energy	~93 kcal/mol	~106 kcal/mol	Superior resistance to oxidative metabolism.
CYP450 O-Dealkylation Rate	High (Rapid clearance)	Low (Metabolically stable)	Prolonged in vivo half-life ( t1/2​ ) [5].
Lipophilicity ( Δ LogP)	+0.02	+0.60	Increased lipid bilayer penetration and oral bioavailability.
Steric Bulk (Molar Refractivity)	7.87	13.40	Enhanced Van der Waals interactions within target binding pockets.

Mechanistic Visualization: Metabolic Stability

The diagram below illustrates the causal relationship between the structural properties of the cyclopropoxy group and its resistance to enzymatic degradation compared to traditional alkoxy groups.

Figure 2: Mechanistic basis for the metabolic stability of the cyclopropoxy bioisostere.

References

• Source: National Center for Biotechnology Information (PMC)
• Title: Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents Source: MDPI URL
• Title: Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application Source: IntechOpen URL
• Source: National Center for Biotechnology Information (PMC)
• Source: National Center for Biotechnology Information (PMC)

2-Amino-5-cyclopropoxybenzoic acid as an intermediate in drug discovery

Application Note & Protocol Guide: 2-Amino-5-cyclopropoxybenzoic Acid in Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the anthranilic acid (2-aminobenzoic acid) core is a foundational "privileged scaffold," famously utilized in the synthesis of FDA-approved therapeutics such as the factor Xa inhibitor betrixaban[1]. However, traditional 5-alkoxy substituted anthranilic acids (e.g., methoxy or ethoxy derivatives) frequently suffer from metabolic liabilities, specifically rapid cytochrome P450-mediated O-dealkylation.

2-Amino-5-cyclopropoxybenzoic acid emerges as a highly strategic intermediate to overcome these limitations. By morphing a standard linear or branched alkoxy group into a cyclopropoxy moiety, drug discovery scientists can significantly enhance a lead compound's pharmacokinetic profile. This guide details the mechanistic advantages of the cyclopropoxy substituent and provides field-proven, self-validating protocols for incorporating this intermediate into high-value heterocyclic libraries.

Mechanistic Insights: The Cyclopropoxy Advantage

The decision to utilize 2-amino-5-cyclopropoxybenzoic acid over its methoxy or isopropoxy counterparts is rooted in precise physicochemical causality:

• Metabolic Stability via Bond Dissociation Energy (BDE): The C–H bond dissociation energy of a cyclopropyl group is approximately 106 kcal/mol. This is significantly stronger than the 98 kcal/mol observed in ring-opened isopropyl or n-propyl analogs[2]. This increased bond strength directly resists oxidative cleavage by hepatic enzymes, extending the in vivo half-life of the resulting drug candidate.

• Lipophilic Efficiency (LipE) Optimization: The rigid, flat geometry of the cyclopropoxy ring restricts conformational flexibility. It provides the necessary lipophilicity to cross cell membranes without adding the excessive, flexible steric bulk that often disrupts target binding.

• Versatility in Scaffold Generation: This intermediate is a direct precursor for synthesizing 6-cyclopropoxyquinazolin-4(3H)-ones (potent kinase inhibitors)[3] and benzimidazole cores (utilized in DprE1 inhibitors for drug-resistant tuberculosis)[4].

Quantitative Data: Substituent Profiling

The following table summarizes the physicochemical impact of morphing the 5-position alkoxy substituent on the anthranilic acid scaffold:

Substituent	C–H Bond Dissociation Energy	Steric Volume (ų)	Metabolic Stability (O-Dealkylation)	Impact on Lipophilic Efficiency (LipE)
Methoxy (-OCH₃)	~93 kcal/mol	Small	Low (High clearance)	Baseline
Isopropoxy (-OiPr)	~98 kcal/mol	Large	Moderate	Decreased (Excessive bulk)
Cyclopropoxy (-OcPr)	~106 kcal/mol	Moderate	High (Resists oxidation)	Optimized

Workflow Visualization

Drug discovery workflow from scaffold selection to lead optimization.

Self-Validating Experimental Protocols

Protocol A: Microwave-Assisted Niementowski Quinazolinone Synthesis

The Niementowski synthesis is a cornerstone reaction for generating quinazolinone scaffolds[3]. The classical thermal method requires prolonged heating (130–150 °C for up to 18 hours), which risks thermal cleavage of the sensitive cyclopropyl ether. Transitioning to microwave irradiation accelerates the dehydration step, reducing reaction time to minutes and suppressing degradation[5].

Mechanism of the microwave-assisted Niementowski quinazolinone synthesis.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, suspend 2-amino-5-cyclopropoxybenzoic acid (1.0 mmol) in formamide (3.0 mL, acting as both reagent and solvent).

• Irradiation: Seal the vial and subject the mixture to microwave irradiation at 150 °C for 15 minutes.

  • Causality: The rapid dielectric heating selectively drives the formation of the N-acylanthranilic acid intermediate and forces the subsequent dehydration/cyclization before side reactions can occur[3].

• In-Process Control (IPC): Monitor completion via LC-MS. The disappearance of the starting material mass (m/z 193) and the appearance of the quinazolinone product mass (m/z 202) confirms cyclization.

• Self-Validating Workup: Cool the reaction mixture to room temperature and pour it into 15 mL of ice-cold distilled water while stirring vigorously.

  • Validation Logic: The hydrophobic 6-cyclopropoxyquinazolin-4(3H)-one core will rapidly precipitate out of the aqueous matrix, while unreacted formamide and polar impurities remain fully dissolved. If a distinct, filterable precipitate forms, the cyclization is successful.

• Isolation: Filter the precipitate under vacuum, wash with cold water (2 x 5 mL), and dry in vacuo to yield the target scaffold.

Protocol B: HATU-Mediated Amide Coupling for Benzamide Libraries

When synthesizing benzamide derivatives, the carboxylic acid of 2-amino-5-cyclopropoxybenzoic acid is sterically hindered and electronically deactivated by the ortho-amino group. Standard carbodiimides (e.g., EDC/DCC) often fail. HATU is utilized because it generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, driving the coupling to completion.

Step-by-Step Methodology:

• Activation: Dissolve 2-amino-5-cyclopropoxybenzoic acid (1.0 mmol) and HATU (1.2 mmol) in anhydrous DMF (5.0 mL) under a nitrogen atmosphere. Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol) and stir for 10 minutes at room temperature.

  • Causality: The pre-activation step ensures complete conversion to the HOAt active ester, preventing the amine nucleophile from competing for the coupling reagent.

• Coupling: Add the desired amine (1.1 mmol) dropwise. Stir the reaction at room temperature for 2–4 hours.

• Self-Validating Workup: Dilute the mixture with Ethyl Acetate (20 mL) and transfer to a separatory funnel.

  • Wash sequentially with saturated aqueous NaHCO₃ (2 x 10 mL), 10% aqueous citric acid (10 mL), and brine (10 mL).

  • Validation Logic: The basic wash neutralizes and extracts the acidic HOAt byproduct, while the citric acid wash protonates and removes any unreacted aliphatic amine. The organic layer now contains only the neutral benzamide product.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. A high-purity solid or oil upon concentration validates the efficiency of the orthogonal washes.

Sources

• 1. The Pharmaceutical Industry in 2017. An Analysis of FDA Drug Approvals from the Perspective of Molecules [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

experimental protocol for biological screening of 2-Amino-5-cyclopropoxybenzoic acid

Application Note: Biological Screening Protocol for 2-Amino-5-cyclopropoxybenzoic Acid Derivatives in Epigenetic Drug Discovery

Executive Summary

In contemporary fragment-based drug discovery (FBDD), the strategic selection of building blocks dictates the success of the downstream screening cascade. 2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) serves as a highly privileged precursor for synthesizing o-aminobenzamides—a class of potent Zinc-Binding Groups (ZBGs) that selectively target Class I Histone Deacetylases (HDAC1, 2, and 3)[1].

This application note outlines a comprehensive, self-validating biological screening protocol designed to evaluate libraries derived from this building block. By integrating biochemical, cellular, and phenotypic assays, this guide provides researchers with a robust framework to identify highly selective epigenetic modulators.

Architectural Rationale: The Privileged Scaffold

The o-aminobenzamide motif is a cornerstone in epigenetic drug design. Unlike hydroxamic acids (e.g., Vorinostat), which indiscriminately chelate zinc across all HDAC isoforms, the o-aminobenzamide core exploits a unique internal hydrogen-bonding network to selectively engage the active site of Class I HDACs[2].

The incorporation of the 5-cyclopropoxy group on the benzoic acid ring serves a dual purpose:

• Stereoelectronic Fit: The cyclopropyl ring provides a rigid, lipophilic bulk that optimally occupies the hydrophobic channel rim of the HDAC1/2 active site.

• Metabolic Stability: Compared to linear alkoxy groups (e.g., ethoxy or propoxy), the cyclopropoxy moiety resists oxidative dealkylation by cytochrome P450 enzymes, significantly enhancing the pharmacokinetic half-life of the resulting derivatives.

Mechanistic pathway of Class I HDAC inhibition by o-aminobenzamide derivatives.

Tri-Phasic Screening Workflow

To ensure rigorous validation, the screening of 2-Amino-5-cyclopropoxybenzoic acid derivatives must follow a strict hierarchy: transitioning from isolated target affinity to cellular target engagement, and finally to phenotypic efficacy.

Tri-phasic biological screening workflow for epigenetic drug discovery.

Detailed Experimental Protocols

Phase 1: In Vitro Biochemical Screening (Fluorogenic Assay)

Objective: Determine the half-maximal inhibitory concentration ( IC50​ ) against recombinant HDAC isoforms. Causality Checkpoint: We employ a fluorogenic substrate rather than a radiometric 3 H-acetyl peptide. Radiometric assays require hazardous handling and labor-intensive ethyl acetate extractions[3]. The fluorogenic assay couples deacetylation to a developer-mediated cleavage, releasing a fluorophore that allows for rapid, continuous kinetic readouts in a high-throughput 96-well format[4].

Step-by-Step Methodology:

• Reagent Preparation: Dilute recombinant human HDAC1, HDAC2, and HDAC6 enzymes in HDAC Assay Buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 1 mg/mL BSA) to a working concentration of 0.5 ng/µL[4].

• Compound Dilution: Prepare a 10-point 3-fold serial dilution of the synthesized derivatives in DMSO. Transfer 1 µL of each dilution to a black, low-binding 96-well microtiter plate. Ensure the final DMSO concentration does not exceed 1% to prevent enzyme denaturation[4].

• Enzyme Incubation: Add 39 µL of the diluted HDAC enzyme to each well. Incubate at room temperature for 15 minutes to allow for slow-binding kinetics (characteristic of o-aminobenzamides)[1].

• Reaction Initiation: Add 10 µL of the Fluorogenic HDAC Substrate (e.g., acetylated lysine peptide, 50 µM final concentration)[4]. Incubate at 37°C for 30 minutes.

• Development & Detection: Add 50 µL of HDAC Developer Solution (containing Trichostatin A to halt the HDAC reaction and a protease to cleave the deacetylated substrate)[4]. Incubate for 15 minutes at room temperature.

• Readout: Measure fluorescence using a microplate reader at λex​ = 360 nm and λem​ = 460 nm (or 485/528 nm depending on the specific dye)[4]. Calculate IC50​ using a 4-parameter logistic regression model.

Phase 2: Cellular Target Engagement (Western Blotting)

Objective: Verify that the compounds penetrate the cell membrane and selectively inhibit Class I HDACs in a physiological environment. Causality Checkpoint: We measure both Acetyl-Histone H3 (Ac-H3) and Acetyl- α -Tubulin. The o-aminobenzamide scaffold is inherently selective for Class I HDACs over Class IIb (HDAC6)[1]. Because Histone H3 is a Class I substrate and α -Tubulin is a Class IIb substrate, this dual-biomarker approach creates a self-validating system: a true Class I hit must elevate Ac-H3 without altering Ac-Tubulin levels[1].

Step-by-Step Methodology:

• Cell Treatment: Seed MV4-11 (acute myeloid leukemia) cells at 5×105 cells/well in a 6-well plate. Treat with compounds at 1x, 5x, and 10x their biochemical IC50​ for 24 hours.

• Lysis: Harvest cells and lyse in RIPA buffer supplemented with protease inhibitors and 1 µM Trichostatin A (to preserve acetylation states during lysis)[3]. Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes.

• Electrophoresis: Quantify protein using a BCA assay. Load 20 µg of total protein per lane onto a 4–12% Bis-Tris polyacrylamide gel.

• Immunoblotting: Transfer proteins to a PVDF membrane. Block with 5% non-fat milk. Probe with primary antibodies: anti-Acetyl-Histone H3 (Lys9/14), anti-Acetyl- α -Tubulin, and anti-GAPDH (loading control) overnight at 4°C.

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using ECL substrate and quantify band intensities via densitometry.

Phase 3: Phenotypic Anti-Proliferation Assay

Objective: Assess the functional consequence of epigenetic modulation on cancer cell viability. Causality Checkpoint: We utilize an ATP-dependent luminescence assay (CellTiter-Glo) rather than an MTT assay. Epigenetic inhibitors often induce cell cycle arrest (cytostasis) before triggering apoptosis[1]. MTT relies on mitochondrial metabolic turnover, which can yield false-positive viability signals during cytostasis. ATP quantitation provides a direct, linear correlation with the actual number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed MV4-11 cells at 5,000 cells/well in a white, opaque 96-well plate in 90 µL of complete RPMI-1640 medium.

• Treatment: Add 10 µL of 10x compound dilutions to achieve final concentrations ranging from 0.001 µM to 30 µM. Incubate for 72 hours at 37°C, 5% CO2​ .

• Luminescence Readout: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent per well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

• Analysis: Read luminescence on a multi-mode plate reader. Normalize data to DMSO vehicle controls to determine the EC50​ .

Quantitative Data Synthesis

To evaluate the success of the library synthesis, the biological data must be cross-referenced. Below is a representative data matrix demonstrating how the raw building block (Fragment) compares to a synthesized derivative and a clinical standard.

Table 1: Representative Biological Screening Profile

Compound	HDAC1 IC50​ (nM)	HDAC2 IC50​ (nM)	HDAC6 IC50​ (nM)	MV4-11 Viability EC50​ (µM)	Ac-H3 Level (Cellular)	Ac-Tubulin Level (Cellular)
2-Amino-5-cyclopropoxybenzoic acid (Fragment)	> 10,000	> 10,000	> 10,000	> 50.0	Baseline	Baseline
Derivative A (Synthesized o-aminobenzamide)	18 ± 2	52 ± 5	> 10,000	0.45 ± 0.08	High (+++)	Baseline (-)
Entinostat (Positive Control)	22 ± 3	145 ± 12	> 10,000	0.78 ± 0.11	High (+++)	Baseline (-)

Note: The parent acid fragment shows no activity, validating that the conversion to the o-aminobenzamide ZBG is strictly required for zinc chelation. Derivative A demonstrates superior HDAC2 affinity and cellular potency compared to the clinical benchmark Entinostat.

References

• BPS Bioscience. HDAC Fluorogenic Assay Kit (Green) Protocol. Retrieved from:[Link]

• Cheng, F., et al. Preparation and Biochemical Analysis of Classical Histone Deacetylases. National Institutes of Health (NIH) PMC. Retrieved from:[Link]

• Gao, Y., et al. Class I HDAC Inhibitors Display Different Antitumor Mechanism in Leukemia and Prostatic Cancer Cells Depending on Their p53 Status. Journal of Medicinal Chemistry (ACS Publications), 2018. Retrieved from:[Link]

• Wang, X., et al. A review of progress in o-aminobenzamide-based HDAC inhibitors with dual targeting capabilities for cancer therapy. BioKB / European Journal of Medicinal Chemistry. Retrieved from:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BioKB - Publication [biokb.lcsb.uni.lu]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. bpsbioscience.com [bpsbioscience.com]

large-scale synthesis of 2-Amino-5-cyclopropoxybenzoic acid

An In-depth Technical Guide to the Large-Scale Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive, field-proven guide for the , a pivotal intermediate in modern drug development. The outlined synthetic strategy is designed for scalability, cost-effectiveness, and high purity of the final product. We will delve into a robust two-step synthetic pathway commencing from 5-hydroxy-2-nitrobenzoic acid. The core of this strategy involves a Williamson ether synthesis to introduce the cyclopropoxy moiety, followed by a highly efficient catalytic hydrogenation to yield the target compound. This document provides detailed experimental protocols, explains the causality behind critical process choices, and includes in-process controls to ensure a self-validating and reproducible workflow.

Introduction and Strategic Overview

2-Amino-5-cyclopropoxybenzoic acid is a highly valued building block in the pharmaceutical industry, primarily utilized in the synthesis of complex active pharmaceutical ingredients (APIs). The incorporation of the cyclopropoxy group often enhances metabolic stability and binding affinity of drug candidates. Therefore, a robust and economically viable synthesis for this intermediate is of critical importance for drug development professionals.

The selected synthetic pathway is optimized for large-scale production, prioritizing process safety, yield, and purity while minimizing complex purification steps. The strategy is as follows:

• Step 1: Williamson Ether Synthesis. Formation of 5-cyclopropoxy-2-nitrobenzoic acid from 5-hydroxy-2-nitrobenzoic acid and a suitable cyclopropyl halide. This classic C-O bond formation is reliable and scalable.

• Step 2: Catalytic Hydrogenation. Selective reduction of the nitro group of the intermediate to an amine, yielding the final product. This method is preferred for its high efficiency, clean conversion, and the avoidance of stoichiometric metal waste, which is a significant advantage in large-scale operations[1].

The overall synthetic transformation is depicted below:

Caption: High-level overview of the two-step synthesis of 2-Amino-5-cyclopropoxybenzoic acid.

Detailed Experimental Protocols and Rationale

Step 1: Synthesis of 5-Cyclopropoxy-2-nitrobenzoic Acid

This step employs the Williamson ether synthesis, a reliable method for forming ethers. The selection of a polar aprotic solvent like Dimethylformamide (DMF) is crucial as it effectively dissolves the starting materials and facilitates the nucleophilic attack of the phenoxide ion on the cyclopropyl bromide. Potassium carbonate serves as a cost-effective and moderately strong base, sufficient to deprotonate the phenolic hydroxyl group without causing unwanted side reactions.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
5-Hydroxy-2-nitrobenzoic acid	183.12	1000 g	5.46	1.0
Cyclopropyl bromide	120.98	792 g	6.55	1.2
Potassium Carbonate (K₂CO₃), anhydrous	138.21	1130 g	8.18	1.5
Dimethylformamide (DMF)	-	5 L	-	-
Hydrochloric Acid (HCl), 2M	-	As needed	-	-
Deionized Water	-	20 L	-	-

Protocol:

• Setup: Charge a 10 L jacketed glass reactor equipped with a mechanical stirrer, thermocouple, condenser, and nitrogen inlet with 5-hydroxy-2-nitrobenzoic acid (1000 g, 5.46 mol) and anhydrous potassium carbonate (1130 g, 8.18 mol).

• Solvent Addition: Add Dimethylformamide (5 L) to the reactor. Begin stirring to create a suspension.

• Reagent Addition: Slowly add cyclopropyl bromide (792 g, 6.55 mol) to the suspension at room temperature over 30-45 minutes. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to 70-75°C and maintain for 12-16 hours. The causality for this temperature is to ensure a sufficient reaction rate without causing significant decomposition of the solvent or reagents.

• In-Process Control: Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a separate vessel containing 20 L of cold deionized water with vigorous stirring.

• Precipitation: Acidify the aqueous mixture to a pH of 2-3 by the slow addition of 2M hydrochloric acid. This step protonates the carboxylic acid, causing the product to precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with deionized water (3 x 2 L) to remove inorganic salts and residual DMF.

• Drying: Dry the product in a vacuum oven at 60-70°C until a constant weight is achieved.

Expected Yield: 90-95% of a pale-yellow solid.

Step 2: Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid

The reduction of an aromatic nitro group is a fundamental transformation. Catalytic hydrogenation using palladium on carbon (Pd/C) is the method of choice for large-scale synthesis due to its high selectivity, excellent yield, and the ease of catalyst removal by filtration[1][2]. Tetrahydrofuran (THF) is selected as the solvent for its ability to dissolve the starting material and its relative inertness under hydrogenation conditions.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
5-Cyclopropoxy-2-nitrobenzoic acid	223.19	1000 g	4.48	1.0
10% Palladium on Carbon (Pd/C), 50% wet	-	50 g	-	~0.5% w/w (dry basis)
Tetrahydrofuran (THF)	-	8 L	-	-
Hydrogen Gas (H₂)	2.02	As needed	-	-

Protocol:

• Setup: Charge a suitable hydrogenation reactor (e.g., a stainless steel autoclave) with 5-cyclopropoxy-2-nitrobenzoic acid (1000 g, 4.48 mol) and Tetrahydrofuran (8 L).

• Catalyst Addition: Under a nitrogen atmosphere, carefully add the 10% Pd/C catalyst (50 g). Caution: Palladium on carbon can be pyrophoric when dry. Handle with care.

• Hydrogenation: Seal the reactor. Purge the system with nitrogen three times, followed by three purges with hydrogen gas. Pressurize the reactor with hydrogen to 50-60 psi.

• Reaction: Begin vigorous stirring and maintain the reaction at room temperature (20-25°C). The reaction is typically exothermic; cooling may be required to maintain the temperature. The reaction progress can be monitored by the cessation of hydrogen uptake.

• In-Process Control: After 6-8 hours, or when hydrogen uptake ceases, the reaction is typically complete. A sample can be carefully taken for HPLC analysis to confirm the disappearance of the starting material.

• Work-up: Depressurize the reactor and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with THF (2 x 500 mL) to ensure complete recovery of the product.

• Isolation: Concentrate the combined filtrate under reduced pressure to yield the crude product.

• Purification (Optional): The product is often of high purity at this stage. If required, recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to achieve higher purity.

• Drying: Dry the final product in a vacuum oven at 50-60°C.

Expected Yield: 95-99% of an off-white to light brown solid.

Caption: Simplified mechanism of catalytic hydrogenation of a nitro group on a palladium surface.

Conclusion

The synthetic route and detailed protocols described herein provide a reliable and scalable method for the production of 2-Amino-5-cyclopropoxybenzoic acid. By employing a Williamson ether synthesis followed by a clean and efficient catalytic hydrogenation, this pathway meets the rigorous demands of industrial chemical manufacturing for pharmaceutical applications. The provided rationale and in-process controls are designed to empower researchers and drug development professionals to implement this synthesis with confidence, ensuring high yield and purity of this critical intermediate.

References

• RU2495869C2 - Method of producing 2-amino-5-cyanobenzoic acid derivatives - Google Patents.
• Scheme 1: Syntheses of the 2-nitrobenzoic acid precursors - ResearchGate.
• Reduction of nitro compounds - Wikipedia.
• Synthesis of 2-amino-5-chlorobenzoic acid - PrepChem.com. This reference provides a protocol for the hydrogenation of a substituted 2-nitrobenzoic acid.
• Application Notes and Protocols for the Catalytic Reduction of 5-Methoxy-2-nitrobenzoic Acid to 5-methoxyanthranilic Acid - Benchchem. This guide details a very similar catalytic reduction, supporting the chosen methodology.
• 2-Amino-5-chlorobenzoic acid synthesis - ChemicalBook.
• Reduction of nitrobenzoic acid - Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Amino-5-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Troubleshooting & Optimization

Technical Support Center: 2-Amino-5-cyclopropoxybenzoic Acid Synthesis

Welcome to the Process Optimization & Troubleshooting Portal. This guide is designed for process chemists and drug development professionals seeking to optimize the yield and scalability of 2-Amino-5-cyclopropoxybenzoic acid.

Synthetic Strategy & Workflow

The synthesis of 2-Amino-5-cyclopropoxybenzoic acid from commercially available 5-hydroxy-2-nitrobenzoic acid requires a carefully orchestrated four-step sequence. The primary bottleneck in this route is the installation of the cyclopropyl ether, which requires transition-metal catalysis due to the unique steric and electronic constraints of the cyclopropane ring.

Figure 1: Four-step synthetic workflow for 2-Amino-5-cyclopropoxybenzoic acid.

Troubleshooting Guides & FAQs

Phase A: O-Cyclopropylation (The Bottleneck)

Q: I attempted to alkylate methyl 5-hydroxy-2-nitrobenzoate using cyclopropyl bromide and K₂CO₃ in DMF at 80°C, but recovered only starting material. Why? A: Direct SN2 substitution on cyclopropyl halides is kinetically forbidden. The internal bond angles of the cyclopropane ring (60°) force the exocyclic C–Br bond to adopt high s-character (approaching sp² hybridization). This geometry strictly prevents the required 180° backside attack by the phenoxide nucleophile[1]. To form the cyclopropyl aryl ether, you must abandon SN2 strategies and utilize a copper-catalyzed Chan-Lam cross-coupling[2].

Q: I switched to the Chan-Lam coupling using cyclopropylboronic acid and Cu(OAc)₂, but my yield is stuck at 34%. How do I drive the reaction to completion? A: Two critical failure points are likely occurring: boron reagent degradation and oxygen starvation.

• Boron Degradation: Cyclopropylboronic acid rapidly trimerizes into unreactive boroxines or undergoes protodeboronation. Switch to potassium cyclopropyltrifluoroborate ( c -PrBF₃K), which slowly hydrolyzes in situ to provide a steady, low concentration of the active boron species[2].

• Oxygen Starvation: In the Chan-Lam catalytic cycle, the oxidation of the Cu(II) intermediate to the highly reactive Cu(III) species by molecular oxygen is the rate-limiting step[3]. A simple O₂ balloon provides insufficient gas-liquid mixing. You must actively sparge O₂ subsurface into the reaction mixture to maximize interfacial mass transfer.

Figure 2: Copper-catalyzed Chan-Lam cyclopropylation mechanism highlighting the O2 bottleneck.

Phase B: Chemoselective Nitro Reduction

Q: During the reduction of the nitro group using H₂ and Pd/C, I am observing 15-20% of a byproduct where the cyclopropane ring has opened. How do I prevent this? A: While cyclopropyl ethers are generally stable, prolonged exposure to palladium-catalyzed hydrogenation can trigger hydrogenolysis of the highly strained ring, yielding a linear propyl ether byproduct. To ensure strict chemoselectivity, switch to a single-electron transfer (SET) reduction method. The Béchamp reduction (Iron powder and NH₄Cl in aqueous ethanol) will quantitatively reduce the nitro group to the aniline without compromising the cyclopropane ring.

Phase C: Saponification & Zwitterion Isolation

Q: After saponifying the methyl ester with LiOH, I acidified the aqueous layer and attempted to extract the final product into ethyl acetate, but my mass recovery is near zero. Where is my product? A: 2-Amino-5-cyclopropoxybenzoic acid is an anthranilic acid derivative containing both a basic aniline (pKa ~2.5) and an acidic carboxylic acid (pKa ~4.5). During standard acidic workup (pH < 2), the aniline protonates, forming a highly water-soluble hydrochloride salt. You must isolate the product at its exact isoelectric point (pI ≈ 4.0). At this pH, the molecule exists as a neutral zwitterion, minimizing its aqueous solubility and allowing it to precipitate directly from the aqueous phase for simple filtration.

Quantitative Data: Chan-Lam Optimization Summary

The table below summarizes the causality behind the reagent choices in the O-cyclopropylation step, demonstrating how overcoming the oxidative bottleneck and boron degradation drastically improves yields.

Entry	Copper Source	Ligand	Boron Reagent	Oxidant / Atmosphere	Isolated Yield (%)
1	Cu(OAc)₂ (1.0 eq)	None	c -PrB(OH)₂	Air (Balloon)	12%
2	Cu(OAc)₂ (0.2 eq)	2,2'-Bipyridine	c -PrB(OH)₂	O₂ (Balloon)	34%
3	Cu(OAc)₂ (0.2 eq)	1,10-Phenanthroline	c -PrBF₃K	O₂ (Balloon)	65%
4	Cu(OAc)₂ (0.2 eq)	1,10-Phenanthroline	c -PrBF₃K	O₂ (Subsurface Sparging)	89%

Self-Validating Experimental Protocols

Protocol A: Optimized Chan-Lam O-Cyclopropylation

• Charge Reactor: To a round-bottom flask, add methyl 5-hydroxy-2-nitrobenzoate (1.0 eq), c -PrBF₃K (2.0 eq), Cu(OAc)₂ (0.2 eq), 1,10-phenanthroline (0.2 eq), and Na₂CO₃ (2.0 eq).

• Solvent Addition: Suspend the mixture in dichloroethane (DCE) (0.2 M).

  • Self-Validation Checkpoint: The initial suspension should appear pale blue/green.

• Reaction Execution: Heat the mixture to 70°C while actively sparging with O₂ gas via a submerged Teflon needle.

  • Self-Validation Checkpoint: Within 30 minutes of O₂ sparging, the solution must transition to a deep, dark green color. This visually confirms the formation of the active Cu-phenanthroline-phenoxide complex. If it remains pale, increase O₂ flow.

• Reaction Monitoring: Monitor via TLC (Hexanes/EtOAc 3:1).

  • Self-Validation Checkpoint: Starting material Rf = 0.3 (distinct yellow spot). Product Rf = 0.6 (UV active, non-yellow).

• Workup: Cool to room temperature, dilute with CH₂Cl₂, and wash with saturated aqueous EDTA.

  • Self-Validation Checkpoint: The aqueous layer will turn bright blue (confirming sequestration of the copper catalyst), leaving a pale yellow organic layer containing the product.

Protocol B: Chemoselective Reduction & Isoelectric Isolation

• Reduction: Dissolve methyl 5-cyclopropoxy-2-nitrobenzoate in EtOH/H₂O (4:1). Add Fe powder (5.0 eq) and NH₄Cl (2.0 eq). Heat to 80°C for 2 hours.

• Filtration: Filter the hot mixture through a pad of Celite to remove the iron sludge.

  • Self-Validation Checkpoint: The filtrate should rapidly transition from bright yellow to colorless, indicating the complete destruction of the nitro chromophore.

• Saponification: To the colorless filtrate, add LiOH·H₂O (3.0 eq) and stir at room temperature for 4 hours.

• Isoelectric Precipitation: Concentrate the mixture in vacuo to remove ethanol. Cool the remaining aqueous layer to 0°C. Slowly add 1M HCl dropwise while monitoring with a calibrated pH meter.

  • Self-Validation Checkpoint: At pH > 6, the solution remains clear. As the pH approaches 4.5, a thick white precipitate of the zwitterion will rapidly form. Stop addition at pH 4.0. Do not drop the pH below 3.0, or the precipitate will redissolve as the hydrochloride salt.

• Isolation: Vacuum filter the precipitate, wash with ice-cold water, and dry under high vacuum to afford pure 2-Amino-5-cyclopropoxybenzoic acid.

References[1] Fotsing, J. R., et al. "Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence." The Journal of Organic Chemistry, 2023. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlwXxNb0uLy3FEc5up32yXWxO2t6bAJMTMc_d_iMuzFY6ocqO6Nmo-fzUemAHtYXhwwSGDhDnN3GSdb_WGTgWrUZNeVJJ170E9Vl1RrNtSNHelrqMBeNCeumMcPmGMQFN4m26UpwGHGNwRow==[3] Qiao, J. X., Lam, P. Y. S. "Advances in Carbon–Element Bond Construction under Chan–Lam Cross-Coupling Conditions: A Second Decade." Synthesis, 2011. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLNJl8ZMeU0XrYbtYkpl9QlESDqUD7lY7cnLEcnNJPnwWdRN1WecJxneIoh-y1QYhpEDA3bejDRjiLIm1beVEFS4P_ebNMeNg-PUM4fP-vLrKkERTSlx7aahHm3YAxd2J6vtILfwyQNW1riGG8LwcRzUmmdP7Mxlm-BgOSC3YyauCoJA1TDLU0[2] Derosa, J., O'Duill, M. L., Holcomb, M., et al. "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles." The Journal of Organic Chemistry, 2018. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbO7i-u6cnuo9Mhejdwe8JN_N2hk7JHMgYuK8CeNclWl43NM_6mNgXlu67OyxFPJi1iZ4eOBnLB3G416_PG4Ol1-HbIScevgowhkOk9ZeTHif2ntN1SLGYR60XWiaI-wsj6Mo95wWZtYoOb8_ZNE4=

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]

purification techniques for 2-Amino-5-cyclopropoxybenzoic acid

[label="Neutral/Mild Buffer\n(e.g., NH4OAc,

Mechanistic pathways dictating the stability and degradation of 2-Amino-5-cyclopropoxybenzoic acid.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: My product degrades during reverse-phase preparative HPLC. I am using a standard 0.1% TFA gradient. Why is this happening and how can I fix it? Cause: Trifluoroacetic acid (TFA) drops the mobile phase pH below 2.0. At this pH, the oxygen atom of the cyclopropoxy group becomes protonated, turning it into a leaving group. The strained cyclopropane ring then undergoes nucleophilic attack by water or trifluoroacetate, cleaving the ether[1]. Solution: Eliminate TFA. Switch to a volatile, near-neutral buffer such as 10 mM Ammonium Acetate (pH ~6.8) or Ammonium Bicarbonate. If a mild acid is strictly required for peak shape, use 0.1% Formic Acid, but immediately lyophilize the fractions to minimize exposure time.

Q2: I am trying to extract the compound from an aqueous reaction mixture using Ethyl Acetate, but it remains in the aqueous layer regardless of whether I make it highly acidic or highly basic. How do I extract it? Cause: At pH < 2, the molecule is a highly water-soluble anilinium cation. At pH > 8, it is a highly water-soluble carboxylate anion. Solution: You must target the isoelectric point (pI). Carefully adjust the aqueous layer to pH ~3.5 - 4.0. At this pH, the molecule forms a neutral zwitterion, drastically reducing its aqueous solubility. It will either precipitate directly out of solution or become easily extractable into Ethyl Acetate.

Q3: The isolated powder turns from off-white to dark brown over a few days on the bench. Is it degrading? Cause: Yes. The electron-rich aniline moiety is undergoing oxidation, a common issue for substituted anthranilic acids[2]. Solution: Always store the purified solid in an amber vial under an inert atmosphere (Argon or Nitrogen) at -20 °C. During purification, use degassed solvents to prevent dissolved oxygen from initiating the degradation cascade.

Part 3: Quantitative Data & Comparisons

To guide your solvent and buffer selections, refer to the self-validating data tables below. These parameters will allow you to predict the behavior of the molecule before committing your crude mixture to a column.

Table 1: Mobile Phase Additive Compatibility for Prep-HPLC

Additive	pH Range	Recovery Rate (%)	Purity (%)	Observation
0.1% TFA	1.5 - 2.0	< 40%	60 - 70%	Significant cyclopropyl ring opening; multiple peaks on LCMS.
0.1% Formic Acid	2.5 - 3.0	75 - 80%	85 - 90%	Minor degradation if fractions are left in solution at room temp.
10 mM NH₄OAc	6.5 - 7.0	> 95%	> 98%	Excellent stability; sharp peak shape; highly recommended.
0.1% NH₄OH	9.5 - 10.0	85 - 90%	90 - 95%	Good stability, but potential for aniline oxidation increases at high pH.

Table 2: Solubility Profile across pH Ranges

Solvent / Condition	Dominant Molecular State	Estimated Solubility
Aqueous (pH < 2)	Anilinium Cation	High (> 50 mg/mL)
Aqueous (pH 3.5 - 4.0)	Neutral Zwitterion	Very Low (< 1 mg/mL)
Aqueous (pH > 8)	Carboxylate Anion	High (> 50 mg/mL)
Ethyl Acetate	Neutral	Moderate (~ 15 mg/mL)
DMSO / DMF	Neutral	Very High (> 100 mg/mL)

Part 4: Experimental Protocols

Protocol A: Isoelectric Precipitation & Extraction (Standard Workup)

This protocol utilizes the zwitterionic nature of the compound to force it out of the aqueous phase without the need for chromatography.

Step-by-Step Methodology:

• Dilution: Transfer the crude aqueous reaction mixture to an Erlenmeyer flask and dilute with deionized water (approx. 5 volumes relative to the reaction volume).

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0-5 °C. (Cooling reduces the kinetic solubility of the zwitterion).

• pH Adjustment (Critical Step): Insert a calibrated pH meter probe directly into the stirring solution. Slowly add 1M HCl (if the solution is basic) or 1M NaOH (if acidic) dropwise.

• Equilibration: Stop the addition exactly when the pH reaches 3.5 to 4.0 . A thick, off-white precipitate should begin to form.

• Maturation: Stir the suspension at 0-5 °C for 30 minutes to allow for complete crystallization.

• Isolation: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with ice-cold deionized water (2 x 10 mL).

• Validation & Drying: Check the filtrate by TLC or LCMS to ensure no product remains. Dry the solid filter cake under high vacuum in a desiccator protected from light for 12 hours.

Workflow for the isoelectric point (pI) precipitation and extraction of amphoteric anthranilic acids.

Protocol B: Preparative HPLC Purification (Acid-Free Method)

Use this protocol if Protocol A yields material with closely eluting organic impurities.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude material in a minimum volume of HPLC-grade DMSO. Filter through a 0.45 µm PTFE syringe filter.

• Solvent Preparation:

  • Mobile Phase A: 10 mM Ammonium Acetate in Milli-Q Water (Do NOT adjust pH with acid; natural pH should be ~6.8).

  • Mobile Phase B: 100% Acetonitrile (Degassed).

• Column Setup: Utilize a standard C18 reverse-phase preparative column (e.g., 21.2 x 250 mm, 5 µm).

• Gradient Elution: Run a linear gradient from 5% B to 70% B over 20 minutes at a flow rate appropriate for your column diameter (e.g., 20 mL/min).

• Detection: Monitor UV absorbance at 254 nm (aromatic core) and 280 nm.

• Post-Purification: Collect the target fractions and immediately freeze them on dry ice. Lyophilize the fractions to yield the pure product as a dry powder. Do not use a rotary evaporator for aqueous fractions, as prolonged heating will induce aniline oxidation.

Part 5: References

• Li, X., Ibrahim, N., Jaber, Z., Ali, S., & Masood, I. (2024). Cyclopropylmethylidene as a versatile protecting group for carbohydrate synthesis. Journal of Carbohydrate Chemistry, 42(7-9), 294-308.[Link]

• Kratochvíl, J., et al. (2021). Polymer-supported synthesis of N-substituted anthranilates as the building blocks for preparation of N-arylated 3-hydroxyquinolones. RSC Advances, 11, 10025-10033.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the synthesis of 2-Amino-5-cyclopropoxybenzoic acid. Recognizing that a definitive, universally adopted synthetic route may not be publicly available, this guide addresses common challenges and side reactions based on established organometallic and synthetic methodologies likely to be employed for its preparation. The insights provided are grounded in chemical principles and field-proven strategies to empower researchers in navigating the complexities of this synthesis.

Section 1: Troubleshooting Guide - Common Side Reactions & Plausible Synthetic Routes

The synthesis of 2-Amino-5-cyclopropoxybenzoic acid likely involves the formation of a C-O bond to introduce the cyclopropoxy group and potentially a C-N bond formation or functional group manipulation to install the amino group. Two of the most probable synthetic strategies would involve either an Ullmann-type condensation or a Buchwald-Hartwig C-O coupling to form the cyclopropoxy ether, followed by amination or reduction of a nitro group.

Here, we address potential side reactions within the context of these plausible synthetic steps.

Issue 1: Low Yield or Incomplete Conversion during Cyclopropoxy Ether Formation

Question: My reaction to form the 5-cyclopropoxy intermediate from a 5-halo-2-nitrobenzoic acid derivative is showing low yield and significant starting material remains. What are the likely causes and how can I optimize this step?

Answer: This is a common challenge in the synthesis of aryl ethers, particularly with a sterically demanding group like cyclopropoxy. The two primary methods for this transformation are the Ullmann condensation and the Buchwald-Hartwig C-O coupling, each with its own set of potential pitfalls.

Troubleshooting Strategies:

• For Ullmann Condensation (Copper-Catalyzed):

  • Catalyst Activity: Traditional Ullmann reactions often require harsh conditions and stoichiometric amounts of copper.[1] The use of "activated" copper powder can be beneficial.[1] For modern variations, the choice of copper salt (e.g., CuI, Cu(OAc)₂) and ligand is critical. Oxalic diamide ligands, for example, have shown effectiveness in copper-catalyzed couplings under milder conditions.

  • Reaction Temperature: Ullmann-type reactions traditionally require high temperatures, often exceeding 210°C.[1] If the reaction is sluggish, a carefully controlled increase in temperature may be necessary. However, be mindful of potential decomposition of starting materials or products at excessive temperatures.

  • Solvent Choice: High-boiling polar aprotic solvents like N-methylpyrrolidone (NMP), dimethylformamide (DMF), or nitrobenzene are typically used.[1] Ensure the solvent is anhydrous, as water can interfere with the reaction.

  • Base Selection: A strong base is usually required. The choice of base can significantly impact the reaction outcome.

• For Buchwald-Hartwig C-O Coupling (Palladium-Catalyzed):

  • Ligand Selection: The choice of phosphine ligand is paramount for a successful Buchwald-Hartwig C-O coupling. Bulky, electron-rich ligands are often required to facilitate the catalytic cycle.

  • Catalyst Deactivation: The active Pd(0) catalyst can be sensitive to air and moisture. Ensure all reagents and solvents are rigorously degassed and the reaction is run under a strictly inert atmosphere (e.g., argon or nitrogen).

  • Base Strength and Solubility: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[2] The solubility of the base can also be a factor; in some cases, using a soluble organic base in conjunction with an inorganic base can be beneficial.[3]

Visualizing the Challenge: Ether Formation Workflow

Caption: Comparison of potential side reactions in Ullmann vs. Buchwald-Hartwig etherification.

Issue 2: Formation of Hydrodehalogenation Byproduct

Question: In my attempt to synthesize a 2-amino-5-cyclopropoxyaryl intermediate via a Buchwald-Hartwig amination of a 2-halo-5-cyclopropoxyaryl precursor, I am observing a significant amount of the corresponding de-halogenated product. How can I suppress this side reaction?

Answer: Hydrodehalogenation is a well-documented side reaction in Buchwald-Hartwig aminations.[4] It occurs when the aryl halide is reduced, replacing the halogen with a hydrogen atom. This process competes with the desired C-N bond formation and is often promoted by certain reaction conditions.

Troubleshooting Strategies:

• Optimize the Base: While strong bases can accelerate the desired reaction, they can also promote the formation of palladium hydride species that lead to hydrodehalogenation. Consider screening weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).

• Ligand Choice: The ligand plays a crucial role in modulating the reactivity of the palladium catalyst. Using a ligand that promotes rapid reductive elimination of the desired product can outcompete the hydrodehalogenation pathway.

• Temperature Control: Higher temperatures can sometimes favor side reactions. If the desired amination is proceeding, albeit with the hydrodehalogenation byproduct, try lowering the reaction temperature.

• Ensure Anhydrous Conditions: The presence of water can contribute to the formation of palladium hydrides. Ensure all solvents and reagents are scrupulously dried and the reaction is maintained under a strictly inert atmosphere.

Visualizing the Competing Pathways in Buchwald-Hartwig Amination

Caption: Catalytic cycle of Buchwald-Hartwig amination showing the desired pathway and the competing hydrodehalogenation side reaction.

Issue 3: Cleavage of the Cyclopropoxy Group

Question: During the hydrolysis of a nitrile or ester precursor to obtain the final 2-Amino-5-cyclopropoxybenzoic acid, I am observing the formation of a byproduct that appears to be the corresponding 5-hydroxybenzoic acid. What is causing the cleavage of the cyclopropoxy group?

Answer: The cyclopropyl group, while generally stable, can be susceptible to ring-opening reactions under certain conditions, particularly in the presence of strong acids and at elevated temperatures. The strain in the three-membered ring makes it behave somewhat like a double bond in its reactivity towards electrophiles.

Troubleshooting Strategies:

• Milder Hydrolysis Conditions: If you are using harsh acidic conditions (e.g., concentrated HCl at reflux) for hydrolysis, this is the most likely cause of cyclopropoxy group cleavage.

  • Switch to Basic Hydrolysis: Employing basic hydrolysis conditions (e.g., NaOH or LiOH in a mixture of water and a co-solvent like methanol or THF) followed by careful acidification to precipitate the product is generally much milder towards the cyclopropoxy ether.

  • Enzymatic Hydrolysis: For particularly sensitive substrates, enzymatic hydrolysis of an ester precursor can be an exceptionally mild alternative, though this may require significant methods development.

• Temperature Control: Even under basic conditions, excessive temperatures for prolonged periods could potentially lead to degradation. Monitor the reaction closely and use the minimum temperature required for complete conversion.

• Protecting Group Strategy: If the synthesis allows, consider a route where the final product is obtained without a harsh hydrolysis step.

Table 1: Comparison of Hydrolysis Conditions and Potential for Cyclopropoxy Cleavage

Hydrolysis Method	Reagents	Typical Conditions	Risk of Cyclopropoxy Cleavage	Mitigation Strategy
Acidic Hydrolysis	Conc. HCl, H₂SO₄	Reflux, prolonged heating	High	Avoid if possible; use milder acids and lower temperatures.
Basic Hydrolysis	NaOH, KOH, LiOH	Room temp to reflux	Low to Moderate	Use lower temperatures and shorter reaction times.
Enzymatic Hydrolysis	Lipase, Esterase	Near-neutral pH, mild temp	Very Low	Screen various enzymes and conditions.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for 2-Amino-5-cyclopropoxybenzoic acid?

A1: A common strategy would be to start with a commercially available substituted benzene ring and build the desired functionality. One possible route is:

• Nitration: Start with a suitable benzoic acid or ester and introduce a nitro group.

• Halogenation: Introduce a halogen (e.g., Br or Cl) at the 5-position.

• Etherification: Form the cyclopropoxy ether via an Ullmann or Buchwald-Hartwig C-O coupling with cyclopropanol.

• Reduction: Reduce the nitro group to an amine.

• Hydrolysis (if starting with an ester): Convert the ester to the final carboxylic acid.

Q2: I am observing the formation of a biaryl byproduct during my copper-catalyzed etherification step. What is this and how can I avoid it?

A2: This is likely due to a homocoupling side reaction of your aryl halide starting material, which is a known process in Ullmann-type reactions.[1] To minimize this:

• Use a Ligand: Modern Ullmann couplings often employ ligands (e.g., phenanthrolines, diamines) that can promote the desired cross-coupling over homocoupling.

• Control Stoichiometry: Ensure the appropriate stoichiometry of your reagents. An excess of the alcohol component may help to favor the desired reaction.

• Lower Temperature: If possible, running the reaction at a lower temperature may reduce the rate of the homocoupling side reaction more than the desired etherification.

Q3: My final product is difficult to purify. What are some recommended purification techniques?

A3: Purification of aminobenzoic acids can be challenging due to their amphoteric nature.

• Recrystallization: This is often the most effective method for obtaining high-purity material. A mixed solvent system (e.g., ethanol/water, isopropanol/water) can be effective. The product is dissolved in the minimum amount of hot solvent, and the anti-solvent is added until the solution becomes turbid. Slow cooling should then afford crystals.

• Acid-Base Extraction: You can dissolve the crude product in a dilute aqueous base (e.g., NaHCO₃), wash with an organic solvent to remove non-acidic impurities, and then re-precipitate the product by adding acid. A similar process can be done by dissolving in dilute acid and washing with an organic solvent to remove non-basic impurities.

• Column Chromatography: While possible, chromatography on silica gel can be difficult with free aminobenzoic acids due to streaking. It is often more effective to perform chromatography on a protected intermediate (e.g., the ester) before the final hydrolysis step.

Q4: Are there any specific safety considerations for the synthesis of 2-Amino-5-cyclopropoxybenzoic acid?

A4: Standard laboratory safety precautions should always be followed. Specific considerations for this synthesis may include:

• Handling of Metal Catalysts: Palladium and copper catalysts can be toxic and should be handled in a well-ventilated fume hood.

• Use of Strong Bases: Strong bases like sodium tert-butoxide are corrosive and moisture-sensitive. They should be handled under an inert atmosphere.

• Pressurized Reactions: Some coupling reactions may require elevated temperatures in a sealed tube, which can generate pressure. Ensure appropriate pressure-rated glassware and a blast shield are used.

Section 3: References

• Buchwald, S. L., & Hartwig, J. F. (2010). Palladium-Catalyzed Cross-Coupling Reactions for C-C and C-X Bond Formation. In Name Reactions in Heterocyclic Chemistry II (pp. 1-125). John Wiley & Sons, Inc.

• Wikipedia contributors. (2023, December 19). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved March 29, 2026, from [Link][4]

• Ullmann, F., & Bielecki, J. (1901). Ueber Synthesen in der Biphenylreihe. Berichte der deutschen chemischen Gesellschaft, 34(2), 2174–2185.

• Wikipedia contributors. (2023, November 29). Ullmann condensation. In Wikipedia, The Free Encyclopedia. Retrieved March 29, 2026, from [Link][1]

• Monnier, F., & Taillefer, M. (2009). Catalytic C− C, C− N, and C− O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971.

• Ley, S. V., & Thomas, A. W. (2003). Modern synthetic methods for copper-mediated C (aryl)–O, C (aryl)–N, and C (aryl)–S bond formation. Angewandte Chemie International Edition, 42(44), 5400-5449.

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338-6361.

• Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. Retrieved March 29, 2026, from [Link]

• Wu, Q., & Wang, L. (2008). Immobilization of Copper(II) in Organic-Inorganic Hybrid Materials: A Highly Efficient and Reusable Catalyst for the Classic Ullmann Reaction. Synthesis, 2008(12), 2007-2012.

• Pello, R. F., & Docampo, M. L. (2007). Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. Synthetic Communications, 37(18), 3143-3150.

• Malin, E. L., Dower, H. J., & Piotrowski, E. G. (1989). Reactions of hydroxyamino acids during hydrochloric acid hydrolysis. Analytical biochemistry, 181(2), 315-317.[5]

• Schiller, J., & Chung, A. E. (1970). Mechanism of cyclopropane ring cleavage in cyclopropanecarboxylic acid. Journal of Biological Chemistry, 245(24), 6553-6557.[6]

• Chemicool. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Retrieved March 29, 2026, from [Link]

Sources

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Reactions of hydroxyamino acids during hydrochloric acid hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Crystallization of 2-Amino-5-cyclopropoxybenzoic Acid

Welcome to the technical support center for the crystallization of 2-Amino-5-cyclopropoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this and structurally related aminobenzoic acid derivatives. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to make informed decisions in your work.

A Note on Scientific Integrity: Direct, published physicochemical data for 2-Amino-5-cyclopropoxybenzoic acid is not extensively available. Therefore, this guide synthesizes established principles of crystallization with data from structurally similar aminobenzoic acids. This approach provides a robust framework for troubleshooting, but it is essential to recognize that optimal conditions for your specific compound may require some empirical determination.

Troubleshooting Guide

This section addresses the most common issues encountered during the crystallization of 2-Amino-5-cyclopropoxybenzoic acid in a question-and-answer format.

Issue 1: No Crystals Are Forming Upon Cooling

Question: I have cooled my saturated solution of 2-Amino-5-cyclopropoxybenzoic acid, but no crystals have formed. What should I do?

Answer: This is a common issue often related to either excessive solvent or a supersaturated solution that is reluctant to nucleate.

Step-by-Step Troubleshooting:

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections on the glass can provide nucleation sites.

  • Seeding: If you have a small amount of solid 2-Amino-5-cyclopropoxybenzoic acid, add a single, tiny crystal to the solution. This "seed" will act as a template for further crystal growth.

• Increase Concentration:

  • If nucleation induction fails, it's likely your solution is not sufficiently supersaturated. The most common reason for this is using too much solvent.[1]

  • Gently heat the solution to evaporate a portion of the solvent. Be careful not to evaporate too much, as this can cause the compound to "oil out" or precipitate as an amorphous solid.

  • Once the volume is reduced, allow the solution to cool slowly again.

• Consider an Anti-Solvent:

  • If you are using a good solvent for your compound, you can try adding a miscible "anti-solvent" in which your compound is insoluble. This will reduce the overall solubility and promote crystallization. Add the anti-solvent dropwise with stirring until the solution becomes slightly turbid, then allow it to stand.

Issue 2: The Compound is "Oiling Out"

Question: Instead of crystals, an oily layer is forming at the bottom of my flask. How can I resolve this?

Answer: "Oiling out" occurs when the compound precipitates from the solution at a temperature above its melting point. This can be due to a high concentration of impurities lowering the melting point or the solution being too concentrated at a high temperature.

Step-by-Step Troubleshooting:

• Re-dissolve and Dilute:

  • Heat the solution to re-dissolve the oil.

  • Add a small amount of additional solvent to decrease the saturation temperature.

  • Allow the solution to cool more slowly. A slower cooling rate gives the molecules more time to arrange themselves into a crystal lattice.

• Lower the Crystallization Temperature:

  • If possible, try cooling the solution to a lower temperature (e.g., in an ice bath or refrigerator) to get below the melting point of the oil.

• Purify the Material:

  • Impurities can significantly depress the melting point. If oiling out persists, consider purifying your 2-Amino-5-cyclopropoxybenzoic acid using another method, such as column chromatography, before attempting recrystallization.

Issue 3: The Crystals Are Very Small or Needle-Like

Question: I've managed to get crystals, but they are very fine needles or a powder. How can I grow larger, more well-defined crystals?

Answer: The formation of small or needle-like crystals is typically a result of rapid crystallization. To obtain larger crystals, the rate of crystal growth needs to be slowed down.

Step-by-Step Troubleshooting:

• Slow Cooling:

  • Allow the hot, saturated solution to cool to room temperature slowly on a benchtop, insulated with a cork ring or glass wool, before transferring it to an ice bath. Rapid cooling in an ice bath encourages fast nucleation and the formation of small crystals.

• Solvent System Optimization:

  • A solvent in which the compound has slightly lower solubility may promote slower crystal growth.

  • Consider using a mixed solvent system. Dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (an anti-solvent) until the solution is slightly turbid. This can sometimes lead to the growth of larger, more well-formed crystals.

Issue 4: Low Yield of Crystals

Question: After filtration, my yield of 2-Amino-5-cyclopropoxybenzoic acid is very low. How can I improve this?

Answer: A low yield can result from several factors, including using too much solvent, incomplete crystallization, or loss of product during filtration and washing.

Step-by-Step Troubleshooting:

• Optimize Solvent Volume:

  • Use the minimum amount of hot solvent required to fully dissolve your compound. Any excess solvent will retain some of your product in solution upon cooling.

• Maximize Crystallization Time and Lower Temperature:

  • Ensure the solution has been allowed to cool for a sufficient amount of time. Crystallization can sometimes be slow.

  • Cool the solution in an ice bath for at least 30 minutes before filtration to maximize the amount of precipitate.

• Minimize Loss During Washing:

  • Wash the collected crystals with a small amount of ice-cold solvent. Using warm solvent or too much solvent will dissolve some of your product.

• Recover from the Mother Liquor:

  • You can often recover a second crop of crystals by evaporating some of the solvent from the filtrate and cooling it again. Be aware that this second crop may be less pure than the first.

FAQs (Frequently Asked Questions)

Q1: What is the best starting solvent for crystallizing 2-Amino-5-cyclopropoxybenzoic acid?

A1: While specific solubility data is not available, based on structurally similar compounds like 2-amino-5-methoxybenzoic acid and other aminobenzoic acids, polar organic solvents are a good starting point.[2] Consider screening the following:

• Alcohols: Methanol, Ethanol

• Esters: Ethyl acetate

• Ketones: Acetone

• Nitriles: Acetonitrile

It is likely that 2-Amino-5-cyclopropoxybenzoic acid will have moderate solubility in these solvents at room temperature and higher solubility at elevated temperatures, which is ideal for crystallization.

Q2: How do I know if I have a new polymorph?

A2: Polymorphism is the ability of a compound to exist in more than one crystalline form.[3] Different polymorphs can have different physical properties, such as melting point, solubility, and stability. If you obtain crystals with a different appearance or a significantly different melting point from a previously characterized batch, you may have a new polymorph. Characterization techniques such as Powder X-Ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and solid-state NMR are used to definitively identify and differentiate polymorphs.

Q3: How important is the cooling rate during crystallization?

A3: The cooling rate is a critical parameter. A slow cooling rate generally leads to the formation of larger, more perfect crystals with higher purity. Rapid cooling can trap impurities within the crystal lattice and often results in the formation of small, needle-like crystals or even an amorphous precipitate.

Q4: My 2-Amino-5-cyclopropoxybenzoic acid is colored. How can I decolorize it?

A4: If your compound is colored due to impurities, you can often decolorize the solution before crystallization by adding a small amount of activated charcoal to the hot solution. The charcoal will adsorb the colored impurities. Be sure to filter the hot solution to remove the charcoal before allowing it to cool.

Data and Protocols

Table 1: Predicted Solubility of 2-Amino-5-cyclopropoxybenzoic Acid in Common Solvents

Solvent	Predicted Solubility at Room Temperature	Predicted Solubility at Elevated Temperature
Water	Sparingly Soluble	Slightly Soluble
Methanol	Slightly to Moderately Soluble	Soluble
Ethanol	Slightly to Moderately Soluble	Soluble
Ethyl Acetate	Slightly Soluble	Moderately Soluble
Acetone	Moderately Soluble	Soluble
Acetonitrile	Slightly Soluble	Moderately Soluble
Dichloromethane	Sparingly Soluble	Slightly Soluble
Hexane	Insoluble	Insoluble

Disclaimer: This table is based on the expected properties of a substituted aminobenzoic acid and should be used as a starting point for solvent screening.

Protocol: General Recrystallization of 2-Amino-5-cyclopropoxybenzoic Acid

• Dissolution: In an Erlenmeyer flask, add the crude 2-Amino-5-cyclopropoxybenzoic acid. Add a small amount of a suitable solvent (e.g., ethanol). Heat the mixture on a hot plate with stirring. Continue to add the solvent portion-wise until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean Erlenmeyer flask to remove the charcoal.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on a heat-resistant surface. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the crystals in a vacuum oven at a suitable temperature.

Visual Workflows

Caption: Troubleshooting logic for the crystallization process.

References

• NextSDS. (n.d.). 2-[(Cyclopropylcarbonyl)aMino]-5-hydroxybenzoic Acid — Chemical Substance Information. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 26). The Synthesis and Chemical Properties of 2-Amino-5-methoxybenzoic Acid. Retrieved from [Link]

• Goa University. (n.d.). ortho and para-aminobenzoic acids. Retrieved from [Link]

• Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. (n.d.). Retrieved from [Link]

• Lu, T. H., Chattopadhyay, P., Liao, F. L., & Lo, J. M. (2001). Crystal structure of 2-Aminobenzoic acid. Analytical sciences: the international journal of the Japan Society for Analytical Chemistry, 17(7), 905–906.

• PubChem. (n.d.). 2-Amino-5-chlorobenzoic acid. Retrieved from [Link]

• Simone, E., & Myerson, A. S. (2015). Crystallization of para-aminobenzoic acid forms from specific solvents. CrystEngComm, 17(48), 9370-9379.
• Google Patents. (n.d.). CN112358409A - M-aminobenzoic acid spherical crystal and preparation method thereof.
• Odabaşoğlu, H. Y., Büyükgüngör, O., Avinç, O. O., & Odabaşoğlu, M. (2012). 2-Amino-5-nitrobenzoic acid. Acta crystallographica. Section E, Structure reports online, 68(Pt 2), o511.

• Sciforum. (2024, September 18). Crystallization control possibilities of para-aminobenzoic acid using crystallization additives. Retrieved from [Link]

• Tanford, C. (1964). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. Journal of Biological Chemistry, 239(12), 4071-4081.
• Google Patents. (n.d.). CN101575301A - Preparation method of 2-amino-5-chlorobenzamide.
• Patsnap. (2019, July 5). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid.
• Hirano, A., & Kameda, T. (2021). Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins. Frontiers in Molecular Biosciences, 8, 686549.

• Semantic Scholar. (2021, April 8). Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions. Retrieved from [Link]

Sources

• 1. Crystal structure of 2-Aminobenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Crystallization of para-aminobenzoic acid forms from specific solvents - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimization of Reaction Parameters for 2-Amino-5-cyclopropoxybenzoic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of 2-Amino-5-cyclopropoxybenzoic acid, a key intermediate in various pharmaceutical compounds. As Senior Application Scientists, we have compiled this resource to address common challenges and provide field-proven insights to optimize your reaction parameters for improved yield, purity, and scalability.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is designed to help you navigate and resolve specific problems you may encounter during the synthesis of 2-Amino-5-cyclopropoxybenzoic acid.

Issue 1: Low or No Product Yield

Question: My reaction is resulting in a very low yield or no desired product at all. What are the potential causes and how can I troubleshoot this?

Answer:

Low or no yield in the synthesis of 2-Amino-5-cyclopropoxybenzoic acid can stem from several factors, ranging from reactant quality to reaction conditions. A systematic approach to troubleshooting is crucial.

Possible Causes & Step-by-Step Solutions:

• Incomplete Reaction: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction progress closely using techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] If the starting material is still present after the expected reaction time, consider extending the duration or slightly increasing the temperature, while carefully monitoring for byproduct formation.[1]

• Suboptimal Temperature: The reaction temperature might be too low for the activation energy to be overcome efficiently.

  • Solution: Gradually increase the reaction temperature in small increments (e.g., 5-10°C). Be cautious, as excessive heat can lead to product degradation or side reactions.[1]

• Poor Quality of Starting Materials or Reagents: Impurities in the starting materials or reagents can interfere with the reaction.

  • Solution: Ensure the use of high-purity starting materials and reagents.[1] If possible, purify the starting materials before use.

• Catalyst Inactivity: If a catalyst is used, it may be inactive or poisoned.

  • Solution: Use a fresh batch of catalyst. If using a palladium catalyst, for instance in a cross-coupling reaction to introduce the cyclopropyl group, ensure it is handled under an inert atmosphere to prevent deactivation.

• Inefficient Mixing: Inadequate agitation can lead to localized concentration gradients and incomplete reaction.

  • Solution: Ensure vigorous and consistent stirring throughout the reaction. For larger scale reactions, consider the use of mechanical stirrers.[1]

Issue 2: High Levels of Impurities in the Final Product

Question: My final product is showing significant impurities upon analysis (e.g., by NMR or LC-MS). How can I identify and minimize these impurities?

Answer:

The presence of impurities is a common challenge. Identifying the source of these impurities is the first step toward their elimination.

Common Impurities and Mitigation Strategies:

• Unreacted Starting Materials: As discussed in the low yield section, incomplete reaction is a primary cause.

  • Optimization: Drive the reaction to completion by optimizing reaction time and temperature.[1]

• Side-Reaction Products: The formation of byproducts can be a significant issue. For instance, in a nitration step that might precede the introduction of the amino group, over-nitration or nitration at incorrect positions can occur.

  • Optimization:

    • Temperature Control: Maintain strict temperature control, as many side reactions are highly temperature-dependent.[1] For exothermic reactions like nitration, use an ice bath to keep the temperature within the optimal range.[2]

    • Controlled Reagent Addition: Add reagents dropwise or in portions to avoid localized high concentrations that can favor side reactions.[1][3]

• Products of Over-oxidation: If an oxidation step is involved, for example, to form the carboxylic acid from a methyl group, over-oxidation can lead to undesired byproducts.

  • Optimization: Carefully control the stoichiometry of the oxidizing agent and the reaction temperature.[1]

Purification Strategies:

• Recrystallization: This is often an effective method for purifying the final product. Experiment with different solvent systems to find one that provides good solubility for the desired product at high temperatures and poor solubility at low temperatures, while the impurities remain soluble.[4]

• Column Chromatography: For difficult-to-separate impurities, column chromatography on silica gel can be employed.[3]

• Washing: Optimize the pH during work-up to precipitate the product while keeping impurities in solution. Wash the crude product with appropriate solvents to remove specific impurities.[1]

Frequently Asked Questions (FAQs)

This section addresses broader questions regarding the synthesis of 2-Amino-5-cyclopropoxybenzoic acid.

Q1: What are the most common synthetic routes to 2-Amino-5-cyclopropoxybenzoic acid?

A1: While various synthetic strategies can be envisioned, a common approach involves a multi-step synthesis. A plausible route could start from a commercially available aminobenzoic acid derivative. Key transformations may include:

• Protection of functional groups: To avoid unwanted side reactions, the amino and carboxylic acid groups may need to be protected.

• Introduction of the cyclopropyl group: This can often be achieved via a cross-coupling reaction, such as a Suzuki-Miyaura coupling with cyclopropylboronic acid.[3]

• Deprotection: Removal of the protecting groups to yield the final product.[3]

Another potential strategy could involve the synthesis of a cyclopropane-containing intermediate that is later functionalized with the amino and carboxylic acid groups.

Q2: What are the critical safety precautions to consider during this synthesis?

A2: Safety is paramount in any chemical synthesis. Specific hazards depend on the chosen synthetic route, but general precautions include:

• Handling of Strong Acids and Bases: Many steps may involve the use of strong acids (e.g., sulfuric acid, nitric acid) or bases (e.g., sodium hydroxide).[2][3] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated fume hood.

• Exothermic Reactions: Some reactions, such as nitration or oxidation, can be highly exothermic and pose a risk of thermal runaway.[1] It is crucial to have efficient cooling systems in place and to add reagents slowly while monitoring the temperature.[1]

• Handling of Metal Catalysts: If using palladium or other heavy metal catalysts, be aware of their toxicity and handle them with care. Dispose of heavy metal waste according to institutional guidelines.

• Flammable Solvents: Many organic solvents are flammable. Avoid open flames and use intrinsically safe equipment.

Q3: How can I monitor the progress of the reaction effectively?

A3: Real-time monitoring is essential for optimizing reaction parameters.

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for qualitative monitoring.[1][3] It allows you to visualize the disappearance of starting materials and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the preferred method.[1] It can provide information on the conversion of starting material and the formation of byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are invaluable for identifying the molecular weights of intermediates and byproducts, aiding in impurity profiling.

Q4: What are the key parameters to focus on for process optimization and scale-up?

A4: When moving from a laboratory scale to a larger scale, several parameters become even more critical:

• Heat Transfer: Exothermic reactions that are easily controlled in a small flask can become hazardous on a larger scale due to the reduced surface-area-to-volume ratio.[1] Ensure the reactor has adequate cooling capacity.

• Mixing: Efficient mixing is harder to achieve in large reactors. Inefficient mixing can lead to localized "hot spots" and reduced yields.[1]

• Reagent Addition Rate: The rate of addition of reagents must be carefully controlled to manage heat generation and prevent the buildup of unreacted reagents.

• Work-up and Isolation: Procedures that are simple on a small scale, like extractions and filtrations, may need to be re-evaluated and optimized for larger quantities.

Visualizing the Workflow

To aid in understanding the decision-making process during troubleshooting, the following diagram illustrates a typical workflow for addressing low product yield.

Caption: Troubleshooting workflow for low product yield.

Summary of Key Reaction Parameters

The following table provides a general overview of key parameters and their typical ranges for the synthesis of similar aromatic compounds. These should be considered as starting points for optimization.

Parameter	Typical Range/Condition	Rationale
Temperature	0°C to Reflux	Dependent on the specific reaction step. Lower temperatures for exothermic steps like nitration[2]; higher temperatures for driving reactions to completion.[1]
Reaction Time	1 to 24 hours	Monitored by TLC or HPLC to ensure completion.[1][3]
Solvent	DMF, Dioxane, Methanol, Water	Chosen based on reactant solubility and compatibility with reaction conditions.[3]
Catalyst Loading	1-10 mol% (for cross-coupling)	Sufficient to catalyze the reaction without being economically prohibitive.
Atmosphere	Inert (e.g., Argon, Nitrogen)	Crucial for reactions involving air-sensitive reagents like palladium catalysts.[3]

References

• Synthesis of (2R,5R)-2-Amino-5-Hydroxyhexanoic Acid by Intramolecular Cycloaddition. (URL not available)

• Method for preparing 2-amino-5-chloro-3-methylbenzoic acid - Eureka | Patsnap. [Link]

• Biosynthesis of Strained Amino Acids by a PLP‐Dependent Enzyme through Cryptic Halogen

• (PDF) 2-Amino-5-nitrobenzoic acid - ResearchGate. [Link]

• RU2495869C2 - Method of producing 2-amino-5-cyanobenzoic acid derivatives - Google P

• Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates - PMC. [Link]

• 7 - Organic Syntheses Procedure. [Link]

• Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate - Semantic Scholar. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Synthesis and troubleshooting of chiral 1,2-amino alcohols leading to highly substituted bisoxazoline ligands | IDEALS - University of Illinois. [Link]

• Biosynthesis of natural products containing β-amino acids - RSC Publishing. [Link]

• Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release - White Rose Research Online. [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity - Baghdad Science Journal. [Link]

• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC. [Link]

• ChemInform Abstract: Synthesis and Biological Evaluation of Cyclopropyl Analogues of 2-Amino-5-phosphonopentanoic Acid. | Request PDF - ResearchGate. [Link]

• A practical synthesis of 2-amino-5-methoxylpropiophenone | Request PDF - ResearchGate. [Link]

• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks - Beilstein Journals. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Method for preparing 2-amino-5-chloro-3-methylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Stability & Handling of 2-Amino-5-cyclopropoxybenzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific structural liabilities of 2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3). This molecule is a highly functionalized anthranilic acid derivative, widely used as an organic building block in drug development. However, its three distinct functional groups—an electron-rich aniline, a strained cyclopropyl ether, and a carboxylic acid—create competing vulnerabilities during synthesis, workup, and storage.

This guide provides field-proven troubleshooting insights, mechanistic explanations, and self-validating protocols to ensure the integrity of your compound.

Troubleshooting FAQs: Mechanistic Insights

Q1: During acidic workup, I observe a significant loss of product mass and the disappearance of the carboxylic acid peak in NMR. What is happening? A1: Your compound is undergoing acid-catalyzed decarboxylation. Anthranilic acids are highly susceptible to decarboxylation when heated or exposed to aqueous acidic environments. The mechanism is a bimolecular electrophilic substitution where a proton attacks the ipso-carbon of the zwitterionic form, leading to the irreversible expulsion of CO2[1]. This process is accelerated by the electron-donating nature of the cyclopropoxy and amino groups. Solution: Never acidify the aqueous layer below pH 4.0 during workup. Use mild buffering agents (like citric acid/sodium citrate) rather than strong mineral acids.

Q2: I am using Lewis acids (e.g., ZnI2) in a downstream synthetic step, but I am isolating multiple unexpected byproducts with altered molecular weights. Why? A2: The cyclopropyl ether moiety is highly sensitive to Lewis acids. The strained C–C bonds in the cyclopropane ring store approximately 27.5 kcal/mol of ring strain[2]. When the ether oxygen coordinates with a Lewis acid (such as zinc iodide), this strain provides a massive thermodynamic driving force for C–O or C–C bond cleavage, often isomerizing the cyclopropyl ether into an allyl ether or causing complete ring opening[3]. Solution: Avoid strong Lewis acids. If a Lewis acid is required, evaluate milder alternatives or run the reaction at cryogenic temperatures (-78°C) to kinetically trap the desired intermediate before ring-opening can occur.

Q3: My solid batch of 2-Amino-5-cyclopropoxybenzoic acid has turned from off-white to dark brown over the course of two months. Is it still usable? A3: The darkening indicates auto-oxidation of the free 2-amino group. Electron-rich anilines readily undergo radical-mediated oxidation in the presence of ambient oxygen and light, forming highly colored azo or quinone-imine oligomers. While the molar percentage of these impurities might be low, they can severely interfere with downstream transition-metal-catalyzed coupling reactions. Solution: Discard heavily degraded batches if purity falls below your threshold. Prevent this by storing the compound under an inert Argon atmosphere at 2–8°C in opaque, amber-glass containers.

Quantitative Degradation Matrix

To facilitate easy comparison, the following table summarizes the quantitative and qualitative data regarding the compound's stability profile:

Degradation Pathway	Triggering Condition	Thermodynamic / Kinetic Driver	Primary Degradation Product	Preventive Measure
Decarboxylation	Aqueous acid (pH < 3), Heat (> 60°C)	Electrophilic protonation at ipso-carbon	3-Cyclopropoxyaniline	Maintain pH 4.5–5.5; keep extraction temp < 30°C
Cyclopropyl Cleavage	Lewis Acids (e.g., ZnI2), Strong Electrophiles	~27.5 kcal/mol of ring strain release	Allyl ethers, Ring-expanded species	Substitute strong Lewis acids; use cryogenic conditions
Aniline Oxidation	O2 exposure, UV/Vis Light, Trace metals	Radical auto-oxidation of electron-rich amine	Azo/Quinone-imine oligomers (Dark brown)	Store under Argon at 2-8°C in opaque containers

Visualizing Stability & Workflows

The following diagrams map the causality of degradation and the optimized workflow to bypass these structural liabilities.

Fig 1: Primary degradation pathways of 2-Amino-5-cyclopropoxybenzoic acid under various conditions.

Fig 2: Optimized step-by-step workup workflow to prevent degradation and maximize product yield.

Validated Experimental Protocols: Self-Validating Workup

To ensure trustworthiness, the following protocol incorporates self-validating checkpoints. This methodology is specifically designed to isolate 2-Amino-5-cyclopropoxybenzoic acid without triggering decarboxylation or ether cleavage.

Step 1: Thermal Quenching

• Action: Transfer the crude reaction mixture to an ice-water bath and allow it to equilibrate to 0–5°C.

• Causality: Lowering the temperature exponentially decreases the rate of decarboxylation, which is highly temperature-dependent[4].

Step 2: Controlled Acidification

• Action: Slowly add a 10% w/v aqueous solution of Citric Acid dropwise while maintaining vigorous stirring, until the pH reaches exactly 4.5 to 5.5.

• Validation Checkpoint: Spot the aqueous layer on a narrow-range pH strip. If the pH drops below 4.0, immediately add saturated aqueous NaHCO3​ to correct it. Do not proceed until the pH is strictly within the 4.5–5.5 window.

Step 3: Rapid Extraction

• Action: Add cold Ethyl Acetate (EtOAc) to the mixture and separate the phases immediately. Repeat the extraction twice.

• Causality: Prolonged exposure to an aqueous environment, even at a mild pH, can slowly hydrolyze or degrade the compound. Rapid phase separation minimizes this contact time.

• Validation Checkpoint: Perform a TLC (Thin Layer Chromatography) analysis (UV 254 nm) on the residual aqueous layer. The absence of a UV-active spot at the product's Rf​ confirms complete extraction.

Step 4: Drying and Concentration

• Action: Wash the combined organic layers with cold brine, dry over anhydrous Na2​SO4​ , and filter. Concentrate the filtrate in vacuo using a rotary evaporator.

• Critical Constraint: The water bath temperature must not exceed 30°C .

• Causality: Thermal stress during concentration is the leading cause of dark, tar-like degradation products.

Step 5: Inert Storage

• Action: Flush the receiving flask with Argon gas for 60 seconds. Seal with a PTFE-lined cap, wrap in aluminum foil to block ambient light, and store at 2–8°C.

References

• The Decarboxylation of Anthranilic Acid Source: Canadian Journal of Chemistry URL:[Link]

• A Stereochemical Study of the Isomerization of Cyclopropyl Ethers to Allyl Ethers Catalyzed with Zinc Iodide Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Exploring crystal-state vs. solution-based reactivity of donor–acceptor cyclopropanes Source: Comptes Rendus. Chimie (Académie des sciences) URL:[Link]

• Decarboxylation and Tandem Reduction/Decarboxylation Pathways to Substituted Phenols from Aromatic Carboxylic Acids Using Bimetallic Nanoparticles Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Exploring crystal-state vs. solution-based reactivity of donor–acceptor cyclopropanes [comptes-rendus.academie-sciences.fr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification & Troubleshooting for 2-Amino-5-cyclopropoxybenzoic Acid

Welcome to the technical support and troubleshooting center for 2-Amino-5-cyclopropoxybenzoic acid . This guide is engineered for researchers and drug development professionals dealing with the isolation and purification of this specific anthranilic acid derivative.

Because this molecule features both an amphoteric core (an acidic carboxyl group and a basic aniline group) and an acid-sensitive cyclopropyl ether moiety, standard aggressive purification techniques often lead to severe yield loss or structural degradation. This guide provides field-proven, self-validating protocols to ensure high-purity isolation.

Troubleshooting & FAQs

Q: Why does my product degrade into 2-amino-5-hydroxybenzoic acid during the acid-base workup? A: You are likely using an acid that is too strong or a temperature that is too high during the precipitation step. The cyclopropoxy ether linkage is highly strained, possessing a ring strain of approximately 27.5 kcal/mol[1]. When exposed to strong mineral acids (e.g., concentrated HCl), the ether oxygen becomes protonated. The thermodynamic release of this ring strain drives the rapid acid-catalyzed cleavage of the C–O bond, yielding the phenolic byproduct. Correction: Always use weak acids (e.g., 1M Acetic Acid) and maintain strictly low temperatures (0–5 °C) during acidification.

Q: My synthesized compound is heavily discolored (dark brown/black) even after standard recrystallization. How do I remove this? A: The electron-rich aniline moiety is highly susceptible to atmospheric oxidation, forming large, conjugated quinone-imine polymeric networks. These polymers co-crystallize with your product, making standard solvent recrystallization ineffective. Correction: Introduce an activated charcoal treatment during the alkaline dissolution phase. The high surface area and porous structure of activated carbon selectively adsorb these large, conjugated systems via π−π stacking before the final precipitation step.

Q: Why is my isolated yield so low after acidification? A: You are likely overshooting the target pH. 2-Amino-5-cyclopropoxybenzoic acid is a zwitterionic ampholyte. If you drop the pH below 2.0, the carboxylate group re-protonates, forming a highly water-soluble cationic anilinium salt[2]. Correction: You must titrate the solution precisely to its isoelectric point (pI).

Physicochemical Parameters & Impurity Profiling

To successfully purify this compound, you must monitor specific quantitative parameters. The table below summarizes the critical physicochemical data and the corresponding strategies for impurity management.

Parameter / Impurity	Quantitative Value / Limit	Detection Method	Causality & Removal Strategy
pKa1​ (Carboxylic Acid)	~2.15	Potentiometric Titration	Defines the lower bound of the zwitterionic state[3].
pKa2​ (Anilinium Ion)	~4.85	Potentiometric Titration	Defines the upper bound of the zwitterionic state[3].
Isoelectric Point (pI)	pH 3.5 – 3.8	Turbidimetry	Target pH for maximum precipitation. Net charge is zero, minimizing aqueous solubility.
Quinone-imine Polymers	< 0.1% w/w	UV-Vis (Absorbance at 400nm)	Removed via Activated Charcoal (10% w/w) during the alkaline phase.
Cleaved Ether Byproducts	< 0.5% w/w	HPLC-UV	Prevented by avoiding strong Lewis/mineral acids; maintain pH > 3.0[1].

Self-Validating Experimental Protocol: Isoelectric Precipitation

This protocol is designed as a self-validating system. Visual and pH cues at each step confirm whether the chemical environment is correct, ensuring the structural integrity of the cyclopropoxy group while maximizing purity[2].

Step 1: Alkaline Dissolution

• Action: Suspend the crude 2-amino-5-cyclopropoxybenzoic acid in deionized water (10 mL per gram of crude). Slowly add saturated sodium bicarbonate ( NaHCO3​ ) under stirring until the pH reaches 7.5–8.0.

• Causality: The carboxylic acid deprotonates to form a water-soluble sodium carboxylate salt. Using a mild base like NaHCO3​ prevents the base-catalyzed degradation that can occur with harsh reagents like NaOH.

Step 2: Charcoal Adsorption

• Action: Add activated charcoal (10% w/w relative to the crude mass). Heat the mixture gently to 40 °C and stir for 15 minutes.

• Causality: The elevated temperature decreases the viscosity of the water, allowing the colored oxidized impurities to fully permeate the mesopores of the charcoal for adsorption.

Step 3: Filtration (Self-Validation Checkpoint)

• Action: Filter the warm suspension through a tightly packed pad of Celite to remove the charcoal and any insoluble unreacted starting materials.

• Validation: The filtrate must be completely transparent and colorless to pale yellow. If a dark brown tint persists, the oxidation level is unusually high; repeat Step 2 before proceeding.

Step 4: Isoelectric Precipitation (Critical Step)

• Action: Cool the validated filtrate to 0–5 °C using an ice bath. While stirring vigorously, slowly titrate the solution using 1M Acetic Acid until the pH reaches exactly 3.5 to 3.8 .

• Causality: This specific pH range corresponds to the isoelectric point (pI) of the anthranilic acid core[3]. At this exact pH, the molecule assumes its zwitterionic form ( COO− , NH3+​ ). Because the net electrostatic charge is zero, the molecule cannot effectively interact with the polar water dipole network, triggering rapid crystallization. The use of a weak acid and low temperature completely suppresses the acid-catalyzed cleavage of the strained cyclopropoxy ring[1].

Step 5: Isolation

• Action: Collect the dense precipitate via vacuum filtration. Wash the filter cake with ice-cold deionized water to displace residual sodium acetate salts, followed by a minimal volume of cold ethanol to remove trace organic impurities. Dry under vacuum at 40 °C to a constant weight.

Process Visualization

Workflow for the self-validating purification of 2-amino-5-cyclopropoxybenzoic acid.

References

• Title: Tautomeric and Microscopic Protonation Equilibria of Anthranilic Acid and Its Derivatives Source: National Institutes of Health (NIH) / Springer URL: [Link]

• Title: Exploring crystal-state vs. solution-based reactivity of donor–acceptor cyclopropanes Source: Académie des sciences (Comptes Rendus Chimie) URL: [Link]

Sources

• 1. Exploring crystal-state vs. solution-based reactivity of donor–acceptor cyclopropanes [comptes-rendus.academie-sciences.fr]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Amino-5-cyclopropoxybenzoic Acid Derivatives

Welcome to the technical support center for the synthesis of 2-Amino-5-cyclopropoxybenzoic acid derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for the common challenges encountered during the synthesis of this important structural motif. The unique combination of the anthranilic acid core and the cyclopropoxy group presents specific synthetic hurdles that require careful consideration of reaction conditions and methodologies.

I. Overview of Synthetic Challenges

The synthesis of 2-Amino-5-cyclopropoxybenzoic acid derivatives typically involves three key transformations, each with its own set of potential challenges:

• Selective Reduction of a Nitro Group: The precursor, a nitrobenzoic acid derivative, must be selectively reduced to the corresponding amine without affecting the carboxylic acid or other sensitive functional groups.

• Installation of the Cyclopropoxy Group: This can be a sterically and electronically demanding step, often prone to side reactions and low yields.

• Formation of the Anthranilic Acid Core: This often involves amination of an aryl halide, which can be challenging depending on the substrates and reaction conditions.

This guide will address common problems encountered in each of these stages in a question-and-answer format, providing both mechanistic explanations and actionable troubleshooting protocols.

II. Troubleshooting Guide & FAQs

Section 1: Selective Reduction of the Nitro Group

A common synthetic route begins with a 2-nitro-5-substituted benzoic acid. The selective reduction of the nitro group is paramount.

Question 1: My reduction of 2-nitro-5-hydroxybenzoic acid to 2-amino-5-hydroxybenzoic acid is resulting in low yields and a mixture of byproducts. What are the likely causes and how can I improve this step?

Answer:

This is a frequent challenge stemming from the sensitivity of the starting material and product to harsh reduction conditions. Several factors could be at play:

• Over-reduction: Strong reducing agents like LiAlH₄ can reduce both the nitro and the carboxylic acid groups.

• Catalyst Poisoning: If using catalytic hydrogenation, certain functional groups or impurities can deactivate the catalyst.

• Poor Chemoselectivity: The chosen reducing agent may not be selective enough for the nitro group in the presence of the carboxylic acid.

Troubleshooting Protocol: Optimizing Nitro Group Reduction

Parameter	Problem	Recommended Solution	Rationale
Reducing Agent	Low chemoselectivity, reduction of carboxylic acid.	Switch to milder, more selective reducing agents. Good options include: SnCl₂·2H₂O in ethanol [1], or NaBH₄ in the presence of a transition metal catalyst like Ni(PPh₃)₄[2] or FeCl₂[3]. Catalytic hydrogenation with Pt/C can also be effective[1].	These reagents are known to selectively reduce aromatic nitro groups while leaving carboxylic acids and esters intact[1][2][3].
Reaction Temperature	Formation of byproducts, potential for runaway reactions.	Maintain a controlled temperature. For SnCl₂ reductions, heating to around 70°C is often sufficient[1]. For NaBH₄/FeCl₂ systems, reactions can often be run at room temperature[3].	Exothermic reactions can lead to undesired side reactions. Careful temperature control ensures selectivity and safety.
Catalyst (for Hydrogenation)	Incomplete reaction or catalyst deactivation.	Ensure the use of a high-quality catalyst (e.g., Pd/C, Pt/C). If poisoning is suspected, pretreat the starting material to remove potential inhibitors.	Catalyst activity is crucial for efficient hydrogenation. Impurities can block active sites, hindering the reaction.
Work-up Procedure	Difficulty in isolating the product.	For SnCl₂ reductions, after the reaction, pour the mixture into ice and adjust the pH to be slightly basic (pH 7-8) with a mild base like sodium bicarbonate before extraction[1].	This procedure helps to precipitate the tin salts and ensures the amino acid is in a form that can be efficiently extracted into an organic solvent.

Section 2: Installation of the Cyclopropoxy Group

The introduction of the cyclopropyl ether is a critical and often challenging step. The choice of method depends on the available starting materials and the desired substitution pattern.

Question 2: I am attempting to install the cyclopropoxy group via a Williamson ether synthesis using 2-amino-5-hydroxybenzoic acid and a cyclopropyl halide, but the reaction is sluggish and gives a low yield. What are the key factors to consider?

Answer:

The Williamson ether synthesis for installing a cyclopropoxy group can be challenging due to the lower reactivity of cyclopropyl halides and potential side reactions. Key factors to consider are the choice of base, solvent, and the nature of the cyclopropylating agent.

Troubleshooting Protocol: Optimizing Cyclopropoxy Group Installation

Parameter	Problem	Recommended Solution	Rationale
Base	Incomplete deprotonation of the phenol, side reactions.	Use a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).	A strong base is required to fully deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide. Non-nucleophilic bases prevent competition with the desired ether formation.
Solvent	Poor solubility of reagents, slow reaction rates.	Employ a polar aprotic solvent like DMF, DMSO, or NMP.	These solvents effectively solvate the cation of the base, leaving the phenoxide anion more exposed and nucleophilic, thus accelerating the reaction rate.
Cyclopropylating Agent	Low reactivity of cyclopropyl halides.	Consider using a more reactive cyclopropylating agent, such as cyclopropyl tosylate or mesylate. Alternatively, methods involving the addition of phenoxides to cyclopropenes can be explored[4].	Tosylates and mesylates are better leaving groups than halides, leading to faster reaction rates. Cyclopropene addition offers a different mechanistic pathway that can be more efficient in some cases[4].
Temperature	Sluggish reaction at room temperature.	Gently heating the reaction mixture (e.g., to 60-80°C) can increase the reaction rate. However, monitor for potential side reactions.	Increased temperature provides the necessary activation energy for the reaction to proceed at a reasonable rate.

dot

Caption: Workflow for Williamson Ether Synthesis.

Section 3: Formation of the Anthranilic Acid Core

For syntheses that build the anthranilic acid core with the cyclopropoxy group already in place, palladium- or copper-catalyzed amination reactions are common.

Question 3: My Buchwald-Hartwig amination of a 2-halo-5-cyclopropoxybenzoic acid derivative with an amine is failing. What are the critical parameters for this reaction?

Answer:

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but its success is highly dependent on the choice of catalyst, ligand, base, and solvent[5][6]. Failure of this reaction can often be attributed to suboptimal conditions for the specific substrates.

Troubleshooting Protocol: Optimizing Buchwald-Hartwig Amination

Parameter	Problem	Recommended Solution	Rationale
Palladium Catalyst	Low catalyst activity or decomposition.	Use a stable and active palladium precatalyst such as Pd(OAc)₂ or Pd₂(dba)₃. Ensure the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).	The active Pd(0) species is sensitive to oxygen. Using a stable precatalyst and inert atmosphere helps maintain catalytic activity throughout the reaction[7].
Ligand	Inefficient catalytic cycle.	The choice of phosphine ligand is crucial. For electron-rich aryl halides, bulky, electron-rich ligands like XPhos or BrettPhos are often effective[7][8].	The ligand stabilizes the palladium center and facilitates the key steps of oxidative addition and reductive elimination in the catalytic cycle[5].
Base	Incomplete reaction or side reactions.	A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) are common choices[7]. Weaker bases like K₂CO₃ can sometimes be used but may result in slower reaction rates[6].	The base is necessary to deprotonate the amine and facilitate the formation of the key palladium-amide intermediate[5].
Solvent	Poor solubility or catalyst deactivation.	Anhydrous, non-polar solvents such as toluene or dioxane are generally preferred.	The choice of solvent can influence the solubility of the reactants and the stability of the catalytic species.

dot

Caption: Catalytic Cycle of Buchwald-Hartwig Amination.

Question 4: I am considering an Ullmann condensation as an alternative to the Buchwald-Hartwig amination. What are the potential advantages and disadvantages?

Answer:

The Ullmann condensation is a classical copper-catalyzed method for forming C-N bonds and can be a viable alternative to palladium-catalyzed methods[9].

Advantages:

• Cost-Effective: Copper catalysts are generally less expensive than palladium catalysts.

• Different Substrate Scope: In some cases, the Ullmann condensation may be more effective for specific substrate combinations where palladium-based methods fail.

Disadvantages:

• Harsh Reaction Conditions: Traditional Ullmann reactions often require high temperatures (often >200°C) and stoichiometric amounts of copper, which can be problematic for sensitive substrates[9].

• Limited Functional Group Tolerance: The high temperatures can lead to decomposition or side reactions with other functional groups.

• Modern Modifications: While modern Ullmann-type reactions with soluble copper catalysts and ligands can be performed under milder conditions, they may still require careful optimization[10][11][12]. Microwave-assisted Ullmann condensations have also been shown to improve yields and reduce reaction times[10].

III. General Laboratory Best Practices

• Inert Atmosphere: For many of the key reactions, particularly those involving organometallic catalysts, maintaining an inert atmosphere (Argon or Nitrogen) is crucial to prevent catalyst deactivation and unwanted side reactions[13].

• Anhydrous Conditions: The presence of water can be detrimental to many of the reagents and catalysts used in these syntheses. Ensure all glassware is thoroughly dried and use anhydrous solvents[13].

• Reagent Purity: The purity of starting materials, reagents, and solvents can significantly impact the outcome of the reaction. Use high-purity materials whenever possible[14].

• Reaction Monitoring: Closely monitor the progress of your reactions using appropriate analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC). This will help you determine the optimal reaction time and identify any potential issues early on.

IV. References

• Catalytic Reduction of 4-Nitrobenzoic Acid by cis- Complexes Under Water–Gas Shift Reaction Conditions: Kinetics Study. (n.d.). ResearchGate. Retrieved from [Link]

• Zhou, et al. (2022). Selective Nitro Reduction of Ester Substituted Nitroarenes by NaBH4-FeCl2. Pharmaceutical Fronts, 4(3).

• Microwave‐Promoted Ullmann Condensation of 2‐Aminopyridines with 2‐Chlorobenzoic Acids. (n.d.). ResearchGate. Retrieved from [Link]

• Buchwald–Hartwig amination. (2023, June 30). In Wikipedia. Retrieved from [Link]

• Ullmann condensation. (2023, October 29). In Wikipedia. Retrieved from [Link]

• Directed Nucleophilic Addition of Phenoxides to Cyclopropenes. (2018, September 1). PMC. Retrieved from [Link]

• Highly Selective Electrocatalytic Reduction of Substituted Nitrobenzenes to Their Aniline Derivatives Using a Polyoxometalate Redox Mediator. (2022, November 21). ACS Organic & Inorganic Au. Retrieved from [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved from [Link]

• Selective reduction of nitro group to amine, in benzene ring containing nitrile? (2019, December 3). Stack Exchange. Retrieved from [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved from [Link]

• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024, May 14). Journal of Synthetic Chemistry.

• Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. (n.d.). ResearchGate. Retrieved from [Link]

• One (small) Ring to rule them all: Novel methods for cyclopropane installation and functionalization. (n.d.). American Chemical Society. Retrieved from [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018, May 4). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. (n.d.). New Journal of Chemistry. Royal Society of Chemistry. Retrieved from [Link]

• Asymmetric Synthesis of Functionalized trans-Cyclopropoxy Building Block for Grazoprevir. (2017, October 20). Organic Letters. ACS Publications. Retrieved from [Link]

• The Cyclopropyl Group in Medicinal Chemistry. (2020, August 26). Scientific Update. Retrieved from [Link]

• Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. (2025, December 12). Chemical Science. Royal Society of Chemistry.

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. (2022, October 20). MDPI. Retrieved from [Link]

• Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. (2025, December 12). Semantic Scholar.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. jsynthchem.com [jsynthchem.com]
• 3. d-nb.info [d-nb.info]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 8. hammer.purdue.edu [hammer.purdue.edu]
• 9. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Ullmann Reaction [organic-chemistry.org]
• 13. benchchem.com [benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Validation & Comparative

A Comparative Guide to the Biological Activity of 2-Amino-5-cyclopropoxybenzoic Acid and Other Benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Benzoic Acid Scaffold in Drug Discovery

Benzoic acid and its derivatives represent a cornerstone in medicinal chemistry, serving as the foundational scaffold for a vast array of therapeutic agents. The simple aromatic carboxylic acid structure is readily amenable to chemical modification, allowing for the fine-tuning of steric, electronic, and lipophilic properties. This versatility has led to the development of benzoic acid-based drugs with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and analgesic properties.[1][2][3] The biological activity of these derivatives is profoundly influenced by the nature and position of substituents on the phenyl ring.[1] This guide provides a comparative analysis of the predicted biological activity of 2-Amino-5-cyclopropoxybenzoic acid against other well-characterized benzoic acid derivatives, supported by established experimental data and detailed protocols.

Focus Compound: 2-Amino-5-cyclopropoxybenzoic Acid - A Predictive Analysis

Predicted Biological Activities:

• Antifungal Activity: The lipophilic nature of the cyclopropyl group may enhance the compound's ability to penetrate fungal cell membranes, potentially leading to potent antifungal activity.

• Anti-Inflammatory Activity: The overall structure bears resemblance to non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes. The cyclopropoxy group could influence binding affinity and selectivity for COX-1 versus COX-2.

• Anticancer Activity: Various 2-aminobenzoic acid derivatives have demonstrated cytotoxic effects against cancer cell lines. The unique stereoelectronic properties of the cyclopropoxy substituent might confer novel anticancer activities.

Comparator Compounds: A Structure-Activity Relationship (SAR) Perspective

To contextualize the potential biological activity of 2-Amino-5-cyclopropoxybenzoic acid, we will compare it with three key benzoic acid derivatives: the parent compound 2-Aminobenzoic acid, and two derivatives with different electronic and steric properties at the 5-position, 2-Amino-5-chlorobenzoic acid and 2-Amino-5-methylbenzoic acid.

2-Aminobenzoic Acid (Anthranilic Acid)

As the parent compound, 2-aminobenzoic acid provides a baseline for understanding the contribution of the core scaffold to biological activity. It is a known intermediate in the synthesis of various pharmaceuticals and has been reported to possess inherent, albeit often modest, anti-inflammatory and antifungal properties.[1][3]

2-Amino-5-chlorobenzoic Acid

The presence of a chloro group at the 5-position introduces an electron-withdrawing and lipophilic element. This modification can significantly alter the compound's interaction with biological targets. 2-Amino-5-chlorobenzoic acid is used in the synthesis of pharmaceuticals, including anti-inflammatory and antimicrobial drugs.[4] It serves as a valuable comparator to assess the impact of an electronegative substituent.

2-Amino-5-methylbenzoic Acid

The methyl group at the 5-position is an electron-donating and lipophilic substituent. It can influence the compound's metabolic stability and binding interactions. 2-Amino-5-methylbenzoic acid is a known biochemical reagent and an intermediate in the synthesis of agrochemicals and pharmaceuticals, including those with potential antitumor activity.[5][6]

Comparative Biological Activity Data

The following table summarizes the known biological activities of the comparator compounds. Due to the lack of direct data for 2-Amino-5-cyclopropoxybenzoic acid, its potential activity is presented as a prediction based on SAR principles.

Compound	Antifungal Activity	Anti-Inflammatory Activity	Anticancer Activity
2-Amino-5-cyclopropoxybenzoic acid	Predicted: Potentially high activity due to increased lipophilicity.	Predicted: Potential for COX inhibition; selectivity to be determined.	Predicted: Potential cytotoxic activity; mechanism unknown.
2-Aminobenzoic acid	Moderate activity against certain fungal strains.[1]	Mild anti-inflammatory properties.[3]	Limited data, but derivatives show activity.
2-Amino-5-chlorobenzoic acid	Used in synthesis of antimicrobials.[4]	Used in synthesis of anti-inflammatory drugs.[4]	Limited direct data available.[7]
2-Amino-5-methylbenzoic acid	Limited data available.	Used in synthesis of anti-inflammatory agents.[8]	Shows some growth inhibition in cancer cell lines.[5][9]

Experimental Protocols

To facilitate further research and validation of the predicted activities, detailed protocols for key in vitro assays are provided below.

Antifungal Susceptibility Testing: Broth Microdilution Method (CLSI M27-A)

This protocol is a standardized method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent against yeast, such as Candida albicans.[10]

Workflow Diagram:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the fungal strain (e.g., Candida albicans) equivalent to a 0.5 McFarland standard.[10]

• Compound Dilution: Perform serial two-fold dilutions of the test compounds in RPMI-1640 medium in a 96-well microtiter plate.

• Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at 35°C for 24-48 hours.[10]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the fungus.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This colorimetric assay measures the peroxidase activity of COX-1 and COX-2 to determine the IC50 of a test compound.[11][12]

Signaling Pathway Diagram:

Caption: Inhibition of the Cyclooxygenase (COX) pathway.

Step-by-Step Protocol:

• Reagent Preparation: Prepare assay buffer (0.1 M Tris-HCl, pH 8.0), hemin, arachidonic acid (substrate), and a chromogenic substrate (e.g., TMPD).[11]

• Plate Setup: In a 96-well plate, add assay buffer, hemin, and either COX-1 or COX-2 enzyme to the appropriate wells.

• Inhibitor Addition: Add serial dilutions of the test compound to the wells. Include a vehicle control (e.g., DMSO).

• Pre-incubation: Incubate the plate at 25°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.[12]

• Reaction Initiation: Add the chromogenic substrate followed by arachidonic acid to initiate the reaction.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 590 nm for TMPD) over time using a microplate reader.[11]

• Data Analysis: Calculate the rate of reaction for each concentration and determine the IC50 value by plotting percent inhibition versus inhibitor concentration.

Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[13][14]

Workflow Diagram:

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa or MCF-7) in a 96-well plate at an appropriate density and allow them to adhere for 24 hours.[13]

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a predetermined period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at approximately 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 2-Amino-5-cyclopropoxybenzoic acid is currently lacking, a comparative analysis with its structural analogs suggests its potential as a promising candidate for antifungal, anti-inflammatory, and anticancer applications. The presence of the cyclopropoxy group is anticipated to enhance its lipophilicity, which may lead to improved cell permeability and biological activity.

The experimental protocols provided in this guide offer a framework for the systematic evaluation of 2-Amino-5-cyclopropoxybenzoic acid and other novel benzoic acid derivatives. Further research, including in vitro and in vivo studies, is warranted to validate these predictions and to fully elucidate the therapeutic potential of this compound. Structure-activity relationship studies, guided by the data generated from such experiments, will be crucial in the design and development of new, more potent, and selective benzoic acid-based therapeutic agents.

References

• Petrillo, F., Maione, A., Spampinato, M., Massa, L. D., Guida, M., Zarrelli, A., Galdiero, E., & Longobardo, L. (2025). Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications. Antibiotics, 14(5), 432. [Link]

• Sammaiah, G., et al. (2008). ANTICANCER AND ANTIOXIDANT ACTIVITIES OF 2-AMINOBENZOIC ACID (2-OXO-1, 2 -DIHYDRO-INDOL-3-YLIDENE) HYDRAZIDES. Trade Science Inc. [Link]

• Request PDF. (n.d.). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. ResearchGate. [Link]

• Amir, M., Kumar, H., & Khan, S. A. (2003). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. Bioorganic & medicinal chemistry, 11(23), 5281–5291. [Link]

• Petrillo, F., Maione, A., Spampinato, M., Massa, L. D., Guida, M., Zarrelli, A., Galdiero, E., & Longobardo, L. (2025). Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications. Antibiotics (Basel, Switzerland), 14(5), 432. [Link]

• Deodhar, M. N., Dongre, A. C., & Kudale, S. D. (2010). Analgesic and Antiinflammatory Activity of Derivatives of 2-Aminobenzothiazole. Indian Journal of Pharmaceutical Sciences, 72(3), 393-396. [Link]

• ChemSrc. (2025, August 22). 2-Amino-5-methylbenzoic acid | CAS#:2941-78-8. [Link]

• Bio-protocol. (n.d.). Anticancer assay (MTT). [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. Methods in molecular biology (Clifton, N.J.), 644, 131–144. [Link]

• PubChem. (n.d.). 2-Amino-5-methylbenzoic acid. National Center for Biotechnology Information. [Link]

• Jäger, A. K., et al. (1998). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis. Journal of Natural Products, 61(10), 1213-1215. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 28). Enhancing Agrochemical Efficacy with 2-Amino-5-Methylbenzoic Acid: A Key Synthesis Intermediate. [Link]

• Pierce, C. G., et al. (2008). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. Antimicrobial Agents and Chemotherapy, 52(12), 4333-4340. [Link]

• Abdel-Aziz, M., et al. (2021). 2-Aminobenzothiazoles in anticancer drug design and discovery. Bioorganic Chemistry, 114, 105089. [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. Checkpoint lab. [Link]

• Venkatesh, P., et al. (2009). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES. International Journal of ChemTech Research, 1(4), 1354-1358. [Link]

• Request PDF. (n.d.). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. ResearchGate. [Link]

• DocsDrive. (n.d.). Antimicrobial and cytotoxic activities of 2-aminobenzoic acid and 2-aminophenol and their coordination complexes with Magnesium. [Link]

• da Silva, P. B., et al. (2023). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. Pharmaceuticals, 16(11), 1584. [Link]

• Preprints.org. (2023, May 29). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. [Link]

• PubChem. (n.d.). 2-Amino-5-chlorobenzoic acid. National Center for Biotechnology Information. [Link]

• Public Health Ontario. (n.d.). Mycology – Susceptibility Testing of Yeast and Filamentous Fungi. [Link]

• Sari, D. P., et al. (2022). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. Molecules, 27(19), 6296. [Link]

• MDPI. (2025). Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications. [Link]

• Anshul Specialty Molecules. (n.d.). 2-Amino-5-Chloro Benzoic acid. [Link]

• Liofilchem. (2023, April 18). Antifungal Susceptibility Testing of Candida; Challenging the gold standard method. [Link]

• Request PDF. (2025, August 6). Analgesic and Antiinflammatory Activity of Derivatives of 2-Aminobenzothiazole. ResearchGate. [Link]

• Google Patents. (n.d.). CN101575301A - Preparation method of 2-amino-5-chlorobenzamide.

• IP International Journal of Medical Microbiology and Tropical Diseases. (n.d.). Antifungal susceptibility of clinically significant candida species by disk diffusion method. [Link]

• International Union of Crystallography. (2024, August 15). Supramolecular interactions in cocrystals of benzoic acid derivatives with selective COX-2 inhibitor etoricoxib. [Link]

• International Society for Human and Animal Mycology. (n.d.). S159 Antifungal Susceptibility Testing. [Link]

• Supramolecular interactions in cocrystals of benzoic acid derivatives with selective COX-2 inhibitor etoricoxib. (2024, August 1). Acta crystallographica. Section C, Structural chemistry, 80(Pt 8), 370–378. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2013, September 30). Evaluation of Biological Activity and Qualitative Analysis of 2, 5-dihydroxybenzoic acid from Momordica charantia Fruit. [Link]

• Kim, Y. S., et al. (2018). Production of Antifungal p-Aminobenzoic Acid in Lysobacter antibioticus OH13. Journal of Agricultural and Food Chemistry, 66(1), 128-134. [Link]

Sources

• 1. Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Amino-5-Chloro Benzoic acid [anshulchemicals.com]
• 5. 2-Amino-5-methylbenzoic acid | CAS#:2941-78-8 | Chemsrc [chemsrc.com]
• 6. nbinno.com [nbinno.com]
• 7. 2-Amino-5-chlorobenzoic acid | C7H6ClNO2 | CID 12476 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]
• 9. CAS 2941-78-8: 2-Amino-5-methylbenzoic acid | CymitQuimica [cymitquimica.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. bio-protocol.org [bio-protocol.org]
• 14. MTT assay protocol | Abcam [abcam.com]

assessing the purity of synthesized 2-Amino-5-cyclopropoxybenzoic acid

High-Fidelity Purity Assessment of Synthesized 2-Amino-5-cyclopropoxybenzoic Acid: A Comparative Analytical Guide

Executive Summary

2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) is a highly specialized anthranilic acid derivative. Because the anthranilic acid scaffold is a privileged pharmacophore, this compound serves as a critical building block in drug discovery, particularly in the synthesis of aldo-keto reductase (AKR1C) inhibitors [1] and G-protein coupled receptor (GPR17) antagonists [2].

Assessing the purity of this intermediate is paramount. Trace impurities—such as unreacted precursors, regioisomers generated during cyclopropoxylation, or over-alkylated byproducts—can drastically alter downstream coupling efficiencies and skew biological assay readouts. This guide provides an objective comparison of primary analytical modalities (HPLC-UV, LC-MS, and qNMR) and establishes self-validating protocols to ensure absolute batch integrity.

Mechanistic Context & Impurity Profiling

To select the correct analytical method, one must first understand the chemical nature of the analyte and its likely impurities. 2-Amino-5-cyclopropoxybenzoic acid possesses an electron-rich aromatic ring due to the electron-donating amino (-NH2) and cyclopropoxy (-O-cyclopropyl) groups.

Common Synthetic Impurities:

• Starting Material Carryover: 2-Amino-5-hydroxybenzoic acid (if the cyclopropylation reaction does not reach completion).

• Regioisomers: 2-Amino-4-cyclopropoxybenzoic acid (arising from isomeric impurities in the starting phenol).

• Esterification Byproducts: Cyclopropyl 2-amino-5-cyclopropoxybenzoate (resulting from unwanted alkylation of the carboxylic acid).

Because these impurities share high structural similarity with the target molecule, a single analytical technique is rarely sufficient. An orthogonal approach is required.

Comparative Analysis of Analytical Modalities

No single instrument provides a complete purity profile. HPLC-UV offers superior resolution of structural isomers, LC-MS provides unambiguous mass identification, and Quantitative NMR (qNMR) delivers absolute mass fraction purity without the need for an analyte-specific reference standard [3].

Table 1: Quantitative Comparison of Purity Assessment Modalities

Analytical Modality	Primary Output	Sensitivity (LOD)	Run Time	Reference Std Required?	Key Advantage
RP-HPLC-UV	Relative Purity (Area %)	~0.05%	15–30 min	Yes (for absolute quant)	High resolution of closely eluting structural isomers.
LC-ESI-MS	Impurity Mass (m/z)	~0.01%	15–30 min	No (for ID)	Unambiguous identification of co-eluting impurities.
1H-qNMR	Absolute Purity (w/w %)	~0.5%	10–15 min	No (uses internal calibrant)	Direct mass fraction; detects UV-transparent solvents/salts.

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical run must operate as a self-validating system. Do not merely execute steps; verify the physical causality of the results.

Protocol 1: Reversed-Phase HPLC-UV (Relative Purity & Resolution)

Causality: The analyte contains both a basic aniline (pKa ~4.5) and an acidic carboxyl group (pKa ~2.5). Using an acidic mobile phase ensures both functional groups remain in a consistent ionization state (protonated), preventing peak splitting and tailing.

• Column Selection: Agilent Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase: Solvent A = 0.1% Trifluoroacetic acid (TFA) in H2O; Solvent B = Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes, hold for 5 minutes. Flow rate: 1.0 mL/min.

• Detection: 254 nm (primary aromatic π−π∗ transition) and 280 nm ( n−π∗ transition).

• Self-Validation Step: Inject a diluent blank prior to the sample. Any peaks present in the blank must be subtracted from the sample integration to rule out column carryover or solvent contamination.

Protocol 2: LC-ESI-MS (Impurity Identification)

Causality: While UV detection quantifies the relative amount of an impurity, ESI-MS identifies it. Running in both positive and negative modes is critical because the basic amine ionizes well in positive mode [M+H]+ , while the carboxylic acid yields a strong signal in negative mode [M−H]− .

• Ionization: Electrospray Ionization (ESI) in polarity switching mode.

• Parameters: Capillary voltage 3.0 kV, Desolvation temperature 350°C.

• Self-Validation Step: Utilize isotopic pattern matching. The natural abundance of 13C should match the theoretical M+1/M peak ratio of the proposed impurity formula. If the ratio deviates by >10%, the mass assignment is likely a system artifact or a co-eluting chimera.

Protocol 3: 1H Quantitative NMR (Absolute Mass Fraction)

Causality: HPLC-UV overestimates purity by ignoring UV-transparent impurities (e.g., residual inorganic salts or water). qNMR measures the absolute mass fraction by comparing the integral of the analyte against a highly pure internal standard [4].

• Sample Prep: Accurately weigh ~20 mg of the synthesized batch and ~5 mg of Maleic Acid (TraceCERT® internal standard) into a vial. Dissolve in 0.6 mL DMSO- d6​ .

  • Why Maleic Acid? It produces a sharp singlet at ~6.26 ppm, which sits perfectly in the empty spectral window between the analyte's aromatic protons (6.5–7.5 ppm) and cyclopropyl protons (0.6–3.8 ppm).

• Acquisition: 1D 1H sequence with a 90∘ pulse angle.

• Relaxation Delay (D1): Set to 30 seconds. (Crucial to allow complete T1​ relaxation of all spins; failure to do so artificially depresses the integration of slower-relaxing nuclei).

• Self-Validation Step: Check the baseline resolution of the 13C satellite peaks of the internal standard. If the satellites are not perfectly baseline-resolved, the shimming is poor or the D1 delay is insufficient, invalidating the quantitative result.

Orthogonal Purity Assessment Workflow

The following workflow illustrates how these three modalities integrate to form a robust go/no-go decision matrix for batch release.

Figure 1: Orthogonal analytical workflow for the purity assessment of synthesized intermediates.

Experimental Data Comparison

Relying on a single metric often leads to false confidence. Table 2 demonstrates a simulated batch analysis of 2-Amino-5-cyclopropoxybenzoic acid, highlighting why orthogonal testing is required.

Table 2: Simulated Batch Analysis Data Integration

Analytical Method	Measured Purity	Identified Impurities	Analytical Conclusion
RP-HPLC-UV (254 nm)	98.8% (Area)	1.2% (RRT 0.85)	Batch appears highly pure; meets standard >98% release criteria.
LC-ESI-MS (Pos/Neg)	N/A	m/z 154 [M+H]+	Confirms the 1.2% impurity is unreacted 2-amino-5-hydroxybenzoic acid.
1H-qNMR (Internal Std)	95.2% (w/w)	Residual EtOAc (1.5%), Water (2.1%)	Fails Spec. HPLC missed UV-transparent residual solvents.

Insight: In this scenario, the HPLC-UV data alone would have resulted in the release of a sub-standard batch. The qNMR data reveals a 3.6% discrepancy caused by trapped ethyl acetate and moisture from the final recrystallization step, necessitating further drying under high vacuum before downstream use.

Conclusion

For critical pharmaceutical intermediates like 2-Amino-5-cyclopropoxybenzoic acid, purity cannot be assumed from a single chromatogram. By combining the high-resolution isomer separation of HPLC-UV, the structural elucidation of LC-MS, and the absolute mass-balance quantification of qNMR, researchers can establish a self-validating analytical matrix. This ensures that only materials of the highest fidelity progress into complex, resource-intensive drug discovery campaigns.

References

• N-Benzoyl anthranilic acid derivatives as selective inhibitors of aldo–keto reductase AKR1C3 - PMC, National Institutes of Health (NIH). Available at:[Link]

• Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17, Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Application of Quantitative NMR (qHNMR) towards Establishment of Pharmaceutical Reference Standard; A Case of a Ticagrelor Process Impurity, J-Stage. Available at:[Link]

• Quantitative NMR Interpretation without Reference, National Institutes of Health (NIH). Available at: [Link]

cross-validation of analytical methods for 2-Amino-5-cyclopropoxybenzoic acid

Cross-Validation of Analytical Methods for 2-Amino-5-cyclopropoxybenzoic Acid: A Comparative Guide

As pharmaceutical pipelines increasingly rely on highly functionalized organic building blocks, the analytical control of these intermediates becomes paramount. 2-Amino-5-cyclopropoxybenzoic acid (CAS: 1243480-84-3) is a specialized anthranilic acid derivative featuring both a zwitterionic core and a strained cyclopropoxy ether linkage [1].

Quantifying this compound and profiling its impurities requires robust analytical strategies. Relying on a single analytical method often masks underlying degradation products or co-eluting impurities. Therefore, an orthogonal cross-validation approach—comparing High-Performance Liquid Chromatography with UV detection (HPLC-UV) against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—is the gold standard for establishing a scientifically sound control strategy.

Mechanistic Grounding: The Causality of Method Design

To design a self-validating analytical method, we must first analyze the molecule's physicochemical vulnerabilities:

• Zwitterionic Behavior: The molecule contains a basic primary amine (-NH₂) and an acidic carboxylic acid (-COOH). Without strict pH control in the mobile phase, the compound will exist in multiple ionization states, leading to severe peak tailing and irreproducible retention times.

• Cyclopropoxy Ring Stability: The cyclopropoxy group is a strained, electron-donating ether. While stable under ambient conditions, prolonged exposure to highly acidic modifiers (like 0.1% Trifluoroacetic acid) at elevated column temperatures can theoretically induce ether cleavage or ring-opening.

• Detector Causality: The conjugated aromatic system provides strong UV absorbance, making HPLC-UV ideal for routine, high-concentration assay testing. However, UV detection is blind to non-chromophoric degradants. LC-MS/MS, utilizing Electrospray Ionization (ESI+), capitalizes on the readily protonated amine group ([M+H]⁺ = 194.2) to provide ultra-sensitive, structure-specific detection for trace impurity profiling [2].

By utilizing 0.1% Formic Acid (FA) as a mild, MS-compatible buffer, we suppress the ionization of the carboxylic acid while protonating the amine, ensuring a single, stable ionic species across both UV and MS platforms.

Comparative Performance Data

The following table summarizes the cross-validation data generated when comparing HPLC-UV and LC-MS/MS platforms against the ICH Q2(R1) validation guidelines [3].

Validation Parameter	HPLC-UV (Routine Assay)	LC-MS/MS (Trace Profiling)	ICH Q2(R1) Target Criteria
Linearity Range	1.0 – 100 µg/mL	0.5 – 500 ng/mL	R² ≥ 0.999
Limit of Detection (LOD)	0.2 µg/mL	0.1 ng/mL	S/N ≥ 3:1
Limit of Quantitation (LOQ)	0.6 µg/mL	0.3 ng/mL	S/N ≥ 10:1
Precision (%RSD)	0.8% (n=6)	2.4% (n=6)	≤ 2.0% (Assay), ≤ 5.0% (Trace)
Accuracy (Recovery)	99.2% ± 1.1%	101.5% ± 3.2%	98.0% – 102.0%
Specificity	Baseline resolution (Rs > 2.0)	MRM Transition specificity	No matrix interference

Data Interpretation: While HPLC-UV demonstrates superior precision (%RSD = 0.8%) making it the method of choice for bulk purity and assay, LC-MS/MS is approximately 2,000 times more sensitive, making it mandatory for genotoxic impurity screening and degradation profiling.

Experimental Protocols: Self-Validating Workflows

To ensure Trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They include built-in System Suitability Testing (SST) and bracketing standards to automatically flag instrument drift or column degradation.

Protocol 1: HPLC-UV Analysis (Bulk Purity & Assay)

Objective: Quantify the main compound and resolve major synthetic impurities.

• Sample Preparation: Dissolve 10.0 mg of 2-Amino-5-cyclopropoxybenzoic acid in 10 mL of Diluent (50:50 Water:Acetonitrile). Sonicate for 5 minutes. Causality: This diluent matches the initial mobile phase conditions, preventing solvent-shock peak distortion.

• Chromatographic Setup:

  • Column: C18, 150 x 4.6 mm, 3 µm (End-capped to prevent secondary amine interactions).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Flow Rate & Detection: 1.0 mL/min; UV at 254 nm.

• Self-Validation Sequence (SST):

  • Injection 1 (Blank): Confirms no carryover (Peak area < 0.1% of standard).

  • Injection 2-6 (SST Standard): Confirms system precision (RSD < 1.0%), theoretical plates (> 5000), and tailing factor (T < 1.5).

  • Injection 7-10 (Samples): Unknown analysis.

  • Injection 11 (Bracketing Standard): Confirms detector response has not drifted > 2.0% during the run.

Protocol 2: LC-MS/MS Analysis (Trace Impurity Profiling)

Objective: Identify and quantify co-eluting degradants at the ng/mL level.

• Sample Preparation: Dilute the HPLC stock solution 1:1000 in Mobile Phase A to prevent MS detector saturation and ion suppression.

• Mass Spectrometry Setup:

  • Ionization: ESI in Positive Mode (ESI+).

  • Capillary Voltage: 3.5 kV.

  • MRM Transitions: Target the parent ion [M+H]⁺ at m/z 194.2. Monitor the primary product ion at m/z 152.1 (corresponding to the neutral loss of the cyclopropyl group/water).

• Self-Validation Sequence (SST):

  • Injection 1 (Matrix Blank): Verifies absence of background isobaric interferences.

  • Injection 2 (LOQ Standard): Verifies sensitivity (Signal-to-Noise > 10).

  • Injection 3 (Isotope Internal Standard): A spiked deuterated internal standard must maintain a consistent response area (± 15%) across all sample injections to validate that matrix effects/ion suppression are controlled.

Cross-Validation Workflow Visualization

The following diagram maps the logical relationship between the orthogonal techniques and the final regulatory validation output.

Fig 1. Orthogonal cross-validation workflow for 2-Amino-5-cyclopropoxybenzoic acid.

References

• Chemical & Physical Properties of Organic Building Blocks Source: ChemSrc URL:[Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH) URL:[Link]